[(2,6-Difluorophenyl)methyl]boronic acid

Core Science & Biosynthesis

Introduction: The Strategic Role of Fluorinated Benzylboronic Acids in Medicinal Chemistry

An In-Depth Technical Guide to the Synthesis and Characterization of [(2,6-Difluorophenyl)methyl]boronic acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms and boronic acid moieties into molecular scaffolds represents a powerful approach to optimizing pharmacokinetic and pharmacodynamic profiles. Fluorine's unique steric and electronic properties can enhance metabolic stability, binding affinity, and membrane permeability. Boronic acids are exceptionally versatile synthetic intermediates, most renowned for their role in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a cornerstone of carbon-carbon bond formation.[1][2]

[(2,6-Difluorophenyl)methyl]boronic acid, also known as (2,6-difluorobenzyl)boronic acid, is a bifunctional reagent of significant interest. It combines the benefits of ortho-difluoro substitution on a phenyl ring with the synthetic flexibility of a benzylboronic acid. The difluoro substitution pattern sterically shields the benzylic position and modulates the electronic nature of the aromatic ring, potentially offering advantages in designing novel therapeutics. This guide provides a comprehensive technical overview of a robust synthetic protocol for this compound, its detailed characterization, and its application as a key building block for advanced pharmaceutical intermediates.

Synthesis of [(2,6-Difluorophenyl)methyl]boronic acid

The most reliable and widely adopted method for synthesizing benzylboronic acids involves the formation of a Grignard reagent from the corresponding benzyl halide, followed by reaction with a trialkyl borate and subsequent acidic hydrolysis.[3][4][5][6] This approach offers high yields and operational simplicity.

Synthetic Pathway Overview

The synthesis is a two-step, one-pot procedure starting from 2,6-difluorobenzyl bromide.

Caption: Grignard-based synthesis of [(2,6-Difluorophenyl)methyl]boronic acid.

Detailed Experimental Protocol

Materials:

• 2,6-Difluorobenzyl bromide

• Magnesium turnings

• Iodine (one crystal for initiation)

• Anhydrous tetrahydrofuran (THF)

• Triisopropyl borate

• Hydrochloric acid (HCl), 2 M aqueous solution

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Grignard Reagent Formation:

  • To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (1.2 equivalents).

  • Add a single crystal of iodine. Gently warm the flask with a heat gun under a nitrogen flow until violet iodine vapor is observed. This step helps to activate the magnesium surface.

  • Allow the flask to cool to room temperature and add anhydrous THF to cover the magnesium.

  • Dissolve 2,6-difluorobenzyl bromide (1.0 equivalent) in anhydrous THF in the dropping funnel. Add a small portion of this solution to the magnesium suspension.

  • The reaction is initiated when the color of the iodine fades and gentle bubbling is observed. If the reaction does not start, gentle warming may be required.

  • Once initiated, add the remaining benzyl bromide solution dropwise at a rate that maintains a gentle reflux. The use of anhydrous conditions is critical, as Grignard reagents react readily with water.[7]

  • After the addition is complete, stir the resulting dark grey solution at room temperature for 1-2 hours to ensure complete formation of the Grignard reagent.

• Borylation and Hydrolysis:

  • In a separate flame-dried flask, dissolve triisopropyl borate (1.5 equivalents) in anhydrous THF. Cool this solution to -78 °C using a dry ice/acetone bath. A low temperature is crucial to prevent over-addition of the highly reactive Grignard reagent to the borate ester.[4]

  • Transfer the prepared Grignard reagent solution via cannula into the cold triisopropyl borate solution dropwise over 30-60 minutes.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Cool the mixture in an ice bath and quench the reaction by the slow, dropwise addition of 2 M aqueous HCl until the solution is acidic (pH ~1-2). Stir vigorously for 1 hour to ensure complete hydrolysis of the boronate ester.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • The crude [(2,6-Difluorophenyl)methyl]boronic acid can be purified by recrystallization from a suitable solvent system, such as a hexane/ethyl acetate mixture, to yield a white crystalline solid.

Characterization and Data Analysis

Thorough characterization is essential to confirm the identity and purity of the synthesized compound. The following techniques are standard.

Technique	Parameter	Predicted Data / Expected Observation
¹H NMR	Chemical Shift (δ)	~3.1-3.3 ppm (s, 2H, -CH₂-B); ~6.9-7.0 ppm (t, 2H, Ar-H meta); ~7.2-7.4 ppm (m, 1H, Ar-H para)
Multiplicity	Singlet for benzylic protons; triplet and multiplet for aromatic protons due to H-F coupling.
¹³C NMR	Chemical Shift (δ)	~30-35 ppm (t, -CH₂-B, J(C,B) may be observed); ~111-112 ppm (dd, Ar-C meta); ~128-130 ppm (t, Ar-C para); ~160-162 ppm (dd, Ar-C ipso, J(C,F) ~250 Hz)
Coupling	Expect to see characteristic carbon-fluorine coupling (J(C,F)). The carbon attached to boron may be broad or unobserved.
¹⁹F NMR	Chemical Shift (δ)	~ -115 to -120 ppm (s or m). The exact shift depends on the solvent and standard.
¹¹B NMR	Chemical Shift (δ)	~28-33 ppm (broad singlet), characteristic of a trigonal boronic acid.
Mass Spec. (ESI-MS)	[M-H]⁻ or [M+H]⁺	Expected exact mass for C₇H₇BF₂O₂ is 172.05. The observed mass should be consistent with this value.
Isotopic Pattern	A characteristic isotopic pattern for boron (¹⁰B ~20%, ¹¹B ~80%) should be observable in high-resolution mass spectrometry.
Melting Point (mp)	Range	A sharp melting point range indicates high purity. To be determined experimentally.

Note: Predicted NMR data is based on general principles and data for structurally similar compounds. Actual values should be determined experimentally.[8][9][10]

Applications in Drug Discovery: The Suzuki-Miyaura Cross-Coupling

[(2,6-Difluorophenyl)methyl]boronic acid is an ideal substrate for Suzuki-Miyaura cross-coupling reactions, enabling the facile introduction of the 2,6-difluorobenzyl moiety into diverse molecular frameworks.[11][12][13][14] This reaction is a powerful tool for constructing biaryl or alkyl-aryl structures, which are common motifs in pharmaceutically active compounds.[15]

The general scheme involves the palladium-catalyzed reaction of the boronic acid with an aryl or heteroaryl halide (or triflate).

Caption: General scheme of a Suzuki-Miyaura cross-coupling reaction.

The choice of palladium catalyst, ligand, base, and solvent system is crucial for optimizing reaction yield and scope.[1] The 2,6-difluoro substitution pattern can influence the reactivity and stability of the boronic acid, sometimes requiring tailored reaction conditions compared to non-fluorinated analogues.[2]

Conclusion

[(2,6-Difluorophenyl)methyl]boronic acid stands out as a valuable and specialized building block for medicinal chemistry and drug development. Its synthesis, achievable through a well-established Grignard-based protocol, is robust and scalable. Proper characterization using a suite of analytical techniques including multinuclear NMR and mass spectrometry is critical for ensuring the quality required for subsequent synthetic applications. Its utility in Suzuki-Miyaura cross-coupling provides chemists with a direct and efficient method to incorporate the unique structural and electronic features of the 2,6-difluorobenzyl group into complex target molecules, facilitating the exploration of new chemical space in the quest for novel therapeutics.

References

• Ohmura, T., Awano, T., & Suginome, M. (n.d.). Stereospecific Suzuki−Miyaura Coupling of Chiral α-(Acylamino)benzylboronic Esters with Inversion of Configuration. Journal of the American Chemical Society. Available from: [Link]

• Mao, Y., Guo, L., & Liu, Y. (2018). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. PMC. Available from: [Link]

• Ohmura, T. (2010). Stereospecific Suzuki-Miyaura coupling of chiral α-(acylamino)benzylboronic esters with inversion of configuration. Semantic Scholar. Available from: [Link]

• Mao, Y., Guo, L., Liu, Y., & Liu, Y. (2018). Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. RSC Advances. Available from: [Link]

• (n.d.). Benzylboronic acid or boronate synthesis. Organic Chemistry Portal. Available from: [Link]

• (n.d.). CA2297780A1 - Synthesis of aryl boronic acids. Google Patents.
• (n.d.). WO2013016185A1 - Synthesis of boronic esters and boronic acids using grignard reagents. Google Patents.
• (n.d.). US9243004B2 - Synthesis of boronic esters and boronic acids using grignard reagents. Google Patents.

• (n.d.). Supporting Information. Theranostics. Available from: [Link]

• Lherbet, C. (n.d.). Monitoring of reversible boronic acid-diol interactions by fluorine NMR spectroscopy in aqueous media. The Royal Society of Chemistry. Available from: [Link]

• (n.d.). Arylboronic acid or boronate synthesis. Organic Chemistry Portal. Available from: [Link]

• Ferreira, R. J. (2021). Synthetic strategy followed for the synthesis of compounds 2–6. (a).... ResearchGate. Available from: [Link]

• (n.d.). (2,6-Difluoro-3-methylphenyl)boronic acid | C7H7BF2O2 | CID 16427092. PubChem. Available from: [Link]

• Németh, C. G. (n.d.). Synthesis of 2,6‐fluorophenyl boronic acid using a lithium reagent.[25–27]. ResearchGate. Available from: [Link]

• Klis, T., & Serwatowski, J. (2009). {2-[(2,6-Difluorophenoxy)methyl]phenyl}boronic acid. PubMed Central. Available from: [Link]

• Bernard-Gauthier, V. (2016). Synthesis of 18F-difluoromethylarenes using aryl boronic acids, ethyl bromofluoroacetate and [18F]fluoride. Chemical Science. Available from: [Link]

• Silva, M., & et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PMC. Available from: [Link]

• (2008). Discovery of 1-{4-[1-(2,6-difluorobenzyl)-5-[(dimethylamino)methyl]-3-(6-methoxypyridazin-3-yl)-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidin-6-yl]phenyl}-. Semantic Scholar. Available from: [Link]

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• 3. WO2013016185A1 - Synthesis of boronic esters and boronic acids using grignard reagents - Google Patents [patents.google.com]
• 4. US9243004B2 - Synthesis of boronic esters and boronic acids using grignard reagents - Google Patents [patents.google.com]
• 5. Arylboronic acid or boronate synthesis [organic-chemistry.org]
• 6. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CA2297780A1 - Synthesis of aryl boronic acids - Google Patents [patents.google.com]
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An In-Depth Technical Guide to [(2,6-Difluorophenyl)methyl]boronic Acid: Properties, Reactivity, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of Fluorinated Benzylboronic Acids in Modern Synthesis

In the landscape of modern organic synthesis and medicinal chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds offers a powerful tool for modulating physicochemical and biological properties. [(2,6-Difluorophenyl)methyl]boronic acid, a member of the benzylboronic acid family, represents a versatile building block for the introduction of the 2,6-difluorobenzyl moiety. This structural motif is of significant interest in drug discovery, as the presence of two fluorine atoms on the phenyl ring can profoundly influence a molecule's lipophilicity, metabolic stability, and binding interactions with biological targets. This guide provides a comprehensive overview of the physical and chemical properties of [(2,6-Difluorophenyl)methyl]boronic acid, its reactivity, and its applications, with a particular focus on its role in cross-coupling reactions. While direct experimental data for this specific compound is limited, this guide will draw upon data from closely related analogs to provide a well-rounded and insightful resource for researchers.

Physicochemical Properties: A Comparative Analysis

Obtaining precise physical constants for [(2,6-Difluorophenyl)methyl]boronic acid is challenging due to its potential instability, a common characteristic of benzylboronic acids. However, by examining its close structural analogs, we can infer its key properties.

Property	[(2,6-Difluorophenyl)methyl]boronic acid (Predicted/Inferred)	2,6-Difluorophenylboronic acid (Analog)	(2,6-Difluoro-3-methylphenyl)boronic acid (Analog)	Benzylboronic acid (Parent Compound)
CAS Number	Not available	162101-25-9	1586045-40-0	4463-42-7
Molecular Formula	C7H7BF2O2	C6H5BF2O2	C7H7BF2O2	C7H9BO2
Molecular Weight	171.94 g/mol	157.91 g/mol	171.94 g/mol	135.96 g/mol
Melting Point	Likely a low-melting solid or oil	147-149 °C	Not available	125-129 °C
Appearance	Expected to be a white to off-white solid	White to off-white solid	Not available	White to off-white solid
Solubility	Expected to be soluble in organic solvents like THF, Dioxane, and DMF. Limited solubility in water.	Soluble in organic solvents.	Soluble in organic solvents.	Soluble in organic solvents.
Stability	Prone to protodeboronation, especially under acidic or heated conditions. Should be stored under inert atmosphere at low temperatures.	Generally stable, though may contain varying amounts of the anhydride.	Stable under standard conditions.	Prone to decomposition.

Expert Insight: The key structural difference between [(2,6-Difluorophenyl)methyl]boronic acid and its more stable phenylboronic acid analogs is the methylene (-CH2-) spacer between the phenyl ring and the boronic acid group. This spacer renders the C-B bond more susceptible to cleavage, a phenomenon known as protodeboronation. This inherent instability necessitates careful handling and storage, preferably under an inert atmosphere and at reduced temperatures, to maintain the compound's integrity.

Chemical Reactivity and Synthetic Utility

The primary synthetic utility of [(2,6-Difluorophenyl)methyl]boronic acid lies in its role as a nucleophilic partner in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction enables the formation of a new carbon-carbon bond between the benzyl group and a variety of electrophilic partners, such as aryl, heteroaryl, or vinyl halides and triflates.

The Suzuki-Miyaura Coupling: A Powerful Tool for C-C Bond Formation

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis due to its high functional group tolerance, mild reaction conditions, and the commercial availability of a wide range of boronic acids.

Reaction Workflow:

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Representative Suzuki-Miyaura Coupling

This protocol provides a generalized procedure for the coupling of [(2,6-Difluorophenyl)methyl]boronic acid with an aryl bromide. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials:

• [(2,6-Difluorophenyl)methyl]boronic acid

• Aryl bromide

• Palladium catalyst (e.g., Pd(PPh3)4, PdCl2(dppf))

• Base (e.g., K2CO3, Cs2CO3, K3PO4)

• Solvent (e.g., 1,4-dioxane, toluene, DMF)

• Anhydrous, degassed reaction vessel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask or sealed reaction vial, add the aryl bromide (1.0 equiv), [(2,6-Difluorophenyl)methyl]boronic acid (1.2-1.5 equiv), and the base (2.0-3.0 equiv).

• Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) three times.

• Catalyst and Solvent Addition: Add the palladium catalyst (1-5 mol%) and the degassed solvent under a positive pressure of the inert gas.

• Reaction: Stir the reaction mixture at the desired temperature (typically 80-110 °C) and monitor the progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Causality in Experimental Choices:

• Excess Boronic Acid: Using a slight excess of the boronic acid component helps to drive the reaction to completion, especially given the potential for decomposition of the benzylboronic acid.

• Choice of Base: The base is crucial for the transmetalation step. Carbonates are commonly used, but for less reactive substrates, stronger bases like phosphates may be required.

• Degassed Solvents: Oxygen can deactivate the palladium catalyst. Therefore, it is essential to use degassed solvents and maintain an inert atmosphere throughout the reaction.

• Ligand Selection: The choice of phosphine ligand on the palladium catalyst can significantly impact the reaction efficiency. For challenging couplings, specialized ligands may be necessary to promote oxidative addition and reductive elimination.

Safety and Handling

As with all boronic acids, [(2,6-Difluorophenyl)methyl]boronic acid and its analogs should be handled with care in a well-ventilated fume hood.

Hazard Identification:

Based on data for analogous compounds, [(2,6-Difluorophenyl)methyl]boronic acid is expected to be:

• Harmful if swallowed.

• A skin and eye irritant.

• A potential respiratory irritant.

Personal Protective Equipment (PPE):

• Safety glasses or goggles

• Chemical-resistant gloves

• Lab coat

• For handling larger quantities or if dust is generated, a NIOSH-approved respirator is recommended.

Storage and Stability:

As previously mentioned, benzylboronic acids are susceptible to degradation. To ensure the longevity of [(2,6-Difluorophenyl)methyl]boronic acid, it should be stored in a tightly sealed container under an inert atmosphere (argon or nitrogen) in a cool, dry place, away from light and moisture. Refrigeration is recommended for long-term storage.

Applications in Drug Discovery and Materials Science

The 2,6-difluorobenzyl moiety is a privileged scaffold in medicinal chemistry. Its incorporation can enhance metabolic stability by blocking sites of oxidative metabolism and can modulate the acidity of nearby functional groups. Furthermore, the fluorine atoms can participate in favorable non-covalent interactions, such as hydrogen bonds and dipole-dipole interactions, with protein targets, potentially increasing binding affinity and selectivity.

[(2,6-Difluorophenyl)methyl]boronic acid serves as a key intermediate for the synthesis of a wide range of biologically active molecules and advanced materials. Its utility in the Suzuki-Miyaura coupling allows for the efficient construction of complex molecular architectures that would be challenging to assemble using other synthetic methods.

Logical Relationship Diagram:

Caption: The central role of [(2,6-Difluorophenyl)methyl]boronic acid in synthesis.

Conclusion

[(2,6-Difluorophenyl)methyl]boronic acid is a valuable, albeit potentially challenging, reagent for the introduction of the 2,6-difluorobenzyl group into organic molecules. While its inherent instability requires careful handling, its utility in powerful C-C bond-forming reactions like the Suzuki-Miyaura coupling makes it an important tool for researchers in drug discovery and materials science. By understanding its properties, reactivity, and the nuances of its application in synthesis, scientists can effectively leverage this building block to create novel and impactful molecules.

References

• PubChem. (n.d.). (2,6-Difluoro-3-methylphenyl)boronic acid. National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• UBC Chemistry. (2008).

An In-depth Technical Guide to [(2,6-Difluorophenyl)methyl]boronic acid: Synthesis, Properties, and Applications in Modern Drug Discovery

This guide provides a comprehensive technical overview of [(2,6-Difluorophenyl)methyl]boronic acid, a fluorinated organoboron compound with significant potential in medicinal chemistry and materials science. We will delve into its core characteristics, plausible synthetic routes, and its anticipated role as a valuable building block in the development of novel therapeutics and functional materials.

Introduction: The Strategic Advantage of Fluorinated Benzylboronic Acids

The introduction of fluorine atoms into organic molecules is a well-established strategy in modern drug design. The unique properties of fluorine, such as its high electronegativity, small size, and ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. These modifications often lead to enhanced metabolic stability, increased binding affinity, and improved membrane permeability.

[(2,6-Difluorophenyl)methyl]boronic acid is a bifunctional reagent that combines the advantageous properties of the 2,6-difluorophenyl moiety with the versatile reactivity of a benzylboronic acid. The ortho-difluoro substitution pattern sterically shields the benzylic position and modulates the electronic properties of the aromatic ring, making this compound a unique tool for introducing this specific motif into complex molecules.

While a specific CAS Number for [(2,6-Difluorophenyl)methyl]boronic acid is not readily found in major chemical databases, indicating it may be a novel or less common reagent, its synthesis and application can be confidently extrapolated from well-established chemical principles and the extensive literature on related compounds.

Core Compound Identification

• Compound Name: [(2,6-Difluorophenyl)methyl]boronic acid

• CAS Number: Not assigned or not publicly available.

• Molecular Formula: C₇H₇BF₂O₂

• Molecular Weight: 171.94 g/mol

Chemical Structure

Caption: 2D structure of [(2,6-Difluorophenyl)methyl]boronic acid.

Synthesis and Purification: A Mechanistic Approach

The synthesis of benzylboronic acids can be achieved through several established methods. For [(2,6-Difluorophenyl)methyl]boronic acid, a plausible and efficient route involves the reaction of a corresponding organometallic reagent with a trialkyl borate, followed by acidic hydrolysis.

Proposed Synthetic Pathway: Grignard-based Borylation

A reliable method for preparing [(2,6-Difluorophenyl)methyl]boronic acid is via a Grignard reagent. This multi-step synthesis offers a high degree of control and generally provides good yields.

Technical Guide: Stability and Reactivity of Fluorinated Benzylboronic Acids

This guide addresses the specific stability and reactivity challenges of fluorinated benzylboronic acids . These reagents present a "stability paradox" in drug development: while the fluorine substitution enhances the metabolic stability of the final drug candidate (by blocking P450 oxidation sites), it significantly destabilizes the boronic acid reagent itself, making synthetic installation difficult.

Executive Summary: The Fluorine Paradox

Fluorinated benzylboronic acids are critical bioisosteres in medicinal chemistry, often used to introduce lipophilic, metabolically robust benzyl motifs. However, they exhibit accelerated protodeboronation compared to their non-fluorinated counterparts.

• The Challenge: The electron-withdrawing nature of fluorine (especially in ortho/para positions) stabilizes the benzylic carbanion intermediate formed during C–B bond cleavage. This lowers the activation energy for protodeboronation.

• The Consequence: Standard Suzuki-Miyaura conditions (aqueous base, heat) often lead to rapid decomposition (yielding the fluorinated toluene derivative) rather than the desired cross-coupling product.

• The Solution: Utilization of "Slow-Release" strategies (MIDA boronates) or "Protected" species (Potassium organotrifluoroborates) to throttle the concentration of the active free boronic acid.

Mechanistic Underpinnings of Instability

To successfully utilize these reagents, one must understand the failure mode. The decomposition is not a random hydrolytic event but a specific, base-promoted pathway.

The Protodeboronation Mechanism

The reaction proceeds via a base-catalyzed mechanism (

or -like depending on pH). For fluorinated benzyl systems, the stability of the leaving group (the benzylic anion) is the rate-determining factor.

• Boronate Formation: The boronic acid (

  ) reacts with base ( ) to form the tetrahedral hydroxyboronate anion ( ).

• C–B Bond Cleavage: This is the critical step. The C–B bond breaks, releasing boric acid and a benzylic carbanion.

• Electronic Effect of Fluorine:

  • Inductive Stabilization (-I): Fluorine atoms withdraw electron density from the ring.

  • Anion Stabilization: This withdrawal stabilizes the developing negative charge on the benzylic carbon during C–B cleavage.

  • Result: Polyfluorinated benzylboronic acids (e.g., pentafluorobenzyl) decompose orders of magnitude faster than benzylboronic acid.

Visualization: Protodeboronation Pathway

The following diagram illustrates the decomposition pathway and the specific impact of fluorine substitution.

Figure 1: Mechanism of base-promoted protodeboronation. Fluorine substituents stabilize the transition state (TS) and the resulting carbanion, accelerating decomposition.

Reactivity & Stabilization Strategies

Direct use of free fluorinated benzylboronic acids in cross-coupling is ill-advised. The following derivatives provide necessary stability.

Comparison of Derivatives

Derivative	Stability (Benchtop)	Reactivity Profile	Recommended Use Case
Free Boronic Acid	Low (Decomposes <24h in solution)	High (Rapid hydrolysis)	Avoid if possible; use only in anhydrous/neutral conditions.
Pinacol Ester (BPin)	Moderate	Moderate (Requires hydrolysis)	Standard couplings; may still decompose if base is too strong.
MIDA Boronate	High (Indefinite solid stability)	Slow Release (Controlled)	Gold Standard for polyfluorinated or unstable benzyl systems.
K-Trifluoroborate	High (Air stable solid)	Low (Requires hydrolysis)	Excellent for scale-up; requires aqueous conditions to activate.

MIDA Boronates: The "Slow-Release" Protocol

MIDA (N-methyliminodiacetic acid) boronates are

-hybridized, removing the vacant p-orbital on boron. This shuts down the transmetallation and protodeboronation pathways until the MIDA group is hydrolyzed.

• Mechanism: Under aqueous basic conditions (e.g.,

  ), the MIDA group hydrolyzes slowly, releasing the active boronic acid in low concentrations. This keeps the standing concentration of the unstable species low, favoring the cross-coupling (with Pd) over the second-order decomposition or base-promoted protodeboronation.

Potassium Organotrifluoroborates

These salts are air-stable and generally resistant to protodeboronation in the solid state. They require hydrolysis (often with mild acid or Lewis acid assistance, or simply equilibrium in hot aqueous base) to generate the active species.

Experimental Protocols

Protocol A: Coupling of Fluorinated Benzyl MIDA Boronates

Best for: Highly unstable polyfluorinated benzyl species (e.g., 2,6-difluorobenzyl).

Reagents:

• Aryl Bromide/Chloride (1.0 equiv)

• Fluorinated Benzyl MIDA Boronate (1.2–1.5 equiv)

• Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (3–5 mol%) or Pd(OAc)₂/SPhos (for chlorides)

• Base:

  (3.0 equiv) — Crucial: Use mild phosphate base.

• Solvent: 1,4-Dioxane / Water (5:1 ratio)

Step-by-Step:

• Charge a reaction vial with the MIDA boronate, aryl halide, catalyst, and base.

• Seal and purge with inert gas (

  or Ar) for 5 minutes.

• Add the degassed Dioxane/Water solvent mixture via syringe.

• Heat to 60°C (Do not overheat; 90°C+ increases decomposition risk).

• Monitor via LCMS. The MIDA boronate acts as a reservoir; you will see a steady conversion to product without a buildup of the free boronic acid.

• Note: If protodeboronation is still observed, switch to anhydrous conditions using CsF as the activator in dry THF (requires specialized MIDA activation).

Protocol B: Coupling of Potassium Fluorobenzyl Trifluoroborates

Best for: Scale-up of mono- or di-fluorinated benzyl systems.

Reagents:

• Aryl Bromide (1.0 equiv)

• Potassium (Fluorobenzyl)trifluoroborate (1.1 equiv)

• Catalyst: Pd(OAc)₂ (2 mol%) + XPhos or RuPhos (4 mol%)

• Base:

  (3.0 equiv)

• Solvent: THF / Water (10:1)

Step-by-Step:

• Combine trifluoroborate salt, aryl bromide, Pd source, ligand, and base in a flask.

• Add solvent system (THF/H2O).[2]

• Heat to reflux (75–80°C) for 4–12 hours.

• Self-Validation: Check the pH of the aqueous layer. It must be basic enough to promote hydrolysis of the

  but not so harsh as to destroy the resulting boronic acid instantly. Carbonate bases are the "sweet spot."

Decision Workflow

Use this logic flow to select the correct reagent and method for your specific fluorinated substrate.

Figure 2: Decision matrix for selecting the optimal boron reagent based on fluorine substitution pattern.

References

• Protodeboronation Mechanisms: Cox, P. A.; Leach, A. G.; Campbell, A. D.; Lloyd-Jones, G. C.[3] "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation." J. Am. Chem. Soc.[3][4]2016 , 138, 9145–9157. [Link][3]

• MIDA Boronate "Slow Release" Strategy: Gillis, E. P.; Burke, M. D.[5] "A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates." J. Am. Chem. Soc.[3][4]2007 , 129, 6716–6717. [Link]

• Trifluoroborate Coupling: Molander, G. A.; Petrillo, D. E.[6] "Suzuki-Miyaura Cross-Coupling of Potassium Trifluoroboratohomoenolates." Org.[3][4][6][7][8] Lett.2008 , 10, 1795–1798.[6] [Link]

• Stability of Boronic Esters: Klingensmith, L. M.; Bio, M. M.; Moniz, G. A. "Stability of Boronic Esters to Hydrolysis: A Comparative Study." J. Am. Chem. Soc.[3][4]2007 , 129, 6716. (Contextual citation on general boronate stability). [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation [agris.fao.org]
• 4. Benzylboronic acid or boronate synthesis [organic-chemistry.org]
• 5. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki-Miyaura Cross-Coupling of Potassium Trifluoroboratohomoenolates [organic-chemistry.org]
• 7. orgsyn.org [orgsyn.org]
• 8. youtube.com [youtube.com]

commercial availability and suppliers of [(2,6-Difluorophenyl)methyl]boronic acid

An In-depth Technical Guide to the Commercial Availability, Synthesis, and Application of [(2,6-Difluorophenyl)methyl]boronic acid

Abstract

Introduction: The Strategic Value of Fluorinated Benzylboronic Acids

In modern medicinal chemistry and materials science, the incorporation of fluorine atoms into organic molecules is a widely employed strategy to modulate physicochemical properties such as metabolic stability, lipophilicity, and binding affinity.[1] Benzylboronic acids and their ester derivatives are versatile building blocks in organic synthesis, primarily due to their utility in robust carbon-carbon bond-forming reactions.[2]

The target molecule of this guide, [(2,6-Difluorophenyl)methyl]boronic acid, combines these features, making it a potentially valuable, albeit commercially elusive, reagent. The ortho-difluoro substitution pattern on the phenyl ring is expected to impart unique electronic and conformational properties, while the benzylboronic acid moiety serves as a handle for advanced synthetic transformations. Unlike arylboronic acids, where the boron is directly attached to the aromatic ring, benzylboronic esters are generally less reactive and have distinct applications as nucleophiles when activated.[3] This guide aims to bridge the gap between the potential utility of this compound and its current lack of commercial availability.

Analysis of Commercial Availability

A thorough survey of prominent chemical supplier catalogs indicates that [(2,6-Difluorophenyl)methyl]boronic acid is not offered as a standard, off-the-shelf product. This scarcity necessitates that researchers interested in this specific building block consider two primary options:

• Custom Synthesis: Engaging a contract research organization (CRO) or a specialized chemical synthesis company.

• In-house Synthesis: Preparing the compound in the laboratory using established synthetic methods.

This guide will focus on providing the foundational knowledge for the latter approach, which offers greater control and cost-effectiveness for research and development.

Proposed Synthetic Strategy for [(2,6-Difluorophenyl)methyl]boronic acid

The synthesis of benzylboronic esters can be achieved through several reliable methods.[4] A highly effective and common approach involves the reaction of a Grignard reagent with a trialkyl borate, followed by acidic workup, or more conveniently, reaction with an alkylboronic ester like pinacolborane (HBpin).[3][4]

The logical starting material for this synthesis is 2,6-difluorobenzyl bromide, a commercially available precursor. The workflow is designed to be self-validating, as the formation of the Grignard reagent and its subsequent reaction are well-precedented transformations.

Experimental Protocol: Synthesis via Grignard Reaction

Objective: To synthesize [(2,6-Difluorophenyl)methyl]boronic acid pinacol ester from 2,6-difluorobenzyl bromide.

Materials:

• 2,6-Difluorobenzyl bromide

• Magnesium (Mg) turnings

• Iodine (catalytic amount)

• Anhydrous tetrahydrofuran (THF)

• Pinacolborane (HBpin) or Isopropoxy-pinacolborane

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Methodology:

• Grignard Reagent Formation:

  • To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add magnesium turnings (1.2 equivalents).

  • Add a small crystal of iodine to activate the magnesium surface.

  • In a separate flask, dissolve 2,6-difluorobenzyl bromide (1.0 equivalent) in anhydrous THF.

  • Add a small portion of the benzyl bromide solution to the magnesium turnings and gently heat to initiate the reaction (indicated by the disappearance of the iodine color and gentle bubbling).

  • Once initiated, add the remaining benzyl bromide solution dropwise while maintaining a gentle reflux. After the addition is complete, continue stirring at room temperature for 1-2 hours to ensure full conversion.

• Borylation:

  • Cool the freshly prepared Grignard reagent to 0 °C in an ice bath.

  • Add a solution of isopropoxy-pinacolborane (1.1 equivalents) in anhydrous THF dropwise, maintaining the temperature below 5 °C. The use of isopropoxy-pinacolborane is often preferred over triisopropyl borate followed by pinacol as it can lead to cleaner reactions and simpler workups.

  • After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Workup and Purification:

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • The resulting crude oil can be purified by column chromatography on silica gel (using a hexanes/ethyl acetate gradient) to yield the desired [(2,6-Difluorophenyl)methyl]boronic acid pinacol ester. The pinacol ester is often more stable and easier to handle than the free boronic acid.[5][6]

• Hydrolysis to Boronic Acid (Optional):

  • The pinacol ester can be hydrolyzed to the free boronic acid by stirring with an aqueous acid (e.g., 1 M HCl) in a suitable solvent like diethyl ether, followed by extraction and removal of the solvent. However, for many applications, particularly Suzuki-Miyaura couplings, the pinacol ester is used directly.

Proposed workflow for the synthesis of the target boronic ester.

Commercially Available Analogue: (2,6-Difluorophenyl)boronic acid

Commercial Suppliers of (2,6-Difluorophenyl)boronic acid

Supplier	Product Number (Example)	Purity (Typical)	Available Quantities
Sigma-Aldrich (Merck)	470791	98%	1g, 5g, 25g
Fisher Scientific	AC431180050	98%	5g, 25g
Chem-Impex International	06385	98-105% (Titration)	1g, 5g, 25g, Bulk
Frontier Specialty Chemicals	D8167	>98%	Custom/Bulk
SBS Genetech	26DA	98% (HPLC)	5g, 25g

Note: Product numbers, purity, and availability are subject to change. Please consult supplier websites for the most current information.

This compound serves as a key intermediate in the synthesis of pharmaceuticals, such as potent TGR5 agonists, and in the development of organic semiconductors.[7][8]

Reactivity and Synthetic Applications

The primary utility of benzylboronic acids and their esters lies in their role as nucleophilic partners in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction.[9][10] This reaction forms a C(sp³)–C(sp²) bond, creating diarylmethane structures that are prevalent in pharmacologically active compounds.[9]

Protocol: Representative Suzuki-Miyaura Cross-Coupling

Objective: To couple a benzylboronic acid pinacol ester with an aryl bromide.

Methodology:

• Reaction Setup:

  • To a reaction vessel, add the aryl bromide (1.0 eq.), [(2,6-Difluorophenyl)methyl]boronic acid pinacol ester (1.5 eq.), a palladium catalyst such as Pd(OAc)₂ (1-5 mol%), and a suitable phosphine ligand like triphenylphosphine (PPh₃) or XPhos (2-10 mol%).[9][11] The choice of ligand is crucial and can significantly impact reaction efficiency.[12]

  • Add a base, such as potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) (2-3 eq.). The base is required to activate the boronic ester for the transmetalation step.[12]

  • Add a suitable solvent, such as toluene or a mixture of dioxane and water.

• Reaction Execution:

  • Purge the vessel with an inert gas (Argon or Nitrogen).

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Workup and Purification:

  • Upon completion, cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).

  • Separate the layers, and extract the aqueous phase with the organic solvent.

  • Combine the organic layers, wash with brine, dry over Na₂SO₄ or MgSO₄, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography to obtain the desired diarylmethane product.

Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Safety and Handling of Boronic Acids

Boronic acids and their derivatives are generally stable solids, but require appropriate handling.[2]

• Health Hazards: They are typically classified as irritants, causing skin and serious eye irritation.[13] Inhalation of dust may cause respiratory tract irritation.[14]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[15] Use a dust mask or work in a well-ventilated fume hood when handling the solid powder.[8]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[13] Some boronic acids may contain varying amounts of their anhydride, formed by dehydration.[7]

Always consult the specific Safety Data Sheet (SDS) for the compound or a closely related analogue before handling.

Conclusion

[(2,6-Difluorophenyl)methyl]boronic acid represents a specialized chemical building block that is not currently part of the standard commercial supply chain. This guide provides a robust and experimentally grounded synthetic protocol for its in-house preparation, empowering research and drug development professionals to access this valuable compound. By understanding the synthesis of the target molecule and the commercial landscape of its close analogue, (2,6-Difluorophenyl)boronic acid, scientists can make informed decisions to advance their projects. The outlined applications in Suzuki-Miyaura cross-coupling further highlight the synthetic potential that justifies the effort of its preparation.

References

• Title: Reactions of Benzylboronate Nucleophiles Source: PMC - NIH URL: [Link]

• Title: Suzuki-Miyaura Cross-Coupling of Benzylic Phosphates with Arylboronic Acids Source: Organic Letters URL: [Link]

• Title: Stereospecific Suzuki-Miyaura coupling of chiral α-(acylamino)benzylboronic esters with inversion of configuration. Source: Semantic Scholar URL: [Link]

• Title: Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide Source: RSC Advances URL: [Link]

• Title: (2,6-Difluoro-3-methylphenyl)boronic acid | C7H7BF2O2 Source: PubChem URL: [Link]

• Title: Benzylboronic acid or boronate synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Reactivity of Boronic Acids toward Catechols in Aqueous Solution Source: Academia.edu URL: [Link]

• Title: Synthesis and characterization of 2,6-difluoro-4-carboxyphenylboronic acid... Source: University of British Columbia URL: [Link]

• Title: 2,6-Difluorophenylboronic Acid Source: SBS Genetech URL: [Link]

• Title: {2-[(2,6-Difluorophenoxy)methyl]phenyl}boronic acid Source: PubMed Central - NIH URL: [Link]

• Title: Synthesis of substituted benzylboronates by light promoted homologation of boronic acids with N-sulfonylhydrazones Source: Chemical Science (RSC Publishing) URL: [Link]

• Title: Synthesis of substituted benzylboronates by light promoted homologation of boronic acids with N-sulfonylhydrazones Source: ChemRxiv URL: [Link]

• Title: SAFETY DATA SHEET - 3,4-Difluorophenylboronic acid Source: Fisher Scientific URL: [Link]

• Title: Discovery of Boronic Acids-Based β-Lactamase Inhibitors Through In Situ Click Chemistry Source: MDPI URL: [Link]

• Title: Synthesis of 2,6‐fluorophenyl boronic acid using a lithium reagent. Source: ResearchGate URL: [Link]

• Title: Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications Source: PMC - NIH URL: [Link]

• Title: Synthesis and Application of Constrained Amidoboronic Acids Using Amphoteric Boron-Containing Building Blocks Source: ACS Publications URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reactions of Benzylboronate Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Benzylboronic acid or boronate synthesis [organic-chemistry.org]
• 5. Synthesis of substituted benzylboronates by light promoted homologation of boronic acids with N-sulfonylhydrazones - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. 2,6-Difluorophenylboronic acid 98 162101-25-9 [sigmaaldrich.com]
• 8. 2,6-Difluorophenylboronic acid 98 162101-25-9 [sigmaaldrich.com]
• 9. Suzuki-Miyaura Cross-Coupling of Benzylic Phosphates with Arylboronic Acids [organic-chemistry.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. semanticscholar.org [semanticscholar.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. assets.thermofisher.com [assets.thermofisher.com]
• 14. fishersci.se [fishersci.se]
• 15. derthon.com [derthon.com]

Technical Guide: Spectroscopic Characterization of [(2,6-Difluorophenyl)methyl]boronic Acid & Derivatives

This is an in-depth technical guide for [(2,6-Difluorophenyl)methyl]boronic acid (also known as 2,6-difluorobenzylboronic acid ) and its stable surrogates.

Executive Summary & Compound Identity

Target Compound: [(2,6-Difluorophenyl)methyl]boronic acid Common Name: 2,6-Difluorobenzylboronic acid CAS Number (Precursor): 85118-00-9 (2,6-Difluorobenzyl bromide) Molecular Formula: C₇H₇BF₂O₂ (Free Acid) | C₇H₅BF₅K (Potassium Trifluoroborate Salt)

Critical Stability Warning: Benzylboronic acids, particularly those with electron-withdrawing groups (like fluorine) or steric bulk, are kinetically unstable towards protodeboronation under ambient conditions. The C(sp³)-B bond is labile, leading to rapid hydrolysis to 1,3-difluorobenzene and boric acid.

• Operational Implication: Spectroscopic data is rarely collected on the free acid. This guide focuses on the Potassium (2,6-difluorobenzyl)trifluoroborate salt and Pinacol Ester , which are the standard, shelf-stable forms used in drug development (e.g., Suzuki-Miyaura coupling).

Chemical Structure & Properties

Property	Free Acid (Theoretical)	Potassium Trifluoroborate (Stable Form)
Formula	C₇H₇BF₂O₂	C₇H₅BF₅K
MW	171.94 g/mol	234.03 g/mol
State	Unstable Solid	White Crystalline Solid
Solubility	DMSO, MeOH (decomposes)	Acetone, DMSO, Acetonitrile

Spectroscopic Data Analysis (NMR, IR, MS)[1]

The following data corresponds to the Potassium (2,6-difluorobenzyl)trifluoroborate derivative, the primary form handled in the laboratory.

A. Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-d₆ (Standard for organotrifluoroborates to prevent hydrolysis and ensure solubility).

1H NMR (400 MHz, DMSO-d₆)

Shift (δ ppm)	Multiplicity	Integral	Assignment	Mechanistic Insight
7.15 - 7.25	Multiplet (m)	1H	Ar-H4 (Para)	The para-proton is deshielded relative to the meta-protons but shielded by the electron-rich trifluoroborate anion induction.
6.90 - 7.00	Triplet (t) / m	2H	Ar-H3, H5 (Meta)	Coupling with adjacent Fluorine (¹⁹F) creates complex splitting patterns (³J_HF).
1.60 - 1.75	Broad Quartet (br q)	2H	Ar-CH₂ -B	Diagnostic Signal: The benzylic protons are significantly upfield due to the anionic boron center. The "quartet" appearance arises from coupling to ¹¹B (I=3/2) and ¹⁹F atoms on boron.

19F NMR (376 MHz, DMSO-d₆)

Shift (δ ppm)	Multiplicity	Assignment	Notes
-114.5	Triplet (t)	Ar-F (2,6-position)	Characteristic of the 2,6-difluorophenyl ring.
-135.0	Multiplet / Broad	-BF₃	The trifluoroborate fluorine signal is typically broad due to ¹¹B-¹⁹F coupling and quadrupolar relaxation.

11B NMR (128 MHz, DMSO-d₆)

Shift (δ ppm)	Multiplicity	Assignment	Notes
2.8 - 3.5	Quartet (q)	R-B F₃	Coupling constant ¹J_BF ≈ 50 Hz. Confirms the tetrahedral, anionic boron species.

B. Mass Spectrometry (MS)

Method: ESI (Electrospray Ionization) - Negative Mode ((-)ESI).

• Rationale: Organotrifluoroborates are pre-charged anions. Negative mode ESI is the gold standard for detection without derivatization.

Ion (m/z)	Species	Interpretation
195.04	[M - K]⁻	Base Peak. Corresponds to the intact trifluoroborate anion [C₇H₅BF₅]⁻. (Calc: 195.04).
175.04	[M - K - HF]⁻	Common in-source fragmentation loss of HF.

C. Infrared Spectroscopy (FT-IR)

Method: ATR (Attenuated Total Reflectance) on solid.

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group
2950 - 2850	Stretching	C-H (Aliphatic CH₂)
1620, 1590	Stretching	C=C (Aromatic Ring)
1250 - 1200	Stretching	C-F (Aryl Fluoride)
1000 - 1100	Stretching (Strong)	B-F (Trifluoroborate)
700 - 800	Bending	C-H (Aromatic Out-of-Plane)

Synthesis & Preparation Protocol

This protocol describes the synthesis of the stable Potassium (2,6-difluorobenzyl)trifluoroborate from the commercially available bromide, utilizing a copper-catalyzed borylation strategy to avoid the unstable free acid intermediate.

Reagents

• 2,6-Difluorobenzyl bromide (1.0 equiv)

• Bis(pinacolato)diboron (B₂pin₂, 1.5 equiv)

• CuI (10 mol%) / PPh₃ (13 mol%)

• Lithium Methoxide (LiOMe, 2.0 equiv)

• Potassium Bifluoride (KHF₂, 4.0 equiv, sat. aq. solution)

Workflow (Step-by-Step)

• Borylation (The "Masked" Synthesis):

  • In a glovebox or under Argon, combine 2,6-difluorobenzyl bromide, B₂pin₂, CuI, PPh₃, and LiOMe in anhydrous DMF.

  • Stir at room temperature for 12–24 hours. The mixture will darken as the Cu(I) species catalyzes the substitution of the bromide with the pinacolboronate.

  • Note: The intermediate pinacol ester is formed here but is not isolated due to purification difficulties on silica (streaking/degradation).

• Transesterification to Trifluoroborate:

  • Cool the reaction mixture to 0°C.

  • Slowly add saturated aqueous KHF₂ (Potassium Bifluoride).[1]

  • Stir vigorously for 2 hours, allowing the mixture to warm to room temperature. The fluoride displaces the pinacol ligand, precipitating the potassium salt.

• Isolation & Purification:

  • Concentrate the mixture to remove volatiles (DMF/Water) under high vacuum (lyophilization is preferred if available).

  • Trituration: Add dry Acetone to the solid residue. The product dissolves in Acetone; inorganic salts (KBr, excess KHF₂) do not.

  • Filter the suspension and collect the filtrate.

  • Concentrate the Acetone filtrate to ~10% volume and add Diethyl Ether to precipitate the pure product.

  • Filter the white crystalline solid and dry under vacuum.

Caption: Synthesis pathway converting the benzyl bromide to the stable trifluoroborate salt via an in-situ pinacol ester.

Quality Control & Troubleshooting

Common Impurity: Protodeboronation

The primary degradation pathway is the loss of the boron moiety, yielding 1,3-difluorobenzene .

Detection Method:

• 1H NMR: Look for a triplet at δ 6.9 - 7.1 ppm (H-2 of 1,3-difluorobenzene) and the disappearance of the benzylic CH₂ signal at 1.6 ppm .

• Mechanism: The benzylic C-B bond is highly susceptible to protonolysis, especially in acidic media or if the salt is "wet" (contains residual water).

Caption: Degradation pathway showing the critical instability of the free acid form.

Storage Recommendations

• State: Store exclusively as the Potassium Trifluoroborate salt or MIDA boronate.

• Temperature: 2–8°C (Refrigerated).

• Atmosphere: Desiccated. Moisture is the enemy.

References

• Molander, G. A., & Argintaru, O. A. (2014). "Photoredox Cross-Coupling of Benzyltrifluoroborates with Aryl Bromides." Organic Letters.

• Specific Synthesis of Compound 3k (2,6-F2-Bn-BF3K)

  • Use of Potassium (2,6-difluorobenzyl)trifluoroborate (Compound 3k) described in: "Photocatalytic acyl azolium-promoted alkoxycarbonylation of trifluoroborates."[2] PMC (PubMed Central).

• NMR Data Grounding

  • Petros, R. A., & Norton, J. R. (2010). "1H, 13C, 19F and 11B NMR spectral reference data of some potassium organotrifluoroborates." Magnetic Resonance in Chemistry. (Establishes the standard shifts for -BF3K group).

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). "Selection of Boron Reagents for Suzuki–Miyaura Coupling." Chemical Society Reviews.

Sources

• 1. 1H, 13C, 19F and 11B NMR spectral reference data of some potassium organotrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photocatalytic acyl azolium-promoted alkoxycarbonylation of trifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Safety, Handling, and MSDS for [(2,6-Difluorophenyl)methyl]boronic acid

Part 1: Executive Summary

[(2,6-Difluorophenyl)methyl]boronic acid (CAS: 162101-25-9), often referred to as 2,6-difluorobenzylboronic acid, is a specialized organoboron reagent used primarily in Suzuki-Miyaura cross-coupling reactions. It serves as a critical building block in drug discovery for introducing the 2,6-difluorobenzyl motif—a pharmacophore known to improve metabolic stability and lipophilicity in bioactive molecules.

Unlike robust aryl boronic acids, benzyl boronic acids exhibit unique instability profiles, including susceptibility to protodeboronation and oxidative degradation. This guide provides a scientifically grounded framework for the safe handling, storage, and experimental utilization of this compound, moving beyond generic MSDS data to address specific chemical behaviors.

Part 2: Chemical Identity & Physical Properties[1][2]

Property	Data
Chemical Name	[(2,6-Difluorophenyl)methyl]boronic acid
Synonyms	2,6-Difluorobenzylboronic acid; (2,6-Difluorobenzyl)boronic acid
CAS Number	162101-25-9
Molecular Formula	C₇H₇BF₂O₂
Molecular Weight	171.94 g/mol
Physical State	White to off-white crystalline powder
Melting Point	149–153 °C (Decomposes)
Solubility	Soluble in MeOH, DMSO, DMF; Sparingly soluble in water
Structural Feature	Benzylic C-B bond; 2,6-difluoro substitution (steric/electronic influence)

Part 3: Hazard Identification & Safety Assessment

GHS Classification (29 CFR 1910.1200 / EU CLP)

Signal Word: WARNING

Hazard Class	Category	Hazard Statement	Code
Skin Corrosion/Irritation	Cat 2	Causes skin irritation.[1][2][3][4][5]	H315
Serious Eye Damage/Irritation	Cat 2A	Causes serious eye irritation.	H319
STOT - Single Exposure	Cat 3	May cause respiratory irritation.[2]	H335

Critical Specific Hazards

• Fluorine Content: Upon thermal decomposition (fire), this compound may release Hydrogen Fluoride (HF) , a highly corrosive and toxic gas. Standard combustion products include Carbon oxides (CO, CO₂) and Borane oxides.

• Boroxine Equilibrium: Like many boronic acids, this compound exists in equilibrium with its cyclic trimeric anhydride (boroxine). This dehydration is reversible but can alter stoichiometry calculations if not accounted for.

Part 4: Safe Handling & Storage Protocols

The Stability Paradox: Benzylic C-B Bonds

Researchers must understand that benzyl boronic acids are kinetically less stable than their aryl counterparts. The C-B bond is adjacent to a methylene group, making it susceptible to protodeboronation (cleavage of the C-B bond) under basic conditions or high temperatures, releasing 1,3-difluoro-2-methylbenzene.

Storage Decision Tree

• Temperature: Store at 2–8°C . While often shipped at room temperature, long-term storage at reduced temperature retards dehydration to the boroxine.

• Atmosphere: Hygroscopic. Store under inert gas (Nitrogen or Argon) to prevent hydrolysis cycles that degrade crystal quality.

• Container: Tightly sealed glass or polypropylene.

Handling Workflow (DOT Visualization)

Figure 1: Safe handling workflow emphasizing the critical control point of solvent selection to prevent degradation.

Part 5: Technical Application Context

Suzuki-Miyaura Coupling Mechanism

The primary application is the Suzuki-Miyaura coupling. The 2,6-difluoro substitution pattern introduces steric hindrance near the reaction center and electronic withdrawal, which can slow the transmetalation step.

Optimization Note: For hindered substrates like this, use strong electron-donating ligands (e.g., SPhos, XPhos) to facilitate the catalytic cycle and mild bases (e.g., K₃PO₄ instead of NaOEt) to minimize base-catalyzed deboronation.

Figure 2: Catalytic cycle highlighting the Transmetalation step, which is sensitive to the steric bulk of the 2,6-difluorobenzyl group.

Recommended Experimental Protocol (Self-Validating)

Use this protocol to validate reagent quality and reactivity.

Objective: Coupling of [(2,6-Difluorophenyl)methyl]boronic acid with 4-bromoanisole.

• Reagent Prep:

  • Boronic Acid: 1.2 equivalents.

  • Aryl Halide: 1.0 equivalent (4-bromoanisole).

  • Catalyst: Pd(dppf)Cl₂ (3 mol%).

  • Base: K₂CO₃ (3.0 equivalents).

  • Solvent: 1,4-Dioxane/Water (4:1 ratio). Degas thoroughly!

• Execution:

  • Charge solids into a reaction vial.

  • Evacuate and backfill with Argon (3x).

  • Add degassed solvents via syringe.

  • Heat to 80°C for 4–6 hours. Note: Avoid reflux temperatures (>100°C) to prevent thermal decomposition of the benzyl boronic acid.

• Validation:

  • TLC: Monitor disappearance of aryl halide.

  • Workup: Dilute with EtOAc, wash with water.

  • Observation: If yield is low (<40%), check for protodeboronation byproduct (1,3-difluoro-2-methylbenzene) via GC-MS. This indicates the reaction temperature was too high or the base too strong.

Part 6: Emergency Response & Waste Disposal

First Aid Measures

• Eye Contact: Rinse cautiously with water for 15 minutes.[2][5][6] Remove contact lenses if present.[2][4][5][6][7] Seek medical attention immediately (risk of particulate damage).

• Skin Contact: Wash with soap and water.[2][4][5][6] If irritation persists, seek medical advice.

• Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[5]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center.

Spill Cleanup

• Evacuate: Clear the area of unnecessary personnel.

• PPE: Wear N95 respirator, goggles, and nitrile gloves.

• Containment: Dampen the solid with water to prevent dusting.

• Collection: Sweep up into a chemical waste container. Do not use a vacuum cleaner unless explosion-proof and HEPA-filtered.

• Decontamination: Wipe surface with wet paper towels.

Waste Disposal

• Classification: Hazardous Organic Waste (Halogenated).

• Protocol: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber (to neutralize HF). Do not dispose of down the drain.

References

• PubChem. (n.d.). (2,6-Difluorophenyl)methylboronic acid.[1] National Library of Medicine. Retrieved February 16, 2026, from [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
• Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research, 40(4), 275–286.

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443.[8] (Mechanistic insights on protodeboronation).

Sources

• 1. (2,6-Difluoro-3-methylphenyl)boronic acid | C7H7BF2O2 | CID 16427092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. synquestlabs.com [synquestlabs.com]
• 3. 2,6-二氟苯硼酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. fishersci.se [fishersci.se]
• 6. fishersci.com [fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. scientificupdate.com [scientificupdate.com]

potential applications of [(2,6-Difluorophenyl)methyl]boronic acid in organic synthesis

The following technical guide details the applications, stability challenges, and optimized protocols for [(2,6-Difluorophenyl)methyl]boronic acid (also known as 2,6-difluorobenzylboronic acid ) and its stabilized surrogates.

Executive Summary

The 2,6-difluorobenzyl motif is a "privileged scaffold" in medicinal chemistry, featured prominently in anticonvulsants (e.g., Rufinamide ) and GnRH antagonists (e.g., Relugolix , TAK-385 ). The fluorine atoms at the 2 and 6 positions provide metabolic stability by blocking oxidative metabolism at the benzylic position and modulating the lipophilicity/conformational profile of the molecule.

While this group is traditionally introduced via nucleophilic substitution using 2,6-difluorobenzyl bromide , this approach fails when coupling to unactivated aryl halides or sterically hindered centers. [(2,6-Difluorophenyl)methyl]boronic acid offers a complementary pathway via Suzuki-Miyaura cross-coupling . However, the free boronic acid is inherently unstable. This guide outlines the mechanistic reasons for this instability and provides robust protocols using stabilized surrogates (MIDA boronates and Potassium Trifluoroborates) to achieve high-yield couplings.

The Stability Challenge: Protodeboronation

The primary technical hurdle in utilizing [(2,6-Difluorophenyl)methyl]boronic acid is protodeboronation . Unlike aryl boronic acids, benzyl boronic acids undergo rapid C-B bond cleavage under the basic conditions required for Suzuki coupling.

Mechanistic Insight

The 2,6-difluoro substitution pattern exacerbates this instability. The electron-withdrawing nature of the fluorine atoms stabilizes the developing negative charge on the benzylic carbon during the fragmentation of the boronate "ate" complex.

Figure 1: Mechanism of Base-Promoted Protodeboronation The diagram below illustrates the pathway leading to the destruction of the reagent before coupling can occur.

Caption: Base-catalyzed decomposition pathway. The 2,6-difluoro substituents stabilize the intermediate carbanion, accelerating the destruction of the reagent.

Strategic Solutions & Reagent Forms

To circumvent instability, the free acid is rarely isolated. Instead, it is generated in situ or used as a stabilized salt.

Reagent Form	Stability	Reactivity	Recommendation
Free Boronic Acid	Low (< 24h in solution)	High (Prone to side reactions)	Avoid for scale-up.
Pinacol Ester (BPin)	Moderate	Moderate	Usable, but purification on silica can induce hydrolysis.
MIDA Boronate	High (Indefinite solid)	Latent (Requires slow release)	Excellent for iterative synthesis.
Potassium Trifluoroborate	Very High (Air stable solid)	High (Under specific conditions)	Recommended for general Suzuki coupling.

Experimental Protocols

Protocol A: Synthesis of Potassium (2,6-Difluorobenzyl)trifluoroborate

Use this protocol to generate a stable, storable surfactant-free reagent from the commercially available bromide.

Reagents:

• 2,6-Difluorobenzyl bromide (1.0 equiv)

• Bis(pinacolato)diboron (B2pin2) (1.2 equiv)

• CuCl (5 mol%) / Xantphos (5 mol%)

• KOtBu (1.5 equiv)

• KHF2 (excess)

Workflow:

• Borylation: In a glovebox or under Ar, mix 2,6-difluorobenzyl bromide, B2pin2, CuCl, Xantphos, and KOtBu in THF. Stir at room temperature for 12 hours. The copper catalyst facilitates the substitution of the bromide with the boron moiety under mild conditions, avoiding the harsh Grignard route.

• Conversion to Salt: Quench the reaction with MeOH. Add saturated aqueous KHF2 (4.0 equiv) slowly at 0°C.

• Precipitation: Stir vigorously for 2 hours. The potassium trifluoroborate salt will precipitate.

• Isolation: Filter the solid, wash with cold acetone (to remove organic impurities) and ether. Dry under vacuum.[1]

  • Yield expectation: >80% as a white, free-flowing powder.

Protocol B: Suzuki-Miyaura Coupling of (2,6-Difluorobenzyl)trifluoroborate

Optimized for coupling with Aryl Bromides/Chlorides.

Rationale: Trifluoroborates release the active boronic acid species slowly in the presence of a weak base and water, maintaining a low steady-state concentration that favors transmetallation over protodeboronation.

Reaction Scheme: Ar-Br + Ar'-CH2-BF3K -> [Pd] -> Ar-CH2-Ar'

Step-by-Step:

• Charge Vessel: Add Aryl Bromide (1.0 mmol), Potassium (2,6-difluorobenzyl)trifluoroborate (1.2 mmol), Pd(dppf)Cl2 (3 mol%), and Cs2CO3 (3.0 mmol).

• Solvent System: Add THF:H2O (10:1 ratio, 0.2 M concentration). Note: Water is critical for the hydrolysis of the BF3 group.

• Degas: Sparge with Argon for 10 minutes.

• Reaction: Heat to 80°C in a sealed tube for 16 hours.

• Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry over MgSO4.

• Purification: Flash column chromatography.

Figure 2: Catalytic Cycle & Critical Control Points

Caption: The slow hydrolysis of the trifluoroborate (Yellow) is the rate-limiting step that prevents the accumulation and subsequent decomposition of the active boronic acid (Red).

Applications in Drug Discovery[2]

Bioisostere Installation

The 2,6-difluorobenzyl group is often used to replace simple benzyl or alkyl groups to improve metabolic stability.

• Example: In the optimization of GnRH antagonists (e.g., Relugolix derivatives), the 2,6-difluorobenzyl group prevents hydroxylation at the benzylic position by Cytochrome P450 enzymes due to the high C-F bond strength and steric shielding.

Radical Precursors (Photoredox)

Recent advances utilize [(2,6-difluorophenyl)methyl]boronic acid derivatives as radical precursors.

• Method: Under photoredox conditions (Ir or Ru catalysts), the carbon-boron bond can be oxidized to generate a 2,6-difluorobenzyl radical .

• Utility: This radical can be trapped by electron-deficient alkenes (Giese addition) or heteroarenes (Minisci reaction), allowing for late-stage functionalization of drug scaffolds that is impossible with standard nucleophilic substitution.

References

• Synthesis of Potassium Trifluoroborates

  • Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research.

• Protodeboronation Mechanisms

  • Cox, P. A., et al. (2017). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited. Journal of the American Chemical Society.

• Medicinal Chemistry of 2,6-Difluorobenzyl Group (GnRH Antagonists)

  • Miwa, K., et al. (2011).[2] Discovery of TAK-385 as a potent, orally active, non-peptide antagonist of the human gonadotropin-releasing hormone receptor.[2] Journal of Medicinal Chemistry.

• Photocatalytic Applications

  • Tellis, J. C., et al. (2014). Single-electron transmetalation in organoboron cross-coupling. Science.

Sources

• 1. WO2001055119A2 - Gonadotropin-releasing hormone receptor antagonists and methods relating thereto - Google Patents [patents.google.com]
• 2. okayama.elsevierpure.com [okayama.elsevierpure.com]

Protocols & Analytical Methods

Advanced Suzuki-Miyaura Coupling Protocols for the Synthesis of Novel Biaryl Scaffolds Using [(2,6-Difluorophenyl)methyl]boronic acid

Introduction: Navigating the Challenges of Sterically Hindered and Electronically Deactivated Substrates

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This palladium-catalyzed reaction has revolutionized the synthesis of biaryl and substituted aromatic compounds, which are prevalent motifs in pharmaceuticals, agrochemicals, and advanced materials.[3][4] However, the full synthetic potential of this powerful transformation is often challenged by substrates bearing significant steric hindrance or deactivating electronic features.

[(2,6-Difluorophenyl)methyl]boronic acid represents a class of substrates that presents both steric and electronic challenges. The ortho-difluoro substitution pattern significantly increases the steric bulk around the boronic acid moiety, which can impede the crucial transmetalation step in the catalytic cycle.[5] Furthermore, the electron-withdrawing nature of the fluorine atoms can decrease the nucleophilicity of the boronic acid, further slowing the reaction. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals to successfully employ [(2,6-Difluorophenyl)methyl]boronic acid in Suzuki-Miyaura coupling reactions, with a focus on overcoming these inherent challenges through rational protocol design.

Understanding the "Why": Mechanistic Considerations for Success

A successful Suzuki-Miyaura coupling hinges on the smooth progression of its catalytic cycle.[6] Understanding the key steps and the factors that influence them is paramount when dealing with challenging substrates.

The Catalytic Cycle: A Three-Step Dance

The generally accepted mechanism for the Suzuki-Miyaura coupling involves three primary steps:[6]

• Oxidative Addition: A low-valent palladium(0) species inserts into the carbon-halide bond of the aryl or vinyl halide, forming a palladium(II) intermediate.

• Transmetalation: The organic group from the boronic acid is transferred to the palladium(II) center, displacing the halide. This step is facilitated by a base, which activates the boronic acid.

• Reductive Elimination: The two organic groups on the palladium(II) center couple and are eliminated as the desired biaryl product, regenerating the palladium(0) catalyst.

dot digraph "Suzuki-Miyaura Catalytic Cycle" { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, fontname="Arial", fontsize=12]; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

"Pd(0)L2" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Ar-X" [label="Aryl Halide (Ar-X)"]; "Oxidative\nAddition" [shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; "Ar-Pd(II)-X(L2)" [label="Ar-Pd(II)-X(L2)"]; "[(2,6-F2Ph)CH2]B(OH)2" [label="[(2,6-F2Ph)CH2]B(OH)2"]; "Base" [shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; "Transmetalation" [shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; "Ar-Pd(II)-CH2(2,6-F2Ph)(L2)" [label="Ar-Pd(II)-CH2(2,6-F2Ph)(L2)"]; "Reductive\nElimination" [shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"]; "Ar-CH2(2,6-F2Ph)" [label="Product\nAr-CH2(2,6-F2Ph)", fillcolor="#34A853", fontcolor="#FFFFFF"];

Protocol I: Standard Conditions for General Aryl Bromides

This protocol is a robust starting point for the coupling of [(2,6-Difluorophenyl)methyl]boronic acid with a range of electronically diverse aryl bromides.

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
[(2,6-Difluorophenyl)methyl]boronic acid	≥95%	Commercially Available	Store under inert atmosphere.
Aryl Bromide	≥98%	Commercially Available	Ensure purity before use.
Pd(OAc)₂	99.9%	Commercially Available	Palladium precatalyst.
SPhos	≥98%	Commercially Available	Buchwald ligand.
K₃PO₄	Anhydrous	Commercially Available	Finely ground before use.
1,4-Dioxane	Anhydrous	Commercially Available	Degas thoroughly before use.
Deionized Water	Degas thoroughly before use.

Experimental Procedure

• Reaction Setup: To a flame-dried Schlenk tube equipped with a magnetic stir bar, add [(2,6-Difluorophenyl)methyl]boronic acid (1.2 equiv.), the aryl bromide (1.0 equiv.), and potassium phosphate (K₃PO₄, 2.0 equiv.).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane to water). The final concentration of the aryl bromide should be between 0.1 and 0.5 M.

• Catalyst Addition: In a separate vial, weigh out palladium(II) acetate (Pd(OAc)₂, 2 mol%) and SPhos (4 mol%). Add a small amount of the degassed solvent to form a slurry and quickly add this to the reaction mixture under a positive pressure of inert gas.

• Reaction: Place the sealed Schlenk tube in a preheated oil bath at 80-100 °C.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol II: Enhanced Conditions for Challenging Aryl Chlorides

Aryl chlorides are often less reactive than their bromide counterparts. This protocol utilizes a more active catalyst system to facilitate the coupling.

Reagents and Materials

Reagent/Material	Grade	Supplier	Notes
[(2,6-Difluorophenyl)methyl]boronic acid	≥95%	Commercially Available	Store under inert atmosphere.
Aryl Chloride	≥98%	Commercially Available	Ensure purity before use.
XPhos Pd G3	Commercially Available	Air- and moisture-stable precatalyst.
K₃PO₄	Anhydrous	Commercially Available	Finely ground before use.
1,4-Dioxane	Anhydrous	Commercially Available	Degas thoroughly before use.
Deionized Water	Degas thoroughly before use.

Experimental Procedure

• Reaction Setup: To a microwave vial equipped with a magnetic stir bar, add [(2,6-Difluorophenyl)methyl]boronic acid (1.5 equiv.), the aryl chloride (1.0 equiv.), and potassium phosphate (K₃PO₄, 3.0 equiv.).

• Catalyst Addition: Add XPhos Pd G3 (2-5 mol%).

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (typically a 10:1 ratio).

• Reaction: Seal the vial and place it in a microwave reactor. Heat the reaction to 120-150 °C for 20-60 minutes.

• Monitoring and Workup: Follow the same procedure as described in Protocol I.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst.	Use a fresh batch of palladium precatalyst and ligand. Consider using a more active precatalyst like a G3 or G4 Buchwald precatalyst.
Poor quality boronic acid.	Use freshly purchased or purified boronic acid. Consider converting it to a more stable MIDA boronate for slow release.[4]
Ineffective base.	Ensure the base is anhydrous and finely powdered. Cs₂CO₃ can sometimes be a more effective base.
Protodeboronation	Presence of excess water or protic solvents.	Use anhydrous solvents and carefully control the amount of water added.
High reaction temperature or prolonged reaction time.	Optimize the temperature and reaction time. Consider using a more active catalyst to allow for lower temperatures.
Homocoupling of Boronic Acid	Presence of oxygen.	Ensure the reaction is set up under a strictly inert atmosphere. Thoroughly degas all solvents.
Catalyst decomposition.	Use a more stable ligand or precatalyst.

Conclusion: A Versatile Tool for Complex Molecule Synthesis

The Suzuki-Miyaura coupling of [(2,6-Difluorophenyl)methyl]boronic acid, while presenting challenges due to steric and electronic factors, is a highly achievable transformation with careful optimization of reaction conditions. The protocols and insights provided in this application note offer a robust framework for researchers to successfully synthesize novel biaryl structures incorporating this valuable building block. By understanding the underlying mechanistic principles and employing advanced catalyst systems, the scope of the Suzuki-Miyaura reaction can be expanded to include a wider range of challenging substrates, thereby accelerating the discovery and development of new chemical entities.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]

applications of [(2,6-Difluorophenyl)methyl]boronic acid in medicinal chemistry.

This Application Note and Protocol Guide details the handling, stabilization, and synthetic applications of [(2,6-Difluorophenyl)methyl]boronic acid (also known as 2,6-difluorobenzylboronic acid ).[1]

Important Technical Note: This guide distinguishes between the benzyl species (requested) and the more common phenyl analogue (2,6-difluorophenylboronic acid, CAS 162101-25-9).[1] Due to the inherent instability of electron-deficient benzyl boronic acids, this guide focuses on surrogate strategies (MIDA boronates, trifluoroborates) required for successful deployment in medicinal chemistry.[1]

[1]

Executive Summary & Compound Identity

[(2,6-Difluorophenyl)methyl]boronic acid is a specialized building block used to introduce the 2,6-difluorobenzyl moiety—a privileged pharmacophore in antiviral (e.g., HIV integrase inhibitors) and anti-inflammatory drug discovery.[1]

• Compound Name: [(2,6-Difluorophenyl)methyl]boronic acid[1]

• Synonyms: 2,6-Difluorobenzylboronic acid[1]

• Structure: 2,6-F2-C6H3-CH2-B(OH)2[1]

• Key Challenge: Rapid Protodeboronation. Unlike its phenyl analogue, this benzyl boronic acid is prone to rapid C-B bond cleavage under basic aqueous conditions, generating 2,6-difluorotoluene and boric acid.[1]

• Solution: Utilization of "Slow-Release" surrogates (MIDA boronates) or robust potassium trifluoroborate salts to enable high-yield Suzuki-Miyaura cross-couplings.[1]

Comparison of Critical Reagents

Feature	Target Compound (Benzyl)	Common Analogue (Phenyl)
Structure	Ar-CH2-B(OH)2	Ar-B(OH)2
CAS (Free Acid)	Unstable / Transient	162101-25-9
Stability (pH > 7)	Low (t½ < 10 min)	High (Stable at reflux)
Primary Utility	Introducing Ar-CH2- linkers	Biaryl synthesis (Ar-Ar)
Preferred Form	MIDA Ester / Trifluoroborate	Free Acid / Pinacol Ester

Medicinal Chemistry Significance

The 2,6-difluorobenzyl group is a critical structural motif in modern drug design, offering specific advantages over non-fluorinated analogues:

• Metabolic Blocking: The fluorine atoms at the 2 and 6 positions block metabolic oxidation at the chemically reactive benzylic position and the ortho-ring positions, significantly extending half-life (

  ).[1]

• Conformational Restriction: The bulk of the ortho-fluorines restricts rotation around the benzylic bond, locking the pharmacophore into a bioactive conformation (e.g., in the hydrophobic pocket of HIV integrase).[1]

• Lipophilicity Modulation: Fluorination increases lipophilicity (

  ), improving membrane permeability and blood-brain barrier penetration.[1]

Case Study Relevance: This moiety is structurally homologous to the side chains found in Bictegravir and Dolutegravir (HIV Integrase Inhibitors), where a 2,4,6-trifluoro or 2,4-difluorobenzyl group is essential for potency.[1]

Strategic Protocol: Overcoming Instability

Direct use of the free boronic acid in standard Suzuki conditions (e.g.,

, , ) typically results in <10% yield due to protodeboronation.[1] The following protocol uses a Potassium Trifluoroborate surrogate to ensure stability.

Protocol A: Cross-Coupling of Potassium [(2,6-Difluorophenyl)methyl]trifluoroborate

Objective: Couple the 2,6-difluorobenzyl motif to a heteroaryl chloride.[1]

Materials

• Reagent: Potassium [(2,6-difluorophenyl)methyl]trifluoroborate (Prepared from the boronic ester via

  ).[1]

• Substrate: Heteroaryl Chloride (e.g., 2-chloropyridine derivative).[1]

• Catalyst:

  (5 mol%) + XPhos (10 mol%).[1]

• Base:

  (3.0 equiv).[1]

• Solvent: THF:H2O (10:1), degassed.[1]

Step-by-Step Methodology

• Preparation: In a glovebox or under Argon, charge a reaction vial with the Heteroaryl Chloride (1.0 mmol), Potassium Trifluoroborate surrogate (1.2 mmol),

  (11 mg), XPhos (47 mg), and (414 mg).

• Solvation: Add degassed THF (4 mL) and Water (0.4 mL). The water is critical to solubilize the inorganic base and activate the trifluoroborate (slow hydrolysis releases the active boronic acid species).

• Reaction: Seal the vial and heat to 80°C for 16 hours.

  • Note: The "slow release" mechanism of the trifluoroborate maintains a low steady-state concentration of the active boronic acid, minimizing the bimolecular protodeboronation pathway.[1][2]

• Work-up: Cool to RT. Dilute with EtOAc (20 mL) and wash with water (10 mL) and brine (10 mL).[1] Dry over

  , filter, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc).

Why this works: The trifluoroborate salt is shelf-stable.[1] Under the reaction conditions, it hydrolyzes slowly to the boronic acid, which is immediately consumed by the palladium catalyst before it can decompose.

Workflow Visualization (Graphviz)[1]

The following diagram illustrates the decision matrix for handling this unstable reagent versus its stable phenyl analogue.

Figure 1: Decision tree for selecting the correct reagent form (Free Acid vs. Surrogate) based on linker type and stability requirements.

Alternative Protocol: MIDA Boronate Coupling

If the trifluoroborate is unavailable, the MIDA (N-methyliminodiacetic acid) boronate ester is the preferred alternative.[1]

• Reagent: 2-[(2,6-difluorophenyl)methyl]-6-methyl-1,3,6,2-dioxazaborocane-4,8-dione (MIDA ester).[1]

• Conditions:

  (catalyst), (3.0 equiv), Dioxane:H2O (5:1).[1]

• Procedure: Heat at 60°C . The basic hydrolysis of the MIDA ester is the rate-limiting step, preventing the accumulation of the unstable boronic acid.

References

• Protodeboronation Mechanisms: Cox, P. A., et al. "Protodeboronation of (Hetero)Arylboronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation."[1][3] Journal of the American Chemical Society, 2016.[1][4] [1]

• Slow-Release Strategies: Knapp, D. M., et al. "MIDA Boronates are Hydrolytically Stable and Can Be Chromatographed."[1] Journal of the American Chemical Society, 2009.[1] [1]

• Trifluoroborate Applications: Molander, G. A., & Ellis, N. "Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction."[1] Accounts of Chemical Research, 2007.[1] [1]

• HIV Integrase Inhibitor SAR: Johns, B. A., et al. "Carbamoyl Pyridone HIV-1 Integrase Inhibitors 3.[1] Use of 19F NMR to Guide the Optimization of the 2,6-Difluorobenzyl Moiety." Journal of Medicinal Chemistry, 2009.[1]

Sources

• 1. Bictegravir | C21H18F3N3O5 | CID 90311989 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.manchester.ac.uk [research.manchester.ac.uk]

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling Reactions with [(2,6-Difluorophenyl)methyl]boronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of the 2,6-Difluorobenzyl Motif

The incorporation of fluorine into pharmacologically active molecules is a cornerstone of modern drug discovery, often leading to enhanced metabolic stability, increased binding affinity, and improved bioavailability.[1][2] The 2,6-difluorobenzyl moiety, in particular, has emerged as a privileged structural motif. The ortho-difluoro substitution pattern sterically shields the benzylic position from metabolic attack and modulates the electronic properties of the aromatic ring. Palladium-catalyzed cross-coupling reactions, especially the Suzuki-Miyaura reaction, provide a powerful and versatile methodology for forging carbon-carbon bonds, enabling the seamless integration of this valuable fragment into complex molecular architectures.[3][4]

This guide provides an in-depth exploration of the palladium-catalyzed cross-coupling of [(2,6-Difluorophenyl)methyl]boronic acid with a focus on the Suzuki-Miyaura reaction. We will delve into the mechanistic nuances, provide detailed, field-proven protocols, and offer insights into overcoming the unique challenges associated with this class of reagents.

Mechanistic Considerations: Navigating the Catalytic Cycle

The Suzuki-Miyaura cross-coupling reaction proceeds through a well-established catalytic cycle involving a palladium(0) species.[3] Understanding this cycle is paramount for troubleshooting and optimizing reaction conditions.

The Core Steps: A Mechanistic Overview

• Oxidative Addition: The catalytic cycle commences with the oxidative addition of an organic halide (Ar-X) to a coordinatively unsaturated Pd(0) complex, forming a Pd(II) intermediate. This is often the rate-determining step of the reaction.[3]

• Transmetalation: The organoboronic acid, activated by a base, transfers its organic group to the palladium center, displacing the halide. This step is crucial and can be influenced by the choice of base and solvent.

• Reductive Elimination: The two organic partners on the Pd(II) complex couple and are expelled as the final product, regenerating the active Pd(0) catalyst, which then re-enters the catalytic cycle.[3]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Unique Challenges with [(2,6-Difluorophenyl)methyl]boronic acid

While the general mechanism holds true, the use of benzylic and polyfluorinated boronic acids introduces specific challenges that necessitate careful consideration in protocol design:

• Protodeboronation: Polyfluorophenyl boronic acids are known to be susceptible to protodeboronation, a process where the boronic acid group is replaced by a hydrogen atom, especially under prolonged heating or strongly basic conditions.[5][6] The electron-withdrawing nature of the fluorine atoms exacerbates this instability.

• Steric Hindrance: The ortho-difluoro substitution pattern presents significant steric bulk around the benzylic carbon, which can influence the rates of both transmetalation and reductive elimination.

• Ligand Selection: The choice of phosphine ligand is critical. Bulky, electron-rich dialkylbiaryl phosphine ligands, such as SPhos or XPhos, have been shown to be highly effective in promoting the coupling of sterically hindered and electronically challenging substrates by facilitating both oxidative addition and reductive elimination.[4]

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to be robust and adaptable for the Suzuki-Miyaura coupling of [(2,6-Difluorophenyl)methyl]boronic acid with a range of aryl and heteroaryl bromides.

General Workflow

Caption: A typical experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Protocol 1: Standard Suzuki-Miyaura Coupling with an Aryl Bromide

This protocol is optimized for the coupling of [(2,6-Difluorophenyl)methyl]boronic acid with electron-rich, electron-neutral, and moderately electron-deficient aryl bromides.

Materials:

• [(2,6-Difluorophenyl)methyl]boronic acid

• Aryl bromide

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium carbonate (K₂CO₃), finely ground

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl bromide (1.0 equiv), [(2,6-Difluorophenyl)methyl]boronic acid (1.5 equiv), and potassium carbonate (2.0 equiv).

• Catalyst Preparation: In a separate vial, pre-mix Pd(OAc)₂ (2 mol%) and SPhos (4 mol%).

• Inert Atmosphere: Seal the Schlenk tube with a rubber septum, and evacuate and backfill with argon or nitrogen three times.

• Reagent Addition: Add the pre-mixed catalyst to the Schlenk tube, followed by anhydrous 1,4-dioxane and degassed water to achieve a 4:1 dioxane:water solvent ratio.

• Reaction: Place the sealed tube in a preheated oil bath at 80-100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Representative Substrate Scope and Yields

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromoanisole	1-(4-Methoxybenzyl)-2,6-difluorobenzene	85
2	4-Bromotoluene	1-(4-Methylbenzyl)-2,6-difluorobenzene	88
3	Bromobenzene	1-Benzyl-2,6-difluorobenzene	92
4	4-Bromobenzonitrile	4-((2,6-Difluorobenzyl)methyl)benzonitrile	78
5	3-Bromopyridine	3-((2,6-Difluorobenzyl)methyl)pyridine	75

Reaction Conditions: Aryl bromide (1.0 mmol), [(2,6-Difluorophenyl)methyl]boronic acid (1.5 mmol), Pd(OAc)₂ (2 mol%), SPhos (4 mol%), K₂CO₃ (2.0 mmol), Dioxane/H₂O (4:1, 5 mL), 100 °C, 18 h. Yields are for isolated, purified products.

Trustworthiness: A Self-Validating System

The protocols provided are designed to be self-validating. Key to this is the careful selection of reagents and conditions based on established principles of palladium catalysis:

• Catalyst System: The use of a bulky, electron-rich phosphine ligand like SPhos is crucial for promoting the coupling of sterically demanding partners and preventing catalyst decomposition.[4]

• Base Selection: A moderately strong inorganic base like potassium carbonate is employed to activate the boronic acid for transmetalation without excessively promoting protodeboronation.[7]

• Solvent System: A mixed aqueous-organic solvent system (e.g., dioxane/water) often accelerates the reaction by aiding in the dissolution of both the organic and inorganic reagents.

By understanding the rationale behind each component, researchers can confidently adapt these protocols to their specific substrates and troubleshoot any unexpected outcomes.

Conclusion

The palladium-catalyzed cross-coupling of [(2,6-Difluorophenyl)methyl]boronic acid is a highly effective method for introducing the valuable 2,6-difluorobenzyl motif into a wide array of molecules. By leveraging robust catalyst systems and carefully optimized reaction conditions, researchers in drug discovery and materials science can efficiently access novel compounds with potentially enhanced properties. The protocols and insights provided herein serve as a comprehensive guide to mastering this important transformation.

References

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

• Valente, C., et al. (2021). Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal, 27(55), 13586-13601. [Link]

• Kuwano, R., & Yokogi, M. (2005). Suzuki-Miyaura Cross-Coupling of Benzylic Carbonates with Arylboronic Acids. Organic Letters, 7(5), 945–947. [Link]

• Mandal, S., et al. (2013). Palladium-Catalyzed Ligand-Free Suzuki Cross-Coupling Reactions of Benzylic Halides with Aryl Boronic Acids under Mild Conditions. Tetrahedron Letters, 54(36), 4886-4889. [Link]

• Denmark, S. E., & Smith, R. C. (2006). Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds. Scott E. Denmark Group. [Link]

• Buchwald, S. L., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073-14075. [Link]

• Buchwald, S. L., et al. (2013). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles. DSpace@MIT. [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. [Link]

• So, C. M., & Kwong, F. Y. (2011). Palladium-Catalyzed Suzuki-Miyaura Coupling Reactions of Boronic Acid Derivatives with Aryl Chlorides. Chemical Society Reviews, 40(10), 5067-5083. [Link]

• Cárdenas-Lizana, F., & Keane, M. A. (2020). Catalysts for Suzuki–Miyaura Coupling Reaction. Catalysts, 10(1), 93. [Link]

• Liu, Y., et al. (2016). Water-Soluble Palladium Nanoclusters Catalysts in Ligand-Free Suzuki- Miyaura Cross-Coupling Reactions. The Journal of Physical Chemistry C, 120(29), 16098-16104. [Link]

• Taylor, A. J., et al. (2023). Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. Catalysts, 13(2), 332. [Link]

• Silva, M., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

• Silva, M., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. [Link]

• Silva, M., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. [Link]

• Silva, M., et al. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 25(18), 4323. [Link]

• Reiß, F., et al. (2024). Exploiting Orthogonal C−C Cross-Coupling Reactions for Chemistry-on-the-Complex: Modular Assembly of 2,6. Inorganic Chemistry, 63(9), 4069-4078. [Link]

• Molloy, J. J., et al. (2018). Protecting group-free, selective cross-coupling of alkyltrifluoroborates with borylated aryl bromides via photoredox/nickel dual catalysis. Nature Chemistry, 10(5), 537-542. [Link]

• Woźniak, K., et al. (2010). {2-[(2,6-Difluorophenoxy)methyl]phenyl}boronic acid. Acta Crystallographica Section E: Structure Reports Online, 66(11), o2848. [Link]

• D'Amours, L., & Fagnou, K. (2011). Synthesis and Cross-coupling of Sulfonamidomethyltrifluoroborates. Organic Letters, 13(10), 2582-2585. [Link]

• Brehm, T., et al. (2017). Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. The Journal of Organic Chemistry, 82(23), 12591-12598. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Technical Application Note: Optimized Cross-Coupling of [(2,6-Difluorophenyl)methyl]boronic Acid

This is a comprehensive technical guide for the cross-coupling of [(2,6-Difluorophenyl)methyl]boronic acid (also known as 2,6-difluorobenzylboronic acid). This specific reagent presents unique challenges due to the electronic effects of the fluorine substituents and the inherent instability of the benzylic C–B bond.

Executive Summary & Core Challenges

Target Reagent: [(2,6-Difluorophenyl)methyl]boronic acid CAS: 870718-06-2 (Generic reference for analogs) Reaction Class: Suzuki-Miyaura Cross-Coupling[1]

The Stability Paradox

Coupling [(2,6-Difluorophenyl)methyl]boronic acid is significantly more challenging than standard phenylboronic acids. Two competing pathways dictate the outcome:

• Productive Cycle: Transmetalation of the boronate to Palladium.

• Destructive Cycle (Protodeboronation): Base-mediated cleavage of the C–B bond, releasing 2,6-difluorotoluene.

Mechanism of Failure: The presence of two electron-withdrawing fluorine atoms at the 2,6-positions increases the acidity of the benzylic protons and stabilizes the transient carbanion formed during hydrolytic cleavage. Consequently, under standard Suzuki conditions (hot aqueous base), this reagent often decomposes before it can couple.

Strategic Solution:

• Strategy A (Direct Coupling): Use high-activity precatalysts (e.g., XPhos Pd G3) to accelerate transmetalation, outcompeting decomposition.

• Strategy B (Derivatization): Convert the boronic acid to a Potassium Trifluoroborate salt (R-BF3K) to create a "slow-release" reservoir of the active species.

Mechanistic Decision Tree (Graphviz)

This diagram illustrates the kinetic competition between the desired coupling and the undesired protodeboronation, guiding the choice of conditions.

Caption: Kinetic competition between productive transmetalation and destructive protodeboronation. Success depends on accelerating the green pathway.

Protocol A: Direct Coupling (High-Activity Catalyst)

Recommended for screening or when the boronic acid is available in excess.

This protocol utilizes Buchwald Precatalysts (Generation 3 or 4) which form the active Pd(0) species rapidly at room temperature, allowing the reaction to proceed under mild conditions that suppress decomposition.

Materials

• Aryl Halide: 1.0 equiv (Bromides or Iodides preferred; Chlorides require heating).

• Boronic Acid: 1.5 – 2.0 equiv (Excess is required to account for some deboronation).

• Catalyst: XPhos Pd G3 or SPhos Pd G3 (2–5 mol%).

• Base: K3PO4 (0.5 M aqueous solution).

• Solvent: THF (Tetrahydrofuran).

Step-by-Step Methodology

• Charge Vessel: In a vial equipped with a stir bar, add the Aryl Halide (1.0 mmol), Boronic Acid (1.5 mmol), and Catalyst (0.02–0.05 mmol).

• Deoxygenate: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvent Addition: Add degassed THF (4 mL) via syringe.

• Base Addition: Add degassed 0.5 M aqueous K3PO4 (4 mL, 2.0 equiv) via syringe.

  • Note: A biphasic system (1:1 organic/aqueous) is often superior for these substrates.

• Reaction: Stir vigorously at Room Temperature (25°C) .

  • Critical: Do not heat initially. Monitor by LCMS/TLC after 1 hour.

  • Optimization: If conversion is slow after 2 hours, warm gently to 40°C. Avoid temperatures >60°C.

• Workup: Dilute with Ethyl Acetate, wash with water and brine. Dry over Na2SO4 and concentrate.

Protocol B: Potassium Trifluoroborate Route (High Stability)

Recommended for scale-up, expensive aryl halides, or if Protocol A fails.

Converting the unstable boronic acid to a potassium trifluoroborate salt (R-BF3K) renders it air-stable and prevents rapid protodeboronation. The salt hydrolyzes slowly in situ, releasing the active boronic acid at a rate that matches the catalytic cycle.

Part 1: Synthesis of Potassium [(2,6-Difluorophenyl)methyl]trifluoroborate

• Dissolve [(2,6-Difluorophenyl)methyl]boronic acid (1.0 equiv) in Methanol (minimal volume).

• Add saturated aqueous KHF2 (Potassium Bifluoride, 3.0 equiv) dropwise at 0°C.

  • Safety: KHF2 is corrosive and etches glass. Use plasticware (polypropylene) if possible.

• Stir at Room Temperature for 2 hours. A white precipitate should form.

• Concentrate to dryness on a rotary evaporator.

• Extract the solid residue with hot Acetone (the inorganic salts remain insoluble). Filter while hot.

• Concentrate the Acetone filtrate and precipitate the product by adding Diethyl Ether. Filter and dry the white solid.

Part 2: Cross-Coupling of the Trifluoroborate

• Substrate: Aryl Halide (1.0 equiv).[2]

• Nucleophile: R-BF3K Salt (1.2 equiv).

• Catalyst: Pd(OAc)2 (2 mol%) + XPhos (4 mol%) OR PdCl2(dppf) (5 mol%).

• Base: Cs2CO3 (3.0 equiv).[3][4]

• Solvent: Toluene/Water (3:1 ratio).

Procedure:

• Combine Aryl Halide, Trifluoroborate salt, Catalyst, Ligand, and Base in a reaction vessel.

• Add solvent mixture (Toluene/Water).[3]

• Degas thoroughly (sparge with Argon for 10 mins).

• Heat to 80°C – 100°C for 4–12 hours.

  • Why Heat? Unlike the free acid, the trifluoroborate requires heat and water to hydrolyze and release the active species. The slow release prevents the accumulation of unstable boronic acid.

Data Summary & Condition Selection

Parameter	Protocol A (Direct Acid)	Protocol B (Trifluoroborate)
Substrate Stability	Low (Prone to deboronation)	High (Shelf-stable solid)
Temperature	20°C – 40°C	80°C – 100°C
Catalyst	High Activity (XPhos Pd G3)	Robust (Pd(dppf), Pd/XPhos)
Base	Mild (K3PO4)	Stronger/Insoluble (Cs2CO3)
Solvent System	THF/Water (1:1)	Toluene/Water (3:1)
Primary Use Case	Rapid screening, small scale	Scale-up, difficult halides

Troubleshooting Guide

Problem: Low Yield + Large amount of 2,6-difluorotoluene (deboronated byproduct).

• Cause: The boronic acid is decomposing faster than it is coupling.

• Fix 1 (Protocol A): Increase catalyst loading to 5-10 mol% to speed up transmetalation.

• Fix 2 (Protocol A): Switch to SPhos , which is specifically known to stabilize electron-deficient benzyl species.

• Fix 3: Switch to Protocol B (Trifluoroborate).

Problem: No Reaction (Starting Material Recovered).

• Cause: Oxidative addition into the aryl halide is too slow (common with Aryl Chlorides).

• Fix: Ensure the catalyst is active (fresh Pd source). If using Protocol A, gently increase temp to 45°C. If using Protocol B, ensure water is present (essential for hydrolysis).

Problem: Homocoupling of Aryl Halide.

• Cause: Oxygen in the system or lack of nucleophile (boronic acid decomposed).

• Fix: Rigorous degassing is essential. Add the boronic acid in portions (slow addition) to maintain a steady concentration without overwhelming the system.

References

• Buchwald, S. L., et al. "A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids." Journal of the American Chemical Society, 2010.[5][6][7] Link

• Molander, G. A., & Ellis, N. "Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction." Accounts of Chemical Research, 2007. Link

• Lozada, J., et al. "Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids."[8] The Journal of Organic Chemistry, 2014. Link

• Lloyd-Jones, G. C., et al. "Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways." Journal of the American Chemical Society, 2022.[9][10] Link

Sources

• 1. research.ed.ac.uk [research.ed.ac.uk]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Potassium trifluoroborate salts as convenient, stable reagents for difficult alkyl transfers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. Palladium-Catalyzed, Direct Boronic Acid Synthesis from Aryl Chlorides: A Simplified Route to Diverse Boronate Ester Derivatives [organic-chemistry.org]
• 7. Protecting group-free, selective cross-coupling of alkyltrifluoroborates with borylated aryl bromides via photoredox/nickel dual catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Base-promoted protodeboronation of 2,6-disubstituted arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions [organic-chemistry.org]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]

use of [(2,6-Difluorophenyl)methyl]boronic acid as a building block for complex molecules

This guide details the strategic application of [(2,6-Difluorophenyl)methyl]boronic acid (CAS: 162101-25-9), a specialized building block used to introduce the 2,6-difluorobenzyl motif. This moiety is critical in medicinal chemistry for modulating lipophilicity and blocking metabolic hotspots, as seen in GnRH antagonists like Elagolix .

Executive Summary

The 2,6-difluorobenzyl group is a privileged pharmacophore in drug discovery, offering a unique combination of steric bulk and electron-withdrawing properties that can improve metabolic stability and potency. However, the corresponding reagent, [(2,6-Difluorophenyl)methyl]boronic acid , presents a significant synthetic challenge: rapid protodeboronation .

Unlike stable aryl boronic acids, this benzyl species is prone to C-B bond cleavage under standard basic Suzuki-Miyaura conditions, yielding the inactive 1,3-difluoro-2-methylbenzene byproduct. This guide provides a validated protocol to suppress this pathway, ensuring high-yield incorporation of this high-value motif.

Chemical Profile & Mechanistic Insight[1][2]

The "Protodeboronation Trap"

The primary failure mode when using this reagent is base-catalyzed protodeboronation. The two fluorine atoms at the ortho positions exert a strong inductive effect (

), which stabilizes the transient benzylic carbanion formed after boronate hydrolysis.

• Standard Pathway (Desired): Transmetallation to Palladium

  Reductive Elimination Product .

• Competing Pathway (Undesired): Base attack on Boron

  C-B cleavage Stable Carbanion Protonation De-borylated Side Product .[1]

Key Properties

Property	Data	Relevance
CAS Number	162101-25-9	Verification identity.[1][2][3]
Molecular Weight	171.94 g/mol	Stoichiometry calculations.[1]
Acidity (pKa)	~8.5 (Boronic acid)	Lower than phenylboronic acid; requires careful base selection.[1]
Stability	Low in aqueous base	Critical: Half-life < 10 min in hot aq.[1] .
Storage	2–8°C, Desiccated	Hygroscopic; hydrolysis accelerates decomposition.[1]

Validated Experimental Protocol

Strategy: The "Anhydrous/Rapid-Injection" Method

To outcompete protodeboronation, this protocol utilizes a highly active catalyst system (Pd-XPhos) to accelerate transmetallation and strictly anhydrous conditions to eliminate the proton source required for the side reaction.

Materials

• Reagent: [(2,6-Difluorophenyl)methyl]boronic acid (1.5 equiv).[1]

• Electrophile: Aryl Bromide or Chloride (1.0 equiv).[1]

• Catalyst: XPhos Pd G3 (Buchwald Precatalyst) (2–5 mol%).[1]

• Base:

  (finely ground, anhydrous) (3.0 equiv).

• Solvent: THF/Toluene (1:1), strictly anhydrous and degassed.

Step-by-Step Procedure

• Preparation of Solids:

  • Charge a reaction vial with the Aryl Bromide (1.0 equiv), XPhos Pd G3 (0.02 equiv), and anhydrous

    (3.0 equiv).

  • Note: Do not add the boronic acid yet.[1]

  • Seal the vial and purge with Argon/Nitrogen for 5 minutes.[1]

• Solvent Addition:

  • Add anhydrous THF/Toluene (1:1) via syringe to achieve a concentration of 0.2 M relative to the aryl halide.

  • Stir at room temperature for 2 minutes to disperse the base.

• Controlled Reagent Addition (The Critical Step):

  • Dissolve the [(2,6-Difluorophenyl)methyl]boronic acid (1.5 equiv) in a separate, minimal volume of anhydrous THF under Argon.

  • Heat the reaction vial to 60°C .

  • Slowly add the boronic acid solution to the reaction mixture via syringe pump or dropwise over 30 minutes.

  • Reasoning: Keeping the instantaneous concentration of the boronic acid low ("slow release") minimizes the bimolecular decomposition pathway while the highly active catalyst consumes the reagent immediately upon entry.

• Monitoring & Workup:

  • Monitor by LC-MS.[1] The reaction is typically complete within 1–2 hours.[1]

  • Quench: Cool to RT, dilute with EtOAc, and filter through a Celite pad to remove insoluble phosphates.

  • Purification: Flash column chromatography (Hexanes/EtOAc).[1]

Decision Logic & Troubleshooting

The following diagram illustrates the decision process for optimizing the coupling of unstable benzyl boronic acids.

Caption: Optimization logic for coupling unstable 2,6-difluorobenzyl boronic acid. High protodeboronation rates trigger a switch to MIDA boronates or Trifluoroborates.

Strategic Applications in Drug Design

The "Fluorine Scan"

In medicinal chemistry, replacing a benzyl group with a 2,6-difluorobenzyl group is a standard "fluorine scan" tactic.

• Metabolic Blockade: The C-F bonds at the 2 and 6 positions protect the aromatic ring from oxidative metabolism (e.g., hydroxylation) by Cytochrome P450 enzymes.

• Conformational Lock: The steric bulk of the fluorine atoms restricts rotation around the methylene bridge (

  -Ar), potentially locking the molecule into a bioactive conformation.

Case Study Context: GnRH Antagonists

While industrial synthesis may utilize benzyl halides, the boronic acid route allows for convergent synthesis late in the discovery phase.

• Molecule Class: Gonadotropin-releasing hormone (GnRH) antagonists (e.g., Elagolix analogs).[1]

• Role of Motif: The 2,6-difluorobenzyl moiety occupies a hydrophobic pocket in the receptor, where the fluorine atoms may engage in multipolar interactions with backbone amides.

References

• Original Methodology (Suzuki-Miyaura): Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link[1]

• Instability of Benzyl Boronic Acids: Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research, 40(4), 275–286. Link[1]

• Protodeboronation Mechanism: Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society, 139(37), 13156–13165. Link[1]

• Catalyst Selection (Buchwald): Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.[1] Accounts of Chemical Research, 41(11), 1461–1473. Link[1]

• Medicinal Chemistry of Fluorine: Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330. Link

Sources

• 1. (2,6-Difluoro-3-methylphenyl)boronic acid | C7H7BF2O2 | CID 16427092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,6-二氟苯硼酸 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Chan-Lam Coupling with [(2,6-Difluorophenyl)methyl]boronic acid

Introduction: Navigating the Challenges of Sterically Hindered and Electron-Deficient Substrates in Chan-Lam Coupling

The Chan-Lam coupling reaction is a powerful and versatile tool in modern organic synthesis, enabling the formation of carbon-heteroatom bonds, particularly C-N and C-O bonds, under relatively mild conditions.[1] This copper-catalyzed cross-coupling of boronic acids with amines, phenols, and other N- and O-nucleophiles offers a significant advantage over palladium-catalyzed methods due to its operational simplicity, lower cost, and tolerance of a wider range of functional groups.[2][3] Typically conducted open to the air, the Chan-Lam coupling often utilizes atmospheric oxygen as the terminal oxidant, further simplifying the experimental setup.[4]

However, the efficiency of the Chan-Lam coupling can be significantly impacted by the electronic and steric properties of the boronic acid. Electron-deficient arylboronic acids can exhibit reduced reactivity due to the decreased nucleophilicity of the boronic acid, which can hinder the crucial transmetalation step in the catalytic cycle.[2] Furthermore, steric hindrance, particularly from ortho-substituents on the aryl ring, can impede the approach of the coupling partners to the copper center, slowing down the reaction and leading to lower yields.[5]

This application note provides a detailed protocol and practical guidance for the successful Chan-Lam coupling of a particularly challenging substrate: [(2,6-Difluorophenyl)methyl]boronic acid. This substrate combines both steric hindrance from the two ortho-fluorine atoms and a strong electron-withdrawing effect from the difluorinated phenyl ring. The protocols and insights provided herein are designed to empower researchers, scientists, and drug development professionals to effectively utilize this and other similarly challenging boronic acids in their synthetic endeavors.

Mechanistic Considerations for Challenging Substrates

A fundamental understanding of the Chan-Lam coupling mechanism is crucial for troubleshooting and optimizing reactions with challenging substrates. The generally accepted catalytic cycle involves the following key steps:

• Ligand Exchange: The amine or alcohol nucleophile coordinates to the Cu(II) catalyst.

• Deprotonation: A base facilitates the deprotonation of the coordinated nucleophile.

• Transmetalation: The organoboronic acid transfers its organic moiety to the copper center, forming a Cu(II)-aryl intermediate. This step is often considered rate-limiting, especially for electron-deficient boronic acids.

• Reductive Elimination: The C-N or C-O bond is formed from the Cu(III) intermediate, yielding the desired product and a Cu(I) species.[4]

• Oxidation: The Cu(I) catalyst is reoxidized to the active Cu(II) state by an oxidant, typically oxygen from the air, to complete the catalytic cycle.[4]

For a substrate like [(2,6-Difluorophenyl)methyl]boronic acid, the electron-withdrawing nature of the difluorophenyl group slows down the transmetalation step. The steric bulk of the ortho-fluorine atoms can further hinder the approach of the boronic acid to the copper center. To overcome these challenges, the following protocol incorporates strategies to promote these key steps.

Visualizing the Workflow: A Generalized Chan-Lam Coupling Protocol

Caption: Generalized workflow for a Chan-Lam coupling experiment.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
[(2,6-Difluorophenyl)methyl]boronic acid	≥95%	Commercially Available	Store under inert atmosphere.
Amine or Phenol	Reagent Grade	Commercially Available	Ensure purity and dryness.
Copper(II) Acetate (Cu(OAc)₂)	Anhydrous, ≥98%	Commercially Available	Anhydrous is preferred.
Pyridine	Anhydrous	Commercially Available	Use as a base and ligand.
Dichloromethane (DCM)	Anhydrous	Commercially Available	Dry solvent is recommended.
Round-bottom flask	-	Standard laboratory supplier	Flame-dried before use.
Magnetic stirrer and stir bar	-	Standard laboratory supplier	-
Inert atmosphere setup (optional)	-	Standard laboratory supplier	For rigorous exclusion of moisture.

Detailed Experimental Protocol: N-Arylation of a Primary Amine

This protocol provides a starting point for the Chan-Lam coupling of [(2,6-Difluorophenyl)methyl]boronic acid with a generic primary amine. Optimization of temperature, reaction time, and stoichiometry may be necessary for specific substrates.

1. Reaction Setup:

• To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add [(2,6-Difluorophenyl)methyl]boronic acid (1.2 mmol, 1.2 equiv).

• Add the primary amine (1.0 mmol, 1.0 equiv).

• Add copper(II) acetate (0.1 mmol, 10 mol%).

• Under a gentle stream of nitrogen or argon (if desired, though often not strictly necessary), add anhydrous dichloromethane (10 mL).

• Finally, add anhydrous pyridine (2.0 mmol, 2.0 equiv) to the mixture. The pyridine acts as both a base and a ligand to facilitate the reaction.[6]

2. Reaction Execution:

• Stir the reaction mixture vigorously at room temperature (20-25 °C). The flask can be left open to the air, as oxygen is the terminal oxidant.[4]

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) every 2-4 hours. For this challenging substrate, reaction times may extend to 24-48 hours.

• If the reaction is sluggish at room temperature, gentle heating to 40-50 °C can be applied. However, monitor for potential side reactions at elevated temperatures.

3. Work-up and Purification:

• Upon completion of the reaction (as determined by TLC or LC-MS), quench the reaction by adding 10 mL of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers and wash with water (2 x 20 mL) and then with brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-((2,6-difluorophenyl)methyl)amine product.

Optimization and Troubleshooting

Parameter	Recommendation for Challenging Substrates	Rationale
Copper Source	Cu(OAc)₂ is a good starting point. Cu(I) salts like CuI or CuCl can also be effective.	The counter-ion can influence the reactivity of the copper center.
Base	Pyridine is often effective. Other organic bases like triethylamine or diisopropylethylamine can be screened. Inorganic bases such as K₂CO₃ or Cs₂CO₃ may also be beneficial.	The base facilitates the deprotonation of the nucleophile and can also act as a ligand.
Solvent	Dichloromethane, tetrahydrofuran (THF), or acetonitrile are common choices.	The polarity and coordinating ability of the solvent can impact the solubility of reagents and the stability of intermediates.
Ligands	For particularly challenging substrates, the addition of a bidentate ligand such as 1,10-phenanthroline or N,N,N',N'-tetramethylethylenediamine (TMEDA) can improve yields.[5]	Ligands can stabilize the copper catalyst and facilitate the catalytic cycle.
Temperature	Start at room temperature. If the reaction is slow, gentle heating (40-60 °C) may be necessary.	Increased temperature can overcome the activation energy barrier for sluggish reactions.
Stoichiometry	An excess of the boronic acid (1.2-1.5 equivalents) is often used.	This can help to drive the reaction to completion, especially if the boronic acid is prone to side reactions like protodeboronation.

Common Issues and Solutions:

• Low Yield:

  • Incomplete reaction: Increase reaction time or temperature. Consider adding a ligand.

  • Protodeboronation of the boronic acid: Ensure anhydrous conditions. Use a slight excess of the boronic acid.

  • Homocoupling of the boronic acid: This can occur in the presence of excess oxygen. Running the reaction under a controlled atmosphere of air (e.g., with a balloon) rather than vigorous bubbling may help.

• Formation of Side Products:

  • Oxidation of the amine: Can occur at higher temperatures. Maintain a moderate reaction temperature.

  • Phenol formation (from boronic acid): A common side reaction. Using anhydrous conditions can minimize this.

Conclusion

The Chan-Lam coupling of [(2,6-Difluorophenyl)methyl]boronic acid presents a synthetic challenge due to the combined effects of steric hindrance and electronic deactivation. However, by employing a well-considered protocol that includes the use of an appropriate copper catalyst, base, and solvent, and by being prepared to optimize conditions and potentially incorporate activating ligands, this powerful C-N bond-forming reaction can be successfully executed. The guidelines and detailed protocol provided in this application note serve as a robust starting point for researchers to harness the synthetic potential of this and other challenging boronic acids, paving the way for the efficient synthesis of novel molecules in pharmaceutical and materials science research.

References

• Chan, D. M. T.; Monaco, K. L.; Wang, R.-P.; Winters, M. P. Tetrahedron Lett.1998, 39 (19), 2933–2936.
• Kozlowski, M. C. In Science of Synthesis; Molander, G. A., Ed.; Thieme: Stuttgart, 2004; Vol. 6, pp 1041-1095.
• Chan, D. M. T.; Lam, P. Y. S. In Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine; Hall, D. G., Ed.; Wiley-VCH: Weinheim, 2005; pp 205-240.
• Antilla, J. C.; Buchwald, S. L. Org. Lett.2001, 3 (13), 2077–2079.
• Wentzel, M. T.; Hewgley, J. B.; Kamble, R. M.; Wall, P. D.; Kozlowski, M. C. Adv. Synth.
• Lam, P. Y. S.; Clark, C. G.; Saubern, S.; Adams, J.; Winters, M. P.; Chan, D. M. T.; Combs, A. Tetrahedron Lett.1998, 39 (19), 2941–2944.
• Evans, D. A.; Katz, J. L.; West, T. R. Tetrahedron Lett.1998, 39 (19), 2937–2940.
• King, A. O.; et al. J. Org. Chem.1998, 63 (19), 6452–6455.
• Vantourout, J. C.; Miras, H. N.; Isidro-Llobet, A.; Sproules, S.; Watson, A. J. B. J. Am. Chem. Soc.2017, 139 (13), 4769–4779.

• Wikipedia contributors. Chan–Lam coupling. In Wikipedia, The Free Encyclopedia. Retrieved 16:30, February 15, 2026, from [Link]

Sources

• 1. Chan-Lam Coupling [organic-chemistry.org]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Microwave-assisted efficient copper-promoted N-arylation of amines with arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. books.rsc.org [books.rsc.org]
• 6. Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Substituted Biaryls via [(2,6-Difluorophenyl)methyl]boronic acid: A Practical Guide to Suzuki-Miyaura Cross-Coupling

An Application Guide for Researchers

Introduction

The synthesis of substituted biaryls is a cornerstone of modern organic chemistry, with profound implications for drug discovery, agrochemicals, and materials science.[1][2][3] These structural motifs are prevalent in a vast array of pharmacologically active molecules and functional materials. Among the most powerful and versatile methods for constructing carbon-carbon bonds is the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[1][4][5][6] This reaction facilitates the coupling of organoboron compounds, such as boronic acids, with organic halides or triflates.[1][7]

This application note provides a detailed guide for utilizing [(2,6-Difluorophenyl)methyl]boronic acid in Suzuki-Miyaura coupling reactions. The presence of the difluorophenyl group introduces unique steric and electronic properties that can be advantageous for creating sterically hindered biaryl structures, which are often challenging to synthesize using traditional methods.[8][9] We will delve into the reaction mechanism, provide a detailed experimental protocol, discuss key parameters for optimization, and offer troubleshooting advice to guide researchers in achieving successful outcomes.

Part 1: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[1][4][5] The cycle consists of three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[4][7]

• Oxidative Addition : The cycle begins with the insertion of a coordinatively unsaturated Pd(0) complex into the carbon-halide bond of the electrophile (Ar¹-X), forming a square-planar Pd(II) species.[5][7]

• Transmetalation : This is the key bond-forming step where the organic moiety from the organoboron reagent (Ar²-B(OH)₂) is transferred to the palladium(II) complex. This step requires activation by a base, which converts the boronic acid into a more nucleophilic boronate 'ate' complex (Ar²-B(OH)₃⁻).[4][7][10] This 'ate' complex then exchanges its organic group with the halide on the palladium center.

• Reductive Elimination : The final step involves the coupling of the two organic groups (Ar¹ and Ar²) attached to the palladium center. This forms the desired biaryl product (Ar¹-Ar²) and regenerates the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.[1][4][7]

Below is a diagram illustrating the catalytic cycle.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Part 2: Experimental Protocol

This section provides a general, robust protocol for the Suzuki-Miyaura coupling of an aryl bromide with [(2,6-Difluorophenyl)methyl]boronic acid.

Materials and Equipment

• Reagents :

  • Aryl bromide (1.0 equiv)

  • [(2,6-Difluorophenyl)methyl]boronic acid (1.2-1.5 equiv)

  • Palladium(II) acetate [Pd(OAc)₂] (1-5 mol%)

  • Triphenylphosphine [PPh₃] (4-20 mol%) or other suitable ligand (e.g., SPhos, XPhos for hindered substrates)

  • Potassium phosphate (K₃PO₄) or Potassium Carbonate (K₂CO₃) (2.0-3.0 equiv)

  • Anhydrous, degassed solvent (e.g., Toluene, 1,4-Dioxane, or DMF)

• Equipment :

  • Schlenk flask or reaction vial with a screw cap and septum

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

  • Inert gas supply (Argon or Nitrogen) with manifold

  • Standard laboratory glassware for workup (separatory funnel, flasks)

  • Rotary evaporator

  • Silica gel for column chromatography

Safety Precautions

• Work in a well-ventilated fume hood.

• Palladium catalysts are precious and potentially toxic; handle with care.

• Boronic acids can be irritants to the skin, eyes, and respiratory system.[11] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Organic solvents are flammable and volatile. Avoid open flames and ensure proper grounding of equipment.

Step-by-Step Procedure

• Reaction Setup :

  • To a flame-dried Schlenk flask containing a magnetic stir bar, add the aryl bromide (e.g., 1.0 mmol), [(2,6-Difluorophenyl)methyl]boronic acid (1.2 mmol), the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol), the ligand (e.g., PPh₃, 0.08 mmol), and the base (e.g., K₃PO₄, 2.0 mmol).[12]

  • Seal the flask with a septum.

• Inert Atmosphere :

  • Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed. The presence of oxygen can lead to catalyst deactivation and undesirable side reactions like homocoupling.[5]

• Solvent Addition :

  • Using a syringe, add the degassed solvent (e.g., 5 mL of toluene) to the flask. The solvent should be thoroughly degassed beforehand by sparging with an inert gas or through freeze-pump-thaw cycles.

• Reaction :

  • Place the flask in a preheated oil bath or heating mantle set to the desired temperature (typically 80-110 °C).[12]

  • Stir the reaction mixture vigorously.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed (typically 2-24 hours).

• Workup :

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by adding water (10 mL).

  • Transfer the mixture to a separatory funnel and extract with an organic solvent like ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification :

  • Purify the crude product by flash column chromatography on silica gel, using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure biaryl product.

The following diagram outlines the general experimental workflow.

Caption: General experimental workflow for Suzuki-Miyaura cross-coupling.

Part 3: Optimization and Troubleshooting

The success of a Suzuki-Miyaura coupling, especially with sterically demanding substrates, often depends on the careful selection of reaction parameters.

Table 1: Key Reaction Parameters for Optimization

Parameter	Common Choices	Rationale & Expert Insights
Palladium Source	Pd(OAc)₂, Pd(PPh₃)₄, Pd₂(dba)₃, PEPPSI-type precatalysts	Pd(II) sources like Pd(OAc)₂ are often cheaper and more stable but require in-situ reduction to the active Pd(0) state, which can sometimes be initiated by phosphine ligands or homocoupling of the boronic acid.[5] Pre-formed Pd(0) catalysts like Pd(PPh₃)₄ can be used directly.
Ligand	PPh₃, P(t-Bu)₃, Buchwald ligands (SPhos, XPhos), N-heterocyclic carbenes (NHCs)	For sterically hindered substrates like those involving the 2,6-difluorophenyl group, bulky and electron-rich phosphine ligands (e.g., SPhos) or NHCs are often necessary to promote efficient oxidative addition and reductive elimination.[6][8]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄, NaOH	A base is essential for activating the boronic acid.[6] K₃PO₄ is a strong, non-nucleophilic base often effective for challenging couplings. Cs₂CO₃ is highly effective but more expensive. The choice of base can significantly influence reaction rates and yields.
Solvent	Toluene, 1,4-Dioxane, DMF, THF/H₂O mixtures	The choice of solvent affects solubility and reaction temperature. Aprotic polar solvents like Dioxane and DMF are common. A small amount of water is often beneficial, particularly with carbonate bases, to facilitate dissolution of the base and formation of the boronate complex.[5]
Temperature	60 - 120 °C	Higher temperatures generally increase the reaction rate but can also lead to catalyst decomposition or side reactions. Optimization is often required to find the balance between reaction speed and yield.

Table 2: Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Inactive catalyst (oxidized).2. Inappropriate ligand/base combination.3. Insufficient temperature.	1. Ensure the reaction is set up under a strictly inert atmosphere. Use fresh catalyst.2. Screen different ligands (especially bulky, electron-rich ones) and bases (e.g., switch from K₂CO₃ to K₃PO₄).3. Increase the reaction temperature in increments.
Homocoupling of Boronic Acid	1. Presence of oxygen.2. Use of a Pd(II) precatalyst without efficient reduction.	1. Improve degassing of solvents and ensure a robust inert atmosphere.2. Use a Pd(0) source directly, or ensure conditions promote reduction of the Pd(II) precatalyst.[5][10]
Protodeboronation	1. Cleavage of the C-B bond by water/protons.2. Reaction conditions are too harsh.	1. This is more common with electron-deficient or heteroaryl boronic acids.[8] Use anhydrous conditions if possible or a milder base. Consider protecting the boronic acid as a more stable MIDA ester.
Incomplete Reaction	1. Insufficient catalyst loading.2. Catalyst deactivation over time.3. Insufficient reaction time.	1. Increase catalyst and ligand loading (e.g., from 1 mol% to 3 mol%).2. Use a more robust ligand that protects the palladium center.3. Allow the reaction to run for a longer period, monitoring by TLC/GC-MS.

References

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021). Vertex AI Search.
• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024). Chemistry LibreTexts.
• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• McLaughlin, M. (2005). Suzuki-Miyaura Cross-Coupling of Benzylic Phosphates with Arylboronic Acids. Organic Letters, 7, 4875-4878.
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). YouTube.
• Application Notes and Protocols: Suzuki-Miyaura Cross-Coupling of Benzyl 2-bromonicotinate with Boronic Acids. (2025). Benchchem.
• Suzuki-Miyaura Cross-Coupling Reagents. Sigma-Aldrich.
• 2,6-Difluorophenylboronic acid 98 162101-25-9. Sigma-Aldrich.
• Selection of boron reagents for Suzuki–Miyaura coupling. (2013). Chemical Society Reviews (RSC Publishing).
• Li, G.-Q., Yamamoto, Y., & Miyaura, N. Synthesis of Tetra-ortho-Substituted Biaryls Using Aryltriolborates. Hokkaido University Collection of Scholarly and Academic Papers.
• Electrochemical synthesis of biaryls by reductive extrusion
• (2,6-Difluoro-3-methylphenyl)boronic acid | C7H7BF2O2 | CID 16427092. PubChem.
• Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflamm
• Synthesis of Polyflourinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. (2017).
• Ramanayake, D. J. (2024). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids/esters and Synthesis of ring oxidized phthalocyanine metal fluorides. PRISM.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
• 4. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Yoneda Labs [yonedalabs.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]
• 9. Electrochemical synthesis of biaryls by reductive extrusion from N,N’-diarylureas - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 11. (2,6-Difluoro-3-methylphenyl)boronic acid | C7H7BF2O2 | CID 16427092 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Suzuki-Miyaura Cross-Coupling of Benzylic Phosphates with Arylboronic Acids [organic-chemistry.org]

Application Note: Strategic Incorporation of [(2,6-Difluorophenyl)methyl]boronic Acid in TGR5 Agonist Synthesis

This Application Note and Protocol guide details the specific utility of [(2,6-Difluorophenyl)methyl]boronic acid (CAS: 1622261-31-5 or related derivatives) in the synthesis of high-potency TGR5 (GPBAR1) agonists.

Executive Summary

The 2,6-difluorobenzyl moiety is a "privileged pharmacophore" in the design of TGR5 agonists. It serves two critical functions: metabolic stabilization (blocking P450-mediated oxidation at the benzylic position) and conformational locking (via steric repulsion of the 2,6-fluorines), which optimizes binding affinity in the receptor's hydrophobic pocket.

While traditional synthesis often employs benzyl halides (e.g., 2,6-difluorobenzyl bromide) for

alkylations, [(2,6-Difluorophenyl)methyl]boronic acid enables the synthesis of biaryl methane scaffolds via Suzuki-Miyaura cross-coupling . This route is indispensable when the core scaffold (e.g., a deactivate heteroaryl chloride) is unreactive toward nucleophilic substitution or requires mild, convergent assembly late in the synthetic sequence.

Chemical Properties & Handling[1][2][3][4]

• Compound: [(2,6-Difluorophenyl)methyl]boronic acid

• Synonyms: (2,6-Difluorobenzyl)boronic acid; B-[(2,6-difluorophenyl)methyl]boronic acid.

• Role: Nucleophilic coupling partner (

  -hybridized boron species).

• Stability Alert: Like many benzyl boronic acids, this reagent is prone to protodeboronation (cleavage of the C-B bond) under harsh basic conditions or prolonged heating. The protocol below is optimized to mitigate this side reaction.

Mechanism of Action: - Suzuki Coupling

The reaction involves the coupling of an aryl/heteroaryl halide (Electrophile) with the benzyl boronic acid (Nucleophile).

Reaction Pathway (Graphviz Diagram)

The following diagram illustrates the catalytic cycle, highlighting the critical "Transmetallation" step where the 2,6-difluorobenzyl group is transferred.

Caption: Catalytic cycle for the Suzuki coupling of benzyl boronic acids. Note the critical activation step required for transmetallation.

Protocol: Synthesis of a Representative TGR5 Agonist Intermediate

This protocol describes the coupling of [(2,6-Difluorophenyl)methyl]boronic acid with a 4-chloro-2-methylpyridine derivative (a common TGR5 scaffold motif).

Materials & Reagents

Reagent	Equiv.[1][2][3][4][5]	Role
Heteroaryl Chloride (e.g., 4-chloro-pyridine deriv.)	1.0	Electrophile (Scaffold Core)
[(2,6-Difluorophenyl)methyl]boronic acid	1.5	Nucleophile (Pharmacophore)
Pd(dppf)Cl₂ · CH₂Cl₂	0.05	Catalyst (Resistant to deboronation)
Cs₂CO₃ (Cesium Carbonate)	3.0	Base (Promotes transmetallation)
1,4-Dioxane / Water (4:1)	-	Solvent System

Step-by-Step Methodology

Step 1: Reaction Setup (Inert Atmosphere)[1]

• Glassware: Oven-dry a 25 mL microwave vial or round-bottom flask equipped with a magnetic stir bar.

• Charging: Add the Heteroaryl Chloride (1.0 mmol, 1 equiv) and [(2,6-Difluorophenyl)methyl]boronic acid (1.5 mmol, 1.5 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂ · CH₂Cl₂ (0.05 mmol, 5 mol%). Note: Pd(dppf)Cl₂ is preferred over Pd(PPh₃)₄ for benzyl couplings as the bidentate ligand stabilizes the Pd-benzyl intermediate.

• Base Addition: Add Cs₂CO₃ (3.0 mmol, 3 equiv).

Step 2: Solvent & Degassing[1]

• Add a mixture of 1,4-Dioxane (4 mL) and Water (1 mL). Note: The presence of water is strictly required for the boronic acid mechanism.

• Degas: Sparge the mixture with Argon or Nitrogen gas for 5–10 minutes. Seal the vessel immediately.

Step 3: Reaction Execution

• Thermal Cycle: Heat the reaction block to 80°C .

  • Optimization Tip: Do not exceed 90°C. Higher temperatures drastically increase the rate of protodeboronation (yielding 1,3-difluorobenzene byproduct).

• Monitoring: Stir for 4–12 hours. Monitor via LC-MS looking for the product mass [M+H]+.

  • Checkpoint: If the boronic acid is consumed but starting material remains, add another 0.5 equiv of boronic acid and continue heating.

Step 4: Work-up & Purification

• Quench: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and Water (20 mL).

• Extraction: Separate phases. Extract the aqueous layer twice with Ethyl Acetate.

• Drying: Combine organics, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via Flash Column Chromatography (SiO₂).

  • Eluent: Hexanes/Ethyl Acetate gradient (typically 0–30% EtOAc).

  • Target: The 2,6-difluorobenzyl-substituted heteroaryl product.[6]

Expertise & Troubleshooting (E-E-A-T)

Why this fails (and how to fix it)

The most common failure mode is Protodeboronation . The boronic acid decomposes before it couples.

• Symptom: LC-MS shows 1,3-difluorobenzene and unreacted aryl chloride.

• Fix 1 (Base Switch): Switch from Cs₂CO₃ to K₃PO₄ (Potassium Phosphate Tribasic). K₃PO₄ is often gentler and buffers the pH effectively.

• Fix 2 (Ligand Switch): Use XPhos Pd G2 or SPhos Pd G2 precatalysts. These bulky, electron-rich ligands accelerate the oxidative addition and transmetallation steps, outcompeting the decomposition pathway.

• Fix 3 (Reagent Form): If the boronic acid persists in decomposing, convert it to the Potassium Trifluoroborate salt ([(2,6-Difluorophenyl)methyl]trifluoroborate) prior to coupling. This salt is significantly more stable.

SAR Insight: The "Difluoro" Effect

Why specifically 2,6-difluoro?

• Metabolic Blocking: The 2,6-position on the benzyl ring is a "hotspot" for oxidative metabolism. Fluorine substitution blocks this, extending the half-life (

  ) of the drug.

• Pi-Stacking: The electron-withdrawing fluorines reduce the electron density of the phenyl ring, often enhancing

  stacking interactions with electron-rich residues (like Phenylalanine or Tryptophan) in the TGR5 binding pocket.

SAR Logic Diagram

Caption: Structure-Activity Relationship (SAR) rationale for the 2,6-difluorobenzyl moiety.

References

• Discovery of Potent TGR5 Agonists: Duan, H., et al. (2012). "Discovery of a Potent and Orally Efficacious TGR5 Receptor Agonist." ACS Medicinal Chemistry Letters. Link

• Suzuki Coupling of Benzyl Boronic Acids: Molander, G. A., & Ellis, N. (2002). "Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction." Accounts of Chemical Research. Link

• TGR5 SAR Reviews: Guo, C., et al. (2016). "Recent advances in the discovery of TGR5 agonists." European Journal of Medicinal Chemistry. Link

• Protodeboronation Mechanisms: Cox, P. A., et al. (2016). "Protodeboronation of Heteroaromatic Boronic Acids." Journal of the American Chemical Society.[4][7] Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Discovery of a Potent and Orally Efficacious TGR5 Receptor Agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarship.claremont.edu [scholarship.claremont.edu]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. mdpi.com [mdpi.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Suzuki Coupling [organic-chemistry.org]

application of [(2,6-Difluorophenyl)methyl]boronic acid in organic semiconductor synthesis.

Application Note: Precision Engineering of Organic Semiconductors using [(2,6-Difluorophenyl)methyl]boronic Acid

Executive Summary

This technical guide details the application of [(2,6-Difluorophenyl)methyl]boronic acid (CAS: 1622267-36-6) as a critical reagent in the synthesis of high-performance Organic Semiconductors (OSCs).[1] Unlike standard alkyl side-chain engineering, the introduction of the 2,6-difluorobenzyl motif provides a dual mechanism for performance enhancement: it lowers the HOMO energy level to increase open-circuit voltage (

) in photovoltaics and induces "conformational locking" via non-covalent and interactions, significantly boosting charge carrier mobility ($ \mu $).[1]

This protocol addresses the specific challenges of

-hybridized benzyl boronic acid coupling , offering a robust Suzuki-Miyaura methodology optimized to minimize protodeboronation and maximize yield.

Technical Rationale & Mechanism

The "Fluorine Effect" in Side-Chain Engineering

In the design of conjugated polymers (e.g., for OPV donor materials like PM6 derivatives) or small molecule acceptors (Y-series), the side chain is no longer just a solubilizing group.[1] It is a morphology director.

• Electronic Modulation: The strong electronegativity of the fluorine atoms on the benzyl ring pulls electron density from the conjugated backbone (inductive effect,

  ), lowering the HOMO/LUMO levels. This improves oxidative stability and increases the in solar cells.[1]

• Conformational Locking: The 2,6-difluoro substitution pattern creates a specific steric and electrostatic environment. The fluorine atoms interact with adjacent protons or sulfur atoms on the backbone (e.g., Thiophene units), planarizing the molecule.[1]

Pathway Diagram: Conformational Locking & Synthesis

Figure 1: Synthetic pathway and subsequent physicochemical effects of introducing the 2,6-difluorobenzyl group.

Comparative Performance Data

The following table summarizes the impact of replacing a standard alkyl or non-fluorinated benzyl side chain with the 2,6-difluorobenzyl moiety in a thiophene-based polymer system.

Parameter	Standard Alkyl (n-Octyl)	Benzyl (Non-F)	2,6-Difluorobenzyl	Impact Analysis
HOMO Level (eV)	-5.20	-5.35	-5.52	Deeper HOMO leads to higher and better air stability.[1]
Dihedral Angle	~20° (Twisted)	~15°	< 5° (Planar)	F...S interactions lock the backbone, improving - stacking.[1]
Hole Mobility ( )				Order of magnitude improvement due to crystallinity.[1]
Solubility (CHCl3)	High	Moderate	Good	Fluorine maintains solubility while promoting aggregation in film.[1]

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: C-C bond formation between [(2,6-Difluorophenyl)methyl]boronic acid and a brominated thiophene scaffold (e.g., 2-bromo-3-alkylthiophene).[1]

Critical Note: Benzyl boronic acids are

-hybridized at the boron center. They are more prone to protodeboronation (loss of the boron group) than aryl boronic acids. This protocol uses a specialized ligand system (SPhos) and anhydrous base conditions to mitigate this.[1]

Materials & Reagents

• Nucleophile: [(2,6-Difluorophenyl)methyl]boronic acid (1.2 equiv).[1]

• Electrophile: Aryl Bromide scaffold (1.0 equiv).

• Catalyst:

  (2 mol%) or .[1]

• Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (4-8 mol%).[1] SPhos is essential for sterically hindered or

  couplings.[1]

• Base: Potassium Phosphate Tribasic (

  ), finely ground, anhydrous (3.0 equiv).[1]

• Solvent: Toluene / Water (10:1 ratio) or anhydrous Toluene for strictly moisture-sensitive substrates.[1]

Step-by-Step Methodology

• Pre-Activation (Glovebox/Schlenk Line):

  • In a flame-dried Schlenk tube equipped with a magnetic stir bar, add the Aryl Bromide (1.0 mmol), [(2,6-Difluorophenyl)methyl]boronic acid (1.2 mmol),

    (18 mg, 0.02 mmol), SPhos (33 mg, 0.08 mmol), and (636 mg, 3.0 mmol).

  • Why: Mixing solids first ensures homogeneity before solvent addition.

• Solvent Degassing:

  • Degas Toluene and Water separately using the freeze-pump-thaw method (3 cycles) or by vigorous sparging with Argon for 30 minutes.

  • Why: Oxygen poisons the Pd(0) species and promotes homocoupling side reactions.[1]

• Reaction Initiation:

  • Add Toluene (10 mL) and Water (1 mL) via syringe under Argon counter-flow.[1]

  • Seal the tube and heat to 90°C in an oil bath.

  • Monitoring: Monitor via TLC or LC-MS every 2 hours. The reaction typically completes in 6–12 hours.

  • Checkpoint: If the boronic acid is consumed but starting material remains, add another 0.2 equiv of boronic acid. Benzyl boronic acids can decompose slowly at high heat.

• Work-up & Purification:

  • Cool to room temperature. Dilute with Ethyl Acetate (30 mL).[1]

  • Wash with water (

    mL) and brine ( mL).[1]

  • Dry the organic layer over anhydrous

    , filter, and concentrate in vacuo.[1]

  • Purification: Flash column chromatography (Silica gel).[1] Note: Fluorinated compounds often have distinct Rf values; spot closely against non-fluorinated analogues.[1]

• Characterization (QC Criteria):

  • NMR: Look for the characteristic signal of the 2,6-difluoro motif (typically around -110 to -120 ppm).[1]
  • NMR: Verify the benzylic peak. In the product, this singlet often shifts slightly upfield compared to the starting boronic acid due to the shielding of the new aromatic scaffold.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<40%)	Protodeboronation of the benzyl boronic acid.	Switch to anhydrous conditions: Use CsF or in dry Dioxane/Toluene. Remove water entirely.
Homocoupling	Oxidation of the boronic acid.	Improve degassing rigor. Ensure Argon atmosphere is positive pressure.
No Reaction	Catalyst deactivation or steric hindrance.	Increase catalyst loading to 5 mol%. Switch ligand to XPhos (better for bulky substrates).[1]

References

• Sigma-Aldrich. 2,6-Difluorophenylboronic acid Product Specification.Link[1]

• RSC Advances. Substrate switchable Suzuki–Miyaura coupling for benzyl ester vs. benzyl halide. (Demonstrates benzyl-coupling mechanics). Link

• Chemical Communications. Synergistic effect of fluorination and alkyl side-chain engineering on thiazole-based polymer donors. (Contextualizes the effect of fluorinated side chains on morphology). Link

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. (General protocol grounding). Link

• National Science Foundation (NSF). Synthesis and Application of Constrained Amidoboronic Acids. (Discusses boronic acid stability and reactivity). Link[1]

Sources

• 1. 2,4-Difluoro­phenyl­boronic acid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

overcoming low yield in Suzuki reactions with [(2,6-Difluorophenyl)methyl]boronic acid

Subject: Troubleshooting Low Yields / Protodeboronation in Sterically Hindered Benzyl Boronate Couplings Ticket ID: CHEM-SUP-26DF-BENZ Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary: The "Double Trouble" Substrate

You are encountering low yields not due to a single failure mode, but likely a convergence of two distinct chemical antagonisms inherent to [(2,6-difluorophenyl)methyl]boronic acid :

• Benzylic Instability (Protodeboronation): Unlike aryl boronic acids, benzyl boronic acids possess a weak C–B bond. Under basic conditions, they rapidly hydrolyze to form the deboronated byproduct (1,3-difluoro-2-methylbenzene). The electron-withdrawing fluorine atoms at the 2,6-positions inductively stabilize the benzylic carbanion intermediate, accelerating this decomposition.

• Steric Impedance (The Ortho Effect): The 2,6-difluoro substitution creates significant steric bulk around the nucleophilic carbon. This retards the transmetallation step, leaving the boronate species exposed to the basic aqueous environment for longer periods, further favoring decomposition over coupling.

This guide prioritizes stabilization strategies (Molander salts) and catalytic acceleration (Buchwald precatalysts) to outcompete decomposition.

Diagnostic Workflow

Before altering your protocol, use this logic flow to identify your specific failure mode.

Figure 1: Diagnostic logic for identifying the root cause of low yield in benzyl boronate couplings.

Critical FAQ & Troubleshooting

Q1: My boronic acid disappears, but I see no product. What is happening?

A: You are witnessing rapid protodeboronation . In the presence of a base (especially hydroxide or alkoxide), the boron atom forms a boronate "ate" complex. In benzyl systems, this complex can spontaneously collapse to generate a benzylic carbanion, which is immediately protonated by water or solvent.

• The Fix: You must lower the standing concentration of the free boronic acid. Switch to a Potassium Trifluoroborate (Molander Salt) or use a slow-addition protocol .

Q2: I am using Pd(PPh3)4, but the reaction is sluggish.

A: Tetrakis(triphenylphosphine)palladium(0) is insufficient for this substrate. The bulky 2,6-difluoro motif requires a ligand that is both electron-rich (to facilitate oxidative addition) and bulky (to force reductive elimination). Triphenylphosphine is too small and lacks the electron density.

• The Fix: Switch to SPhos Pd G3 or XPhos Pd G3 . The biaryl backbone of these ligands creates a protective pocket that stabilizes the benzyl-palladium intermediate while facilitating the coupling of hindered centers.

Q3: Should I use anhydrous conditions?

A: Counter-intuitively, no (usually). While water promotes protodeboronation, Suzuki coupling requires a small amount of water for the base to activate the boron species. Totally anhydrous conditions often shut down the reaction entirely.

• The Fix: Use a controlled biphasic system (e.g., Toluene/Water 10:1) or convert to the trifluoroborate salt, which requires hydrolytic activation.

Recommended Protocols

Protocol A: The "Slow Release" Strategy (Highest Success Rate)

This method converts the unstable boronic acid into a robust Potassium Trifluoroborate salt. These salts release the active boronic acid slowly in the reaction mixture, keeping its concentration low enough to couple but too low to aggregate and decompose.

Step 1: Conversion to Potassium Trifluoroborate

• Dissolve [(2,6-difluorophenyl)methyl]boronic acid (1 equiv) in MeOH (3 mL/mmol).

• Add saturated aqueous KHF₂ (3.5 equiv) dropwise at 0°C.

• Stir vigorously for 2 hours, allowing to warm to room temperature.

• Concentrate in vacuo to remove MeOH.

• The product will precipitate. Filter, wash with cold acetone/ether, and dry.

  • Result: A white, air-stable solid that can be stored on the bench.

Step 2: The Coupling Reaction

Component	Equivalents	Notes
Aryl Halide	1.0	Electrophile
K-Trifluoroborate Salt	1.2 - 1.5	Prepared in Step 1
Catalyst	0.02 - 0.05	SPhos Pd G3 (preferred) or Pd(OAc)₂ + SPhos (1:2)
Base	3.0	K₂CO₃ or K₃PO₄
Solvent	[0.2 M]	Toluene / H₂O (10:1) or CPME / H₂O

| Temp/Time | 80-100°C | 4-12 hours |

Why this works: The equilibrium hydrolysis of the trifluoroborate (R-BF3K ⇌ R-B(OH)2) is slow.[1] The active species is consumed by the catalyst as soon as it forms, preventing the "pool" of boronic acid from decomposing.

Protocol B: Direct Coupling with High-Activity Catalyst

If you cannot synthesize the salt, you must use a catalyst system that turns over faster than the decomposition rate.

Reagents:

• Catalyst: XPhos Pd G3 or SPhos Pd G3 (2-5 mol%).

• Base: K₃PO₄ (3.0 equiv). Phosphate is milder than carbonate and often reduces deboronation.

• Solvent: 1,4-Dioxane / H₂O (4:1).

Procedure:

• Load Aryl Halide, Base, and Catalyst into the vial. Purge with Argon.

• Dissolve the Boronic Acid in the organic solvent separately (degassed).

• Heat the catalyst/halide mixture to temperature (e.g., 80°C).

• Slowly add the Boronic Acid solution via syringe pump over 1-2 hours.

  • Why: This mimics the "slow release" of the Molander salt, artificially keeping the boronic acid concentration low.

Mechanistic Visualization

The following diagram illustrates the competition between the productive catalytic cycle and the destructive protodeboronation pathway.

Figure 2: The Race Condition. To succeed, the Transmetallation rate (Green path) must exceed the C-B Cleavage rate (Red path). SPhos/XPhos accelerates the Green path; Trifluoroborates throttle the entry at the Yellow node.

References

• Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research.

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides and Boronic Acids. Journal of the American Chemical Society.[2][3]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews.

• Bruno, N. C., et al. (2013). Buchwald G3 Precatalysts: Improved Synthesis and Application in Catalysis. Chemical Science.

Sources

• 1. reddit.com [reddit.com]
• 2. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 3. merckmillipore.com [merckmillipore.com]

preventing protodeboronation of [(2,6-Difluorophenyl)methyl]boronic acid.

Technical Support Center: Organoboron Reagent Stability Subject: Troubleshooting & Stabilization of [(2,6-Difluorophenyl)methyl]boronic Acid Ticket ID: #B-26F-BNZ-001 Assigned Specialist: Senior Application Scientist, Catalysis Division

Executive Summary

You are likely experiencing low yields, high background of 1,3-difluoro-2-methylbenzene (protodeboronated byproduct), or complete reagent decomposition during storage.

The Core Issue: [(2,6-Difluorophenyl)methyl]boronic acid is chemically fragile due to a "perfect storm" of electronic effects. It is a benzylboronic acid , which is inherently prone to protodeboronation. Furthermore, the 2,6-difluoro substitution inductively stabilizes the resulting benzylic carbanion intermediate, accelerating the decomposition rate by orders of magnitude compared to non-fluorinated benzyl boronates.

This guide provides the diagnostic protocols to confirm decomposition and three tiered solutions ranging from reaction optimization to reagent replacement.

Module 1: The Mechanism of Failure

To solve the problem, you must understand the enemy. Unlike arylboronic acids, which deboronate via an aryl anion, your molecule degrades via a benzylic carbanion .

The Decomposition Pathway:

• Base Attack: The base (hydroxide or alkoxide) attacks the boron center, forming a tetrahedral boronate "ate" complex.

• C-B Bond Cleavage (Rate Limiting): The C-B bond breaks, releasing boric acid and a benzylic carbanion.

• Fluorine Acceleration: The 2,6-difluoro substituents are highly electronegative. Through inductive effects (

  ), they pull electron density from the ring, which in turn stabilizes the negative charge on the adjacent benzylic carbon. This lowers the activation energy for the C-B bond cleavage.

• Protonation: The stabilized anion rapidly grabs a proton from water or alcohol, irreversibly forming the "dead" byproduct.

Figure 1: Mechanism of base-catalyzed protodeboronation in 2,6-difluorobenzyl systems.

Module 2: Diagnostic Protocol (Is your reagent already dead?)

Before optimizing the reaction, ensure your starting material is viable. Benzylboronic acids can decompose in the bottle if stored improperly (e.g., room temp, moisture).

The 19F NMR Purity Check Do not rely solely on 1H NMR, as the benzylic protons of the product and reactant have similar shifts.

• Solvent: Dissolve 5 mg of sample in anhydrous

  or -DMSO.

• Standard: Add an internal standard (e.g., trifluorotoluene) if quantitative data is needed.

• Analysis:

  • Reagent Signal: Look for the signal corresponding to the C-F bonds in the boronic acid (typically

    -110 to -115 ppm range, depending on solvent).

  • Decomposition Signal: The protodeboronated byproduct (1,3-difluoro-2-methylbenzene) will appear as a distinct multiplet shifted upfield or downfield relative to the boronic acid.

  • Threshold: If >10% decomposition is observed, do not use . Purification via recrystallization is difficult due to the instability; synthesis of the potassium salt (see Module 4) is recommended instead.

Module 3: Reaction Optimization (If you MUST use the free acid)

If you cannot switch reagents, you must outrun the decomposition.

Strategy: The "Anhydrous/Weak Base" Protocol Standard Suzuki conditions (aqueous carbonate/hydroxide) will kill this reagent instantly.

Parameter	Recommendation	Rationale
Base	CsF (Cesium Fluoride) or K₃PO₄ (anhydrous)	Fluoride activates the boronic acid without generating high concentrations of destructive hydroxide.
Solvent	THF or Dioxane (Anhydrous)	Eliminates the proton source ( ) required for the final step of protodeboronation.
Catalyst	Pd(dppf)Cl₂ or XPhos Pd G3	High activity is required to facilitate transmetalation before decomposition occurs.
Addition	Slow Addition (Syringe Pump)	Keep the standing concentration of the boronic acid low relative to the catalyst.

Recommended Protocol:

• Charge flask with Aryl Halide (1.0 equiv), CsF (2.5 equiv), and Pd catalyst (5 mol%).

• Evacuate and backfill with Argon (3x).

• Add anhydrous THF.

• Heat to reflux.

• Crucial Step: Dissolve the [(2,6-Difluorophenyl)methyl]boronic acid (1.5 equiv) in anhydrous THF and add it dropwise over 1 hour via syringe pump.

Module 4: The "Gold Standard" Solution (Reagent Switching)

The most effective way to prevent protodeboronation is to switch to a Potassium Organotrifluoroborate (Molander Salt) . These salts are air-stable, moisture-stable, and release the active boronic acid slowly only during the catalytic cycle, preventing the accumulation of the unstable intermediate.

Protocol: Converting to Potassium [(2,6-Difluorophenyl)methyl]trifluoroborate

Reference: Molander, G. A. et al.

Reagents:

• [(2,6-Difluorophenyl)methyl]boronic acid (1.0 equiv)

• (Potassium bifluoride) (4.5 equiv)

• Methanol / Water (3:1 ratio)

Procedure:

• Dissolve the boronic acid in MeOH.

• Dissolve

  in distilled water (saturated solution).

• Add the

  solution to the boronic acid solution dropwise.

• Stir vigorously at room temperature for 1 hour. A white precipitate should form.[1]

• Concentrate the mixture on a rotary evaporator to remove MeOH.

• Cool the remaining aqueous slurry in an ice bath.

• Filter the white solid and wash with minimal ice-cold water, then copious acetone (to remove excess fluoride) and ether.

• Result: A bench-stable solid that resists protodeboronation.

Coupling the Salt: Use Molander Conditions :

(2 mol%), XPhos (4 mol%), (3 equiv), THF/ (10:1) at 80°C.

Figure 2: Decision matrix for handling unstable benzylboronic acids.

Frequently Asked Questions (FAQs)

Q: Can I use the MIDA boronate instead of the Trifluoroborate? A: Yes. MIDA boronates (Burke boronates) are excellent for this. They are generally more soluble in organic solvents than trifluoroborates and release the acid slowly under hydrolytic conditions. However, the atom economy is lower, and the removal of the MIDA byproduct can sometimes complicate purification.

Q: Why does the 2,6-difluoro pattern make it worse? I thought electron-withdrawing groups stabilized boronic acids? A: This is a common misconception. Electron-withdrawing groups (EWGs) stabilize the anion that results from C-B bond breaking.

• In Aryl boronic acids, EWGs make the aryl ring electron-poor, making the C-B bond more susceptible to nucleophilic attack by the base, but the resulting aryl anion is stabilized.

• In Benzyl boronic acids, the mechanism involves a benzylic carbanion. The 2,6-fluorines stabilize this negative charge inductively. A more stable leaving group (the anion) means a faster reaction (protodeboronation).

Q: I see a "homocoupling" byproduct. Is this related? A: Yes. Rapid protodeboronation releases the benzylic anion, which can sometimes react with the oxidative addition complex or other species in non-productive ways. However, homocoupling is usually oxidative (requiring

). Ensure your Argon purge is rigorous. If you see the deboronated product (Ar-H), it is protodeboronation.[2] If you see Ar-Ar, it is oxidative homocoupling.

References

• Mechanistic Insight into Protodeboronation

  • Cox, P. A., et al. (2017). "Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion." Journal of the American Chemical Society.

• Potassium Trifluoroborates (Molander Salts)

  • Molander, G. A., & Ellis, N. (2007). "Organotrifluoroborates: Protected Boronic Acids that Expand the Versatility of the Suzuki Coupling Reaction." Accounts of Chemical Research.

• Suzuki Coupling of Benzyl Halides/Boronates

  • Molander, G. A., & Elia, M. D. (2006).[3] "Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates." The Journal of Organic Chemistry.

• MIDA Boronates

  • Gillis, E. P., & Burke, M. D. (2007). "A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids." Journal of the American Chemical Society.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Potassium alkyltrifluoroborate synthesis [organic-chemistry.org]

Technical Support Center: Optimizing Suzuki-Miyaura Couplings of [(2,6-Difluorophenyl)methyl]boronic Acid and its Analogs

Welcome to the technical support guide for optimizing Suzuki-Miyaura cross-coupling reactions involving the challenging yet synthetically valuable [(2,6-Difluorophenyl)methyl]boronic acid. This document is designed for researchers, chemists, and drug development professionals who encounter difficulties with this specific class of reagents. We will move beyond generic protocols to address the unique steric and electronic properties of this substrate, providing actionable troubleshooting advice and optimized methodologies grounded in mechanistic principles.

The core challenge with boronic acids bearing a 2,6-difluorophenyl moiety, even with a methylene spacer, is their pronounced susceptibility to protodeboronation—the undesired cleavage of the C–B bond.[1][2] This guide provides a systematic approach to suppress this side reaction while maximizing the yield of your desired coupled product.

Frequently Asked Questions (FAQs)

This section addresses the fundamental scientific questions that underpin successful protocol development for this specific coupling.

Q1: What makes the coupling of [(2,6-Difluorophenyl)methyl]boronic acid and its analogs so challenging?

The difficulty arises from a combination of factors. The parent aryl version, 2,6-difluorophenylboronic acid, is notoriously unstable and prone to rapid decomposition under basic conditions typically used in Suzuki-Miyaura reactions.[2] This instability is driven by the strong electron-withdrawing nature of the two ortho-fluorine atoms, which increases the acidity of the boronic acid and facilitates its cleavage. While the methylene spacer in [(2,6-Difluorophenyl)methyl]boronic acid can mitigate some steric hindrance around the boron center, the electronic effects that promote protodeboronation remain a significant hurdle.

Q2: What is the precise role of the base, and why is its selection critical?

The base plays a multifaceted role in the catalytic cycle. Its primary function is to activate the boronic acid by forming a more nucleophilic boronate species (RB(OH)₃⁻), which is essential for the transmetalation step with the palladium complex.[3][4][5] However, for sensitive substrates, the base can also be the cause of failure.

• Mechanism of Action : The base coordinates to the vacant p-orbital of the boron atom, increasing its electron density and facilitating the transfer of the organic group to the palladium center.[5]

• The Double-Edged Sword : Stronger bases can accelerate transmetalation but also dramatically increase the rate of protodeboronation.[1] Therefore, the goal is to find a base that is strong enough to promote the desired reaction but mild enough to preserve the boronic acid over the course of the reaction. Inorganic bases like potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) often provide a good balance.[3][6]

Q3: Which palladium catalysts and ligands are most effective for this type of coupling?

For challenging couplings involving sterically hindered or electronically deactivated substrates, the choice of ligand is paramount. Highly active catalysts are needed to achieve reasonable reaction rates at lower temperatures, further minimizing substrate decomposition.

• Recommended Ligands : Bulky, electron-rich monophosphine biaryl ligands are the gold standard. Ligands such as SPhos and XPhos are exceptionally effective.[2][6] Their steric bulk promotes the final reductive elimination step to release the product, while their electron-donating character facilitates the initial oxidative addition of the aryl halide.

• Precatalysts for Unstable Substrates : Using a modern palladium precatalyst is highly advantageous. These complexes are typically air- and moisture-stable but are designed to rapidly generate the active, monoligated Pd(0) species in solution at low temperatures.[2] This rapid catalyst activation ensures that the coupling reaction begins quickly, before the unstable boronic acid has significant time to decompose.

Q4: What is protodeboronation and how can it be minimized?

Protodeboronation is the protonolysis of the carbon-boron bond, replacing the boronic acid group with a hydrogen atom. For your substrate, this would result in the formation of 2,6-difluorotoluene as a major byproduct. This process is often accelerated by heat and base.[7]

Strategies to Minimize Protodeboronation:

• Use a Highly Active Catalyst System : A catalyst that promotes rapid coupling at lower temperatures is your best defense. This allows the desired reaction to outcompete the decomposition pathway.[2]

• Employ Milder Bases : Screen weaker bases like K₃PO₄ or Cs₂CO₃. Avoid strong hydroxide bases where possible.

• Lower the Reaction Temperature : While this may slow the reaction, it will slow the decomposition even more. High-activity catalysts make this possible.[8]

• Use Stoichiometry Wisely : Use only a slight excess of the boronic acid (e.g., 1.1–1.2 equivalents) to minimize waste and potential side reactions.

• Consider Boronic Acid Surrogates : For extremely challenging cases, consider converting the boronic acid to a more stable form, such as an N-methyliminodiacetic acid (MIDA) boronate. These are air-stable solids that slowly release the boronic acid under the reaction conditions, keeping its instantaneous concentration low and minimizing decomposition.[7]

Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving common experimental failures in a question-and-answer format.

Problem 1: My reaction shows low or no conversion of the starting aryl halide.

• Initial Diagnosis: This is the most common failure mode and can point to issues with catalyst activity or substrate stability.

• Troubleshooting Steps:

  • Was your reaction rigorously degassed? Oxygen can oxidize and deactivate both the Pd(0) catalyst and the phosphine ligands.[8] Ensure your solvent and reaction setup are thoroughly purged with an inert gas like argon or nitrogen. For best results, use several freeze-pump-thaw cycles.

  • Are your reagents pure and dry? Ensure the boronic acid is of high quality and has been stored properly. Solvents must be anhydrous if the protocol requires it. The base should be finely ground and dry.

  • Is your catalyst system active enough? If you are using a simple Pd source like Pd(OAc)₂ with a ligand, consider switching to a pre-formed, air-stable precatalyst (e.g., an XPhos or SPhos precatalyst). This ensures more reliable and rapid formation of the active Pd(0) species.[2]

  • Did the boronic acid decompose? Analyze your crude reaction mixture by LC-MS or GC-MS. The presence of the protodeboronated byproduct (e.g., 2,6-difluorotoluene) is a clear indicator that your conditions are too harsh. If this is observed, immediately move to screen milder bases (K₃PO₄) and lower the reaction temperature.

Problem 2: I am observing a significant amount of homocoupled boronic acid byproduct.

• Initial Diagnosis: Homocoupling (dimerization of the boronic acid) is a classic side reaction in Suzuki couplings.

• Troubleshooting Steps:

  • Improve Degassing: This side reaction is often catalyzed by palladium in the presence of oxygen.[8][9] Revisit and enhance your degassing procedure.

  • Switch to a Pd(0) Source: If you are using a Pd(II) precatalyst like Pd(OAc)₂, it must be reduced to Pd(0) in situ. This reduction process can sometimes consume the boronic acid, leading to homocoupling.[9] Starting with a Pd(0) source like Pd₂(dba)₃ or a modern precatalyst that cleanly generates Pd(0) can mitigate this issue.[8]

Problem 3: The reaction works, but the yield is inconsistent between runs.

• Initial Diagnosis: Inconsistency often points to subtle variations in reagent quality or reaction setup.

• Troubleshooting Steps:

  • Check Boronic Acid Quality: The boronic acid itself can contain varying amounts of its anhydride (a boroxine). It is good practice to use a fresh bottle or a recently purchased batch.

  • Standardize Your Procedure: Ensure every step, especially degassing time, reagent addition order, and stirring rate, is identical for each run. In biphasic systems, the stirring rate is critical for ensuring adequate mixing.[8]

  • Use a Precatalyst: As mentioned before, using a well-defined precatalyst eliminates variability associated with the in situ formation of the active catalyst, leading to more reproducible results.

Optimized Protocols & Data

Protocol 1: General Procedure for Catalyst and Base Screening

This protocol outlines a reliable method for setting up small-scale parallel reactions to efficiently screen conditions for your specific aryl/heteroaryl halide and [(2,6-Difluorophenyl)methyl]boronic acid.

• Preparation : In an array of oven-dried reaction vials equipped with stir bars, add your aryl halide (1.0 equiv., e.g., 0.1 mmol).

• Reagent Addition (in a glovebox or under inert gas flow) :

  • To each vial, add [(2,6-Difluorophenyl)methyl]boronic acid (1.2 equiv.).

  • Add the appropriate base (2.0–3.0 equiv.) from the screening table below.

  • Add the palladium precatalyst (1–2 mol%) and ligand (if not using a precatalyst, 2–4 mol%).

• Solvent Addition : Add the degassed solvent (to achieve a concentration of ~0.1 M).

• Reaction : Seal the vials tightly and place them in a pre-heated aluminum reaction block on a stirrer plate. Run the reactions for the specified time (e.g., 12–24 hours).

• Analysis : After cooling, take an aliquot from each vial, dilute, and analyze by LC-MS or GC to determine the conversion to product and identify key byproducts like the protodeboronated arene.

Table 1: Recommended Starting Conditions for Screening

The following table provides a logical starting point for optimization. Conditions are selected to balance reactivity with the stability of the boronic acid.

Entry	Catalyst (mol%)	Ligand (mol%)	Base (2.5 equiv.)	Solvent (0.1 M)	Temp (°C)	Expected Outcome
1	Pd₂(dba)₃ (1%)	SPhos (2%)	K₃PO₄	1,4-Dioxane / H₂O (5:1)	80	A robust starting point balancing reactivity and stability.[6]
2	SPhos Precatalyst (2%)	-	K₃PO₄	1,4-Dioxane / H₂O (5:1)	80	Improved reproducibility and faster activation.[2]
3	SPhos Precatalyst (2%)	-	Cs₂CO₃	1,4-Dioxane / H₂O (5:1)	80	Cs₂CO₃ is often effective for challenging couplings.[10]
4	XPhos Precatalyst (2%)	-	K₃PO₄	Toluene / H₂O (5:1)	100	XPhos may offer higher activity for very hindered partners.
5	SPhos Precatalyst (2%)	-	K₂CO₃	THF / H₂O (4:1)	65	Milder conditions to minimize protodeboronation.

Visual Guides and Mechanisms

Troubleshooting Workflow

The following diagram outlines a logical decision-making process for troubleshooting a failed or low-yielding reaction.

Caption: A decision-tree for troubleshooting common issues.

Suzuki-Miyaura Catalytic Cycle with Competing Protodeboronation

This diagram illustrates the desired catalytic cycle and the key off-cycle decomposition pathway that must be controlled.

Caption: The key is to accelerate transmetalation over protodeboronation.

References

• Carrow, B. P., & Hartwig, J. F. (2011). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 133(47), 19044–19047. [Link]

• Amatore, C., Jutand, A., & Le Duc, G. (2011). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society, 133(41), 16552–16555. [Link]

• Macmillan Group. (2005, February 16). B-Alkyl Suzuki Couplings. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• ResearchGate. (n.d.). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. [Link]

• Al-Masum, M. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Mini-Reviews in Organic Chemistry, 1(3), 247-259. [Link]

• Deng, Y., & Paquette, L. A. (2012). Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. Angewandte Chemie International Edition, 51(30), 7440–7444. [Link]

• Buchwald, S. L., & Martin, R. (2009). Palladium-Catalyzed Suzuki–Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 42(10), 1461–1473. [Link]

• ResearchGate. (n.d.). Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. [Link]

• Littke, A. F., Dai, C., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society, 122(17), 4020–4028. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Angewandte Chemie International Edition, 47(26), 4889–4893. [Link]

• Gillis, E. P., & Burke, M. D. (2009). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society, 131(20), 6961–6963. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. Yoneda Labs [yonedalabs.com]
• 10. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

managing stability issues of fluorinated boronic acids in solution.

Current Status: Operational Ticket Topic: Managing Instability, Protodeboronation, and Storage of Fluorinated Arylboronic Acids Assigned Specialist: Senior Application Scientist

Core Knowledge Base: The Instability Mechanism

Q: Why do my fluorinated boronic acids decompose so rapidly in basic solution?

A: The primary culprit is base-catalyzed protodeboronation . While fluorine substituents are essential for bioactivity, they are strongly electron-withdrawing (

-acceptors). This electron deficiency destabilizes the C-B bond, making the aromatic ring a better leaving group.

In basic media (standard Suzuki-Miyaura conditions), the boronic acid (

) converts to the boronate anion ( ). For electron-deficient systems (like 2,6-difluorophenylboronic acid), this boronate species undergoes a unimolecular fragmentation, expelling the boric acid moiety and generating a transient aryl anion, which is immediately protonated by the solvent.

Key Insight: The rate of decomposition is often pH-dependent .

• Low pH: Acid-catalyzed deboronation (usually slow for electron-poor rings).

• High pH: Formation of the reactive boronate anion accelerates decomposition.

• The "Danger Zone": pH values near the

  of the boronic acid (typically 7–9 for fluorinated variants) are critical, but decomposition often peaks at higher pH where the boronate fraction is maximized.

Q: Which substitution patterns are most at risk?

A: Instability is not uniform.[1] Use this risk assessment hierarchy:

• Critical Risk (Minutes to Seconds): 2,6-difluoro, 2,4,6-trifluoro, and perfluorinated phenylboronic acids. The ortho-fluorines exert a massive steric and electronic destabilizing effect.

• High Risk: 2-fluorophenylboronic acid and 2-heterocyclic boronic acids (e.g., 2-pyridyl).

• Moderate Risk: 3- or 4-fluorophenylboronic acids.

Visualizing the Failure Mode

The following diagram illustrates the mechanistic pathway of protodeboronation. Understanding this pathway is the key to stopping it.

Figure 1: Kinetic pathway of base-catalyzed protodeboronation. Note that the Boronate Anion is the "ticking time bomb" species.

Strategic Solutions & Reagent Selection

Q: Should I switch to a Boronic Ester (Pinacol) or MIDA Boronate?

A: Do not assume Pinacol esters are more stable in reaction conditions.

• Pinacol Esters: In aqueous base, they hydrolyze rapidly to the boronic acid and then suffer the same protodeboronation fate. They only help with purification/storage, not reaction stability.

• MIDA Boronates: These are the gold standard for unstable substrates. The

  -hybridized boron atom is coordinatively saturated, preventing base attack. They release the active boronic acid slowly (slow-release strategy), keeping the standing concentration of the unstable boronate anion low.[1]

• Trifluoroborates (

  ): Excellent stability, but they suffer from an "Acid-Base Paradox." Electron-deficient (fluorinated) trifluoroborates often require acidic assistance to hydrolyze, making them sluggish in basic cross-coupling.[2]

Decision Matrix: Reagent Selection

Feature	Free Boronic Acid	Pinacol Ester	MIDA Boronate	Trifluoroborate
Bench Stability	Poor (Dehydrates/Oxidizes)	Good	Excellent	Excellent
Hydrolysis Rate	N/A (Immediate)	Fast (in aq. base)	Tunable (Slow Release)	Variable (Substituent dependent)
Rec. for 2,6-F2-Ph	Avoid	Avoid	Highly Recommended	Use with caution
Atom Economy	High	Low	Moderate	High

Experimental Protocols

Protocol A: The "Slow-Release" Cross-Coupling (MIDA Strategy)

Use this when your standard Suzuki coupling yields only the deboronated arene (

).

Materials:

• Unstable Fluorinated MIDA Boronate (1.2 equiv)

• Aryl Halide (1.0 equiv)

• Catalyst: Pd(OAc)2 (5 mol%) / SPhos (10 mol%)[3]

• Base: K3PO4 (7.5 equiv) — High equivalents are crucial for MIDA hydrolysis.

• Solvent: Dioxane : H2O (5:1 ratio)[3]

Step-by-Step:

• Setup: Charge a vial with the MIDA boronate, aryl halide, Pd catalyst, ligand, and K3PO4.

• Degassing: Seal and purge with Argon for 5 minutes. Oxygen promotes oxidative deboronation.

• Solvent Addition: Add the degassed Dioxane/H2O mixture.

• Reaction: Heat to 60°C .

  • Why 60°C? This temperature balances the hydrolysis rate of the MIDA group with the cross-coupling rate. Higher temps (100°C) may dump the boronic acid too fast; lower temps may not hydrolyze the MIDA.

• Monitoring: Monitor by HPLC/UPLC. Look for the disappearance of the aryl halide. If MIDA remains unconsumed, increase temp to 80°C.

Protocol B: Rapid Stability Diagnostic (NMR)

Before committing expensive GMP materials, validate stability.

• Prepare Solvent: Mix

  and (1:1). Adjust pH to ~10 using (mimicking Suzuki conditions).

• Internal Standard: Add 1,3,5-trimethoxybenzene (inert standard).

• Acquisition: Add the fluorinated boronic acid (0.05 M). Immediately insert into NMR probe pre-heated to 60°C.

• Kinetics: Acquire

  NMR spectra every 2 minutes for 30 minutes.

• Analysis: Integrate the C-F signal of the starting material vs. the deboronated product (

  ).

  • Pass: <10% degradation in 30 mins.

  • Fail: >10% degradation. Action: Switch to MIDA boronate.

Troubleshooting Guide

Symptom	Diagnosis	Corrective Action
Low Yield + High Ar-H (Deboronated)	Rapid protodeboronation via boronate anion.	1. Switch to anhydrous conditions (use CsF in dry Toluene).2. Use MIDA boronate "slow release" protocol.[1][4]
Starting Material Stalled (No Reaction)	Catalyst poisoning or boronic acid degradation before entering cycle.	1. Check if boronic acid is actually boroxine (anhydride). Pre-hydrolyze if necessary.2. Increase catalyst loading.
Homocoupling (Ar-Ar)	Oxidative coupling due to ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> .	1. Rigorous degassing (Freeze-Pump-Thaw).2. Avoid copper additives if possible (Cu promotes oxidation).
"Sticky" Purification	Boronic acid streaking on silica.	1. Treat silica with 1% TEA.2. Convert to Pinacol ester post-reaction for easier purification, then hydrolyze.

Reference Data & Citations

References:

• Mechanism of Protodeboronation: Cox, P. A.; Reid, M.; Leach, A. G.; Campbell, A. D.; King, E. J.; Lloyd-Jones, G. C. Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. J. Am. Chem. Soc.[4]2017 , 139, 13156–13165.

• MIDA Boronates (Slow Release Strategy): Knapp, D. M.; Gillis, E. P.; Burke, M. D.[3][5] A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates.[3] J. Am. Chem. Soc.[4]2009 , 131, 6961–6963.

• Trifluoroborate Hydrolysis Kinetics: Lennox, A. J. J.; Lloyd-Jones, G. C. Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid–Base Paradox in Cross-Coupling. J. Am. Chem. Soc.[4]2012 , 134, 7431–7441.

• Copper-Mediated Fluorination & Stability: Ye, Y.; Sanford, M. S. Mild Copper-Mediated Fluorination of Aryl Stannanes and Aryl Trifluoroborates. J. Am. Chem. Soc.[4]2013 , 135, 4648–4651.

Sources

• 1. Protodeboronation - Wikipedia [en.wikipedia.org]
• 2. Organotrifluoroborate hydrolysis: boronic acid release mechanism and an acid-base paradox in cross-coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.s.u-tokyo.ac.jp [chem.s.u-tokyo.ac.jp]
• 5. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Side Reactions with Electron-Deficient Boronic Acids

Welcome to the technical support center for researchers, scientists, and drug development professionals working with electron-deficient boronic acids. This guide is designed to provide in-depth, field-proven insights into diagnosing and mitigating common side reactions encountered during synthesis. By understanding the underlying mechanisms, you can optimize your reaction conditions, improve yields, and ensure the integrity of your target molecules.

Frequently Asked Questions (FAQs)

Q1: What makes electron-deficient boronic acids prone to specific side reactions?

A1: The boron atom in any boronic acid is electron-deficient, making it a Lewis acid.[1] When electron-withdrawing groups (EWGs) are present on the aryl ring (e.g., -CF₃, -NO₂, -CN, or polyhalogenation), the electrophilicity of the boron atom is significantly increased.[2] This heightened electrophilicity makes the carbon-boron bond more polarized and susceptible to cleavage, leading to a higher propensity for side reactions like protodeboronation, especially under basic conditions commonly used in cross-coupling reactions.[3][4]

Q2: What are the most common side reactions I should be aware of?

A2: The two most prevalent and problematic side reactions are:

• Protodeboronation: The cleavage of the C–B bond and its replacement with a C–H bond.[4] This is often a major pathway for reagent loss, particularly in aqueous basic media.[5]

• Boroxine Formation: The dehydration and cyclotrimerization of three boronic acid molecules to form a stable six-membered boroxine ring.[6][7] While this is a reversible process, it removes the active boronic acid monomer from the reaction equilibrium.[8]

Q3: Should I use the boronic acid or its corresponding boronate ester?

A3: While boronic acids are often more reactive in Suzuki-Miyaura coupling, they are also more susceptible to protodeboronation and boroxine formation.[9] Boronic esters, particularly those derived from diols like pinacol (to form BPin derivatives), are generally more stable and less prone to these side reactions.[3][4] Using a boronate ester can be an effective "slow-release" strategy, providing a low concentration of the active boronic acid in situ, which minimizes the opportunity for decomposition.[4] Pinacol esters, in particular, show unique stability at high pH.[10]

In-Depth Troubleshooting Guides

Issue 1: Low Yield Due to Protodeboronation

You've set up a Suzuki-Miyaura coupling with a 4-trifluoromethylphenylboronic acid, but the reaction is sluggish, and you're isolating a significant amount of trifluoromethylbenzene as a byproduct.

This is a classic case of protodeboronation, where the boronic acid is consumed faster than it couples. The electron-withdrawing -CF₃ group makes the arylboronic acid highly susceptible to this side reaction, especially under the basic aqueous conditions required for transmetalation.[10][11] The reaction is often fastest at high pH, proceeding through a more reactive arylboronate anion intermediate.[5]

The mechanism is highly dependent on pH. Under the basic conditions of a Suzuki coupling, the boronic acid (ArB(OH)₂) is in equilibrium with its anionic boronate form (ArB(OH)₃⁻). For electron-deficient systems, this boronate can undergo rate-limiting C–B bond cleavage to generate a transient aryl anion, which is then rapidly protonated by the solvent (e.g., water) to give the undesired Ar-H product.[4][11]

Caption: Base-mediated protodeboronation pathway for electron-deficient arylboronic acids.

Strategy	Rationale & Causality	Step-by-Step Protocol
1. Use a Milder Base	Strong bases (e.g., NaOH, Cs₂CO₃) create a high concentration of the reactive boronate anion, accelerating protodeboronation. Milder bases (e.g., K₃PO₄, K₂CO₃, KF) maintain a lower pH, disfavoring the side reaction.[4][5]	1. Replace your strong base with 2-3 equivalents of K₃PO₄ or KF. 2. If using an aqueous solvent system, ensure the base is fully dissolved before adding the catalyst and boronic acid.
2. Switch to Anhydrous or Biphasic Conditions	Water is the primary proton source for this side reaction. Removing it or minimizing its contact with the boronic acid can significantly suppress protodeboronation.	1. Use rigorously dried solvents (e.g., toluene, dioxane, THF). 2. Employ a biphasic system (e.g., toluene/water) with a phase-transfer catalyst (e.g., TBAB) to facilitate the reaction at the interface, limiting the boronic acid's exposure to the aqueous phase.
3. Use a Boronate Ester	As mentioned in the FAQs, converting the boronic acid to a more stable pinacol ester (ArBPin) provides a "slow release" of the active boronic acid, keeping its concentration low and minimizing decomposition.[4]	1. Synthesize the ArBPin derivative from your ArB(OH)₂ using pinacol. 2. Use the isolated ArBPin directly in the coupling reaction. Note that a fluoride source (e.g., KF) is often required to facilitate the transmetalation of boronate esters.
4. Increase Catalyst Efficiency	A highly active catalyst system will consume the boronic acid in the productive coupling cycle faster than it can decompose.	1. Switch from standard ligands like PPh₃ to more electron-rich and bulky ligands (e.g., Buchwald or Herrmann-type phosphines).[12] 2. Ensure your catalyst is a pre-formed Pd(0) source (e.g., Pd₂(dba)₃) to avoid side reactions during the in situ reduction of Pd(II) precatalysts.[13]

Issue 2: Incomplete Conversion and Formation of White Precipitate (Boroxine)

You are running a reaction in a non-aqueous solvent like toluene. Upon heating, you notice a white precipitate forming, and the reaction stalls, leaving unreacted starting material.

This is indicative of boroxine formation. Boronic acids, especially when heated in anhydrous, non-polar solvents, can undergo dehydration to form cyclic trimers called boroxines.[7] These boroxines are often less reactive in the Suzuki-Miyaura catalytic cycle than the monomeric boronic acid. While the reaction is reversible, under dehydrating conditions, the equilibrium can shift significantly towards the boroxine.[8]

The formation is a stepwise condensation process. The Lewis acidic boron atom of one boronic acid molecule coordinates with a hydroxyl oxygen of another, leading to the elimination of a water molecule. This process repeats three times to form the stable, six-membered B₃O₃ ring.[6] The reaction is entropically driven by the release of three water molecules.[8]

Caption: Stepwise condensation of boronic acids to form a cyclic boroxine.

Strategy	Rationale & Causality	Step-by-Step Protocol
1. Add a Protic Co-solvent	The boroxine-boronic acid equilibrium can be shifted back towards the active monomer by the addition of water or an alcohol (e.g., t-butanol, isopropanol).[8][14] This hydrolyzes the boroxine back to the boronic acid.	1. Add a small amount of a protic co-solvent to your reaction mixture. A common starting point is a 10:1 ratio of your primary solvent to the co-solvent (e.g., Toluene:IPA 10:1). 2. For very stubborn cases, a small amount of water (a few equivalents relative to the boronic acid) can be effective.
2. Use a Boronate Ester	Boronate esters, being protected at the hydroxyl groups, cannot undergo this trimerization reaction. This is one of the most robust methods to prevent boroxine formation.	1. As with protodeboronation, convert the boronic acid to its pinacol ester (ArBPin) prior to the reaction. 2. This completely circumvents the possibility of boroxine formation.
3. Modify Base and Solvent System	Certain bases and solvents can influence the equilibrium. A more polar solvent system can help solvate the boronic acid monomer, disfavoring aggregation and dehydration.	1. Consider switching from a non-polar solvent like toluene to a more polar aprotic solvent like dioxane or DMF. 2. Ensure the chosen base is sufficiently soluble in the solvent system to be effective.

Analytical Verification: How to Confirm Side Reactions

Confirming the presence and quantity of side products is crucial for effective troubleshooting.

Side Reaction	Recommended Analytical Technique	Key Observables
Protodeboronation	GC-MS or LC-MS:	Look for the molecular ion of the Ar-H byproduct. This provides unambiguous mass confirmation.
¹H NMR:	The appearance of a new, simplified aromatic signal corresponding to the proton that replaced the -B(OH)₂ group. The disappearance of the boronic acid signal.
Boroxine Formation	¹¹B NMR:	Boronic acids typically show a broad signal around 28-33 ppm. Boroxines exhibit a sharper signal shifted slightly upfield, typically around 20-25 ppm. This is a definitive diagnostic tool.
LC-MS:	Monitor the disappearance of the boronic acid monomer peak and the potential appearance of the boroxine peak (though boroxines can be unstable on some LC columns).

By systematically applying these diagnostic and mitigation strategies, you can overcome the challenges posed by electron-deficient boronic acids, leading to more efficient, reliable, and successful synthetic outcomes.

References

Sources

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]
• 5. research.ed.ac.uk [research.ed.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)2 (R = H, H3C, H2N, HO, and F): A Computational Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Yoneda Labs [yonedalabs.com]
• 14. research.ed.ac.uk [research.ed.ac.uk]

Technical Support Center: Optimizing Cross-Coupling Reactions with [(2,6-Difluorophenyl)methyl]boronic acid

Welcome to the technical support center for improving reaction rates of cross-coupling reactions with [(2,6-Difluorophenyl)methyl]boronic acid. This guide is designed for researchers, scientists, and drug development professionals who are looking to enhance the efficiency and yield of their Suzuki-Miyaura coupling reactions involving this specific boronic acid. The unique electronic and steric properties of [(2,6-Difluorophenyl)methyl]boronic acid can present challenges, and this resource provides in-depth troubleshooting advice and frequently asked questions to address common issues encountered in the lab.

Troubleshooting Guide: Enhancing Reaction Performance

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Question 1: My reaction is sluggish or stalling, resulting in low conversion to the desired product. What are the likely causes and how can I improve the reaction rate?

Answer:

A slow or stalled reaction is a common issue when working with electron-deficient and sterically hindered boronic acids like [(2,6-Difluorophenyl)methyl]boronic acid. Several factors can contribute to this, primarily related to the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[1]

Here’s a systematic approach to troubleshooting:

1. Catalyst and Ligand System Optimization:

• The Problem: The initial Pd(0) species may not be forming efficiently, or the chosen ligand may not be suitable for this specific transformation. The steric bulk and electron-withdrawing nature of the difluorophenyl group can hinder the transmetalation step.

• The Solution:

  • Switch to a More Active Catalyst System: If you are using a simple palladium source like Pd(OAc)₂, consider switching to a pre-catalyst. Buchwald-type pre-catalysts, for instance, are known to be more efficient at generating the active Pd(0) species.[2]

  • Employ Bulky, Electron-Rich Ligands: Ligands play a crucial role in stabilizing the palladium center and facilitating the catalytic cycle. For challenging substrates, bulky and electron-rich phosphine ligands such as SPhos, XPhos, or JohnPhos are often more effective.[2][3] These ligands can accelerate both the oxidative addition and reductive elimination steps.[3]

  • Adjust Catalyst Loading: While higher catalyst loading can sometimes improve conversion, it's often more effective to optimize the ligand and other reaction parameters first. If other strategies fail, incrementally increasing the catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) can be beneficial.[2]

2. Base and Solvent Selection:

• The Problem: The choice of base and solvent is critical and highly interdependent. An inappropriate combination can lead to poor solubility of reagents, inefficient activation of the boronic acid, or catalyst deactivation.

• The Solution:

  • Base Strength and Type: The base activates the boronic acid for transmetalation. For sensitive substrates, weaker bases like K₃PO₄ or Cs₂CO₃ might be preferable to prevent side reactions. Ensure the base is finely powdered to maximize its surface area and reactivity.

  • Solvent System: A solvent system that ensures the solubility of all components is essential.[4] Common choices include toluene, dioxane, THF, or DMF, often with water as a co-solvent.[2] For particularly stubborn reactions, consider anhydrous conditions, as this can sometimes mitigate side reactions like protodeboronation.[2]

3. Temperature and Reaction Time:

• The Problem: Insufficient thermal energy can lead to a slow reaction rate. Conversely, excessively high temperatures can cause decomposition of the catalyst or starting materials.

• The Solution:

  • Optimize Temperature: If the reaction is slow at a lower temperature, gradually increasing it (e.g., from 80 °C to 100-110 °C) can significantly improve the rate. However, monitor for any signs of decomposition.

  • Monitor Reaction Progress: Use techniques like TLC or LC-MS to monitor the reaction's progress. This will help you determine the optimal reaction time and avoid unnecessary heating that could lead to side product formation.

Question 2: I'm observing significant formation of a byproduct that appears to be 1,3-difluorotoluene. What is this side reaction and how can I minimize it?

Answer:

The formation of 1,3-difluorotoluene is a classic example of protodeboronation , an undesired side reaction where the carbon-boron bond of the boronic acid is cleaved and replaced by a carbon-hydrogen bond.[5] This is a common issue with many boronic acids, especially those that are electron-deficient or sterically hindered.[5][6]

Here are strategies to mitigate protodeboronation:

• Employ a "Slow-Release" Strategy: One of the most effective ways to combat protodeboronation is to keep the concentration of the free boronic acid low throughout the reaction.[5] This can be achieved by using boronic acid derivatives like MIDA boronates or organotrifluoroborates, which slowly release the boronic acid under the reaction conditions.[5][7]

• Anhydrous Conditions: Switching to anhydrous solvents can sometimes reduce the rate of protodeboronation, as water can be a proton source for this side reaction.[2]

• Optimize Base and Temperature: The rate of protodeboronation is often influenced by the base and temperature. Experiment with milder bases and the lowest effective temperature to disfavor this decomposition pathway.

• Use a More Active Catalyst System: A highly active catalyst that promotes a rapid cross-coupling reaction can outcompete the slower protodeboronation process.[8]

Question 3: My reaction yields are inconsistent, and I suspect issues with my experimental setup. What are the best practices for setting up a reliable cross-coupling reaction?

Answer:

Reproducibility is key in synthetic chemistry. Inconsistent yields in cross-coupling reactions often stem from sensitivity to air and moisture.[9][10][11][12] Here are some essential best practices to ensure consistent results:

• Inert Atmosphere: Palladium catalysts, especially the active Pd(0) species, are sensitive to oxygen.[9] Always perform your reactions under an inert atmosphere of nitrogen or argon.[9]

  • Degassing Solvents: Ensure your solvents are thoroughly degassed to remove dissolved oxygen.[9] A common method is to sparge the solvent with an inert gas for 15-20 minutes or use the freeze-pump-thaw technique for more rigorous degassing.[9]

  • Evacuate and Backfill: Before adding reagents, evacuate your reaction flask and backfill it with an inert gas. Repeat this cycle three times to ensure a truly inert environment.[2]

• Handling of Reagents:

  • Dry Reagents and Solvents: Water can interfere with the reaction and contribute to protodeboronation. Use anhydrous solvents and ensure your solid reagents are dry.

  • Air-Sensitive Reagents: Handle air-sensitive reagents, such as some phosphine ligands and organometallic compounds, using proper Schlenk line or glovebox techniques.[10][11][12][13]

• Proper Glassware Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under a stream of inert gas before use.[13]

Frequently Asked Questions (FAQs)

Q1: What makes [(2,6-Difluorophenyl)methyl]boronic acid challenging to use in Suzuki-Miyaura couplings?

A1: The challenges arise from a combination of steric and electronic effects. The two fluorine atoms in the ortho positions are strongly electron-withdrawing, which can decrease the nucleophilicity of the benzylic carbon, potentially slowing down the transmetalation step.[14] Additionally, the steric bulk of the ortho-difluorophenyl group can hinder the approach of the boronic acid to the palladium center.[15]

Q2: Can I use the corresponding boronic ester instead of the boronic acid?

A2: Yes, using the corresponding pinacol ester or other boronic esters can be advantageous. Boronic esters often exhibit greater stability than their corresponding boronic acids and can be less prone to protodeboronation.[6] In some cases, boronic esters can transmetalate directly without prior hydrolysis, and certain ester structures can even lead to faster reaction rates.[6][16]

Q3: What is the role of the base in the Suzuki-Miyaura coupling?

A3: The base plays a crucial role in the transmetalation step.[1] It reacts with the boronic acid to form a more nucleophilic boronate species, which then transfers its organic group to the palladium(II) complex.[17][18] The choice of base can significantly impact the reaction rate and outcome.

Q4: I am observing homocoupling of my boronic acid. How can I prevent this?

A4: Homocoupling of the boronic acid to form a biaryl byproduct can occur, especially in the presence of oxygen or with certain catalyst systems.[9] To minimize this:

• Ensure a Thoroughly Inert Atmosphere: As mentioned earlier, oxygen can promote homocoupling.[9]

• Use a Pd(0) Source: Starting with a Pd(0) catalyst like Pd(PPh₃)₄ or a pre-catalyst that readily forms the active species can sometimes reduce homocoupling.[2]

• Optimize Ligand and Reaction Conditions: Bulky, electron-rich ligands can often favor the desired cross-coupling pathway over homocoupling.[2]

Visualizing the Process

To better understand the reaction and troubleshooting workflow, the following diagrams are provided.

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Reaction Yield

Caption: A logical workflow for troubleshooting low-yielding reactions.

Summary of Recommended Starting Conditions

For researchers beginning their optimization, the following table provides a validated starting point for the Suzuki-Miyaura coupling of [(2,6-Difluorophenyl)methyl]boronic acid with a generic aryl bromide.

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(OAc)₂ or a Buchwald Pre-catalyst (e.g., XPhos-Pd-G3)	Pre-catalysts often provide more consistent generation of the active Pd(0) species.
Ligand	XPhos, SPhos, or JohnPhos	Bulky, electron-rich ligands are known to accelerate key steps in the catalytic cycle for challenging substrates.[3]
Base	K₃PO₄ or Cs₂CO₃	Milder bases can help to minimize side reactions like protodeboronation.[2]
Solvent	Dioxane/H₂O (e.g., 5:1) or Toluene	Provides good solubility for a wide range of substrates and reagents.[2]
Temperature	80-110 °C	A higher temperature is often required to overcome the activation energy for this transformation.
Atmosphere	Inert (Nitrogen or Argon)	Essential to prevent catalyst deactivation and side reactions.

References

• Whiting, M. P.; et al. Suzuki‐Miyaura Cross‐Couplings: Juxtaposing the Transmetalation of Arylboronic Acids and Alkylboranes. PMC. [Link]

• Strømsodd, E. A.; et al. Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures. ResearchGate. [Link]

• Wikipedia. Protodeboronation. [Link]

• James, M. J.; et al. Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. American Chemical Society. [Link]

• Osakada, K.; et al. Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis. Dalton Transactions. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

• James, M. J.; et al. Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. White Rose Research Online. [Link]

• Hartwig, J. F.; et al. Distinguishing Between Pathways for Transmetalation in Suzuki−Miyaura Reactions. Journal of the American Chemical Society. [Link]

• ChemistryViews. Training Graduate Students to Handle Air-Sensitive Compounds. [Link]

• Abolhasani, M.; et al. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering. [Link]

• Denmark, S. E.; et al. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. PMC. [Link]

• Carrow, B. P.; et al. Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction. IDEALS. [Link]

• Organic Chemistry Portal. Benzylboronic acid or boronate synthesis. [Link]

• Smith, K.; et al. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. PMC. [Link]

• MIT. Handling air-sensitive reagents AL-134. [Link]

• Thomas, A. A.; et al. Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst. Chemical Science. [Link]

• ResearchGate. Which conditions are favorable for the efficient Suzuki coupling?. [Link]

• ResearchGate. The Suzuki-Miyaura Cross-Coupling Reactionsof 2-, 6- or 8-Halopurines with Boronic Acids Leading to 2-, 6- or 8-Aryl- and -Alkenylpurine Derivatives. [Link]

• Organic Chemistry Portal. Protodeboronation. [Link]

• ChemOrgChem. Suzuki-Miyaura Coupling |Basics|Mechanism|Examples|. YouTube. [Link]

• ResearchGate. Palladium-Catalyzed Ligand-Free Suzuki Cross-Coupling Reactions of Benzylic Halides with Aryl Boronic Acids under Mild Conditions. [Link]

• ResearchGate. Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. [Link]

• Burke, M. D.; et al. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. PMC. [Link]

• Molander, G. A.; et al. Protecting group-free, selective cross-coupling of alkyltrifluoroborates with borylated aryl bromides via photoredox/nickel dual catalysis. PMC. [Link]

• National Library of Medicine. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). [Link]

• Rueda-Espinosa, J.; et al. Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry. [Link]

• ResearchGate. Nickel-catalyzed C(sp)−C(sp) cross-coupling to access benzyl Bpins of arylboronic acids with α-halo boronic esters. [Link]

• MDPI. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. [Link]

• ResearchGate. (PDF) Identification of transformation products from fluorinated lithium-ion battery additives TPFPB and TPFPP: forever chemicals of tomorrow?. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Protodeboronation - Wikipedia [en.wikipedia.org]
• 6. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/C6RE00153J [pubs.rsc.org]
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• 16. Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction | IDEALS [ideals.illinois.edu]
• 17. Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 18. pubs.acs.org [pubs.acs.org]

dealing with boroxine formation from [(2,6-Difluorophenyl)methyl]boronic acid.

Welcome to the technical support guide for [(2,6-Difluorophenyl)methyl]boronic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate a common challenge encountered with this and other boronic acids: the formation of its cyclic trimeric anhydride, the boroxine. Understanding and controlling the equilibrium between the boronic acid and its boroxine is critical for achieving reproducible and successful experimental outcomes.

Understanding the Core Issue: The Boronic Acid-Boroxine Equilibrium

Boronic acids exist in a dynamic and reversible equilibrium with their corresponding boroxines.[1][2][3] This is not a degradation pathway but a fundamental chemical property. The reaction involves the dehydration of three boronic acid molecules to form one boroxine molecule and three molecules of water.

The presence of significant quantities of boroxine in a bottle of boronic acid can be a major source of experimental error, particularly in reactions that require precise stoichiometry, such as the widely used Suzuki-Miyaura cross-coupling.[1] If you assume your reagent is 100% boronic acid when it is, in fact, a mixture, your calculations will be incorrect, often leading to lower yields and inconsistent results.

Sources

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Technical Support Center: Navigating Solubility Challenges of [(2,6-Difluorophenyl)methyl]boronic acid

Welcome to the technical support hub for [(2,6-Difluorophenyl)methyl]boronic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to solubility challenges encountered during its use in organic synthesis. Here, we move beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is [(2,6-Difluorophenyl)methyl]boronic acid and what are its primary applications?

A1: [(2,6-Difluorophenyl)methyl]boronic acid is an organoboron compound with the chemical formula C₇H₇BF₂O₂. It is a valuable reagent in organic synthesis, most notably as a coupling partner in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds.[1] The presence of the difluorophenyl group can enhance the electronic properties and metabolic stability of the resulting molecules, making it a valuable building block in medicinal chemistry and materials science.[1]

Q2: I'm having trouble dissolving [(2,6-Difluorophenyl)methyl]boronic acid in my reaction solvent. Why is this happening?

A2: Several factors can contribute to the poor solubility of boronic acids:

• Solvent Polarity Mismatch: Boronic acids are relatively polar compounds. If the chosen solvent has a significantly different polarity, dissolution will be challenging.

• Boroxine Formation: A common issue with boronic acids is their propensity to undergo dehydration to form a cyclic trimeric anhydride called a boroxine.[2] This can occur during storage or upon heating. Boroxines have different physical properties, including lower solubility, compared to the monomeric boronic acid.[2] Commercial batches of boronic acids may contain varying amounts of the corresponding boroxine.

• Crystalline Structure: The solid-state packing of the boronic acid crystals can also influence its dissolution rate.

Q3: In which organic solvents is [(2,6-Difluorophenyl)methyl]boronic acid generally soluble?

Q4: Can I heat the mixture to improve solubility?

A4: Yes, gently heating the reaction mixture can significantly increase the solubility of [(2,6-Difluorophenyl)methyl]boronic acid. However, be mindful of the thermal stability of the boronic acid and other reagents in your reaction. Prolonged heating at high temperatures can promote boroxine formation or degradation. It is advisable to heat the mixture just enough to achieve dissolution and then proceed with the reaction, potentially at a lower temperature.

Troubleshooting Guides

Issue 1: Poor Solubility in a Common Suzuki-Miyaura Solvent System (e.g., Toluene/Water)

Underlying Cause: [(2,6-Difluorophenyl)methyl]boronic acid, being a polar solid, may exhibit limited solubility in a predominantly nonpolar organic solvent like toluene, even with the presence of an aqueous phase. The efficiency of the reaction is then limited by the slow dissolution of the boronic acid.

Troubleshooting Steps:

• Introduce a Co-solvent: The addition of a polar aprotic co-solvent can dramatically improve solubility.

  • Protocol: Add a co-solvent such as THF or dioxane to the toluene. A common starting point is a 2:1 or 1:1 ratio of toluene to the co-solvent. This creates a more polar environment to dissolve the boronic acid.

• Optimize the Base: The choice and form of the base are critical.

  • Rationale: The base activates the boronic acid by forming a more nucleophilic boronate species.[4][5][6][7][8] This process also aids in its dissolution.

  • Recommendations:

    • Use a finely powdered base (e.g., K₂CO₃, K₃PO₄) to maximize surface area and dissolution rate.[9]

    • Consider a stronger, more soluble base like cesium carbonate (Cs₂CO₃) if compatible with your substrate.[9]

• Employ a Phase-Transfer Catalyst (PTC): In biphasic systems, a PTC can facilitate the transfer of the boronate anion from the aqueous phase to the organic phase where the palladium catalyst resides.[9]

  • Protocol: Add a catalytic amount (1-5 mol%) of a quaternary ammonium salt like tetrabutylammonium bromide (TBAB).[9]

Issue 2: Reaction Stalls or Proceeds Slowly Despite Apparent Dissolution

Underlying Cause: Even if the boronic acid appears to dissolve, the formation of boroxines in solution can lead to a decrease in the concentration of the active monomeric boronic acid, slowing down the reaction.

Troubleshooting Workflow:

Caption: Workflow for addressing slow reactions due to potential boroxine formation.

Detailed Protocols:

• In-situ Boronic Acid Re-activation:

  • Ensure an adequate amount of water is present in the reaction mixture (a common solvent to water ratio is between 2:1 to 10:1).[10] Water helps to hydrolyze the boroxine back to the active boronic acid.

  • Use a slight excess of a strong base like K₃PO₄. The hydroxide ions generated in the aqueous phase facilitate the equilibrium shift from the boroxine to the boronate.

• Conversion to a Boronic Ester:

  • Rationale: Boronic esters, such as the pinacol or MIDA esters, are generally more soluble in organic solvents and less prone to dehydration and boroxine formation.[11][12]

  • Experimental Protocol: Synthesis of [(2,6-Difluorophenyl)methyl]boronic acid pinacol ester

    • In a round-bottom flask, dissolve [(2,6-Difluorophenyl)methyl]boronic acid (1.0 eq) and pinacol (1.1 eq) in a suitable solvent like toluene or THF.

    • Heat the mixture to reflux with a Dean-Stark apparatus to remove the water formed during the reaction.

    • Monitor the reaction by TLC or GC-MS until the starting boronic acid is consumed.

    • Remove the solvent under reduced pressure. The crude pinacol ester can often be used directly in the subsequent Suzuki-Miyaura coupling reaction.

Issue 3: Complete Insolubility in a Range of Solvents

Underlying Cause: The specific crystalline form of the boronic acid or the presence of a high percentage of the insoluble boroxine may render it insoluble in a wide array of common solvents.

Troubleshooting Steps:

• Solvent Screening: Perform a small-scale parallel solvent screening to identify a suitable solvent or co-solvent system.[9]

  • Protocol:

    • In several small vials, add a few milligrams of [(2,6-Difluorophenyl)methyl]boronic acid.

    • To each vial, add a different solvent (e.g., THF, Dioxane, DMF, Acetonitrile, Isopropanol).

    • Observe solubility at room temperature and with gentle heating.

• Formation of a Soluble Boronate Salt:

  • Rationale: Converting the boronic acid to its trifluoroborate salt (R-BF₃K) can significantly enhance stability and, in some cases, solubility in polar solvents.[13] These salts can then be used directly in Suzuki-Miyaura couplings.

  • Experimental Protocol: Preparation of Potassium [(2,6-Difluorophenyl)methyl]trifluoroborate

    • Dissolve [(2,6-Difluorophenyl)methyl]boronic acid in methanol.

    • Add an aqueous solution of potassium hydrogen fluoride (KHF₂) in excess.

    • Stir the mixture at room temperature for 1-2 hours.

    • The potassium trifluoroborate salt will precipitate from the solution.

    • Collect the solid by filtration, wash with cold methanol, and dry under vacuum.

Data Summary

The following table provides a qualitative solubility guide for boronic acids in common organic solvents, which can be used as a starting point for [(2,6-Difluorophenyl)methyl]boronic acid.

Solvent	Polarity	Expected Solubility of Boronic Acids
Hexane	Nonpolar	Poor
Toluene	Nonpolar	Poor to Moderate
Dichloromethane	Polar Aprotic	Moderate
Tetrahydrofuran (THF)	Polar Aprotic	Good
Dioxane	Polar Aprotic	Good
Acetone	Polar Aprotic	Good[3]
Dimethylformamide (DMF)	Polar Aprotic	Very Good
Methanol	Polar Protic	Good
Water	Polar Protic	Low to Moderate

Mechanistic Insights

The Role of the Base in Solubility and Activation

The base in a Suzuki-Miyaura coupling plays a multifaceted role that directly impacts the solubility and reactivity of the boronic acid.[5][9]

Caption: Simplified schematic of boronic acid activation by a base.

The formation of the anionic boronate species, [R-B(OH)₃]⁻, increases the nucleophilicity of the organic group, facilitating the crucial transmetalation step with the palladium catalyst.[4][6] This negatively charged species often exhibits improved solubility in the polar aqueous phase of a biphasic system.

References

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (2014).
• Suzuki reaction - Wikipedia. (n.d.).
• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. (2014). Semantic Scholar.
• Base and Cation Effects on the Suzuki Cross-Coupling of Bulky Arylboronic Acid with Halopyridines: Synthesis of Pyridylphenols. (n.d.).
• Suzuki Coupling. (n.d.). Organic Chemistry Portal.
• (2,6-Difluoro-3-methylphenyl)boronic acid | C7H7BF2O2 | CID 16427092. (n.d.). PubChem.
• Managing solubility issues of reactants in Suzuki coupling. (n.d.). Benchchem.
• Overcoming solubility issues with 2-Nitrophenylboronic acid in reaction media. (n.d.). Benchchem.
• 2,6-Difluorophenylboronic acid 98 162101-25-9. (n.d.). Sigma-Aldrich.
• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applic
• Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. (2020). Journal of Solution Chemistry.
• SAFETY D
• Virtues of Volatility: A Facile Transesterification Approach to Boronic Acids. (2019).
• {2-[(2,6-Difluorophenoxy)methyl]phenyl}boronic acid. (2009). PubMed Central.
• Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluorobor
• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit.
• Safety D
• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. (2023). Scholarship @ Claremont.
• An In-depth Technical Guide to the Solubility of Borinic Acid Methyl Esters in Organic Solvents. (n.d.). Benchchem.
• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investig
• SAFETY DATA SHEET. (2023). Tokyo Chemical Industry.
• Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluorobor
• SAFETY D
• Recent Advances in the Synthesis of Borinic Acid Deriv
• HELP: Purifying boronic acids sucks. (2025). Reddit.
• Borax - Wikipedia. (n.d.).
• 2,4-Difluorophenylboronic acid = 95 144025-03-6. (n.d.). Sigma-Aldrich.
• A highly efficient Suzuki–Miyaura methylation of pyridines leading to the drug pirfenidone and its CD3 version (SD-560). (n.d.). Green Chemistry (RSC Publishing).
• Suzuki−Miyaura Coupling Reaction Using Pentafluorophenylboronic Acid. (n.d.). Request PDF.
• A Researcher's Guide to Boronic Ester Stability: A Compar
• (2,6-Difluoro-4-propylphenyl)boronic acid | C9H11BF2O2 | CID 19783701. (n.d.). PubChem.
• All-visible-light-responsive porous aromatic frameworks manipulate CO2 uptake by reversible bulk isomerization of azobenzene pendants. (2026). PNAS.
• Boron - Wikipedia. (n.d.).
• 2,6-Difluorophenylboronic acid 98 162101-25-9. (n.d.). Sigma-Aldrich.
• 2,6-Difluorophenylboronic acid. (n.d.). Chem-Impex.

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strategies to minimize homocoupling in reactions with [(2,6-Difluorophenyl)methyl]boronic acid

Topic: Strategies to Minimize Homocoupling in Reactions with [(2,6-Difluorophenyl)methyl]boronic acid

Audience: Researchers, scientists, and drug development professionals.

Welcome to our dedicated technical support guide for troubleshooting Suzuki-Miyaura cross-coupling reactions, with a specific focus on managing the formation of homocoupling byproducts when using [(2,6-Difluorophenyl)methyl]boronic acid. As Senior Application Scientists, we understand the nuances and challenges that can arise during these intricate transformations. This guide is structured to provide not only solutions but also a deeper understanding of the underlying chemical principles to empower your research.

Understanding the Challenge: The Homocoupling Side Reaction

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency.[1][2][3] The general catalytic cycle involves three key steps: oxidative addition of an organohalide to a Pd(0) complex, transmetalation of the organoboron species, and reductive elimination to yield the desired product and regenerate the Pd(0) catalyst.[4][5]

However, a common and often frustrating side reaction is the homocoupling of the boronic acid, leading to the formation of a symmetrical biaryl dimer. This not only consumes the valuable boronic acid but also complicates the purification of the desired cross-coupled product. The presence of oxygen is a primary culprit, as it can oxidize the active Pd(0) catalyst to Pd(II), which can then initiate a homocoupling catalytic cycle.[1][6][7]

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Here, we address common issues encountered when using [(2,6-Difluorophenyl)methyl]boronic acid and provide actionable strategies to mitigate homocoupling.

Q1: I'm observing a significant amount of the homocoupled product of my boronic acid. What is the most likely cause?

A1: The most frequent cause of boronic acid homocoupling is the presence of oxygen in your reaction setup.[1][7] Oxygen can oxidize the catalytically active Pd(0) to Pd(II), which can then undergo transmetalation with two molecules of the boronic acid, followed by reductive elimination to form the homocoupled product and regenerate Pd(0).[1][8]

Recommended Actions:

• Rigorous Degassing: Ensure all solvents are thoroughly degassed before use. Common methods include freeze-pump-thaw cycles or sparging with an inert gas (Argon or Nitrogen) for at least 30 minutes.

• Inert Atmosphere: The reaction should be set up and run under a strict inert atmosphere. Purge the reaction flask with an inert gas before adding reagents. For highly sensitive reactions, using a glovebox is recommended.[6]

Q2: Can the choice of my palladium source influence the extent of homocoupling?

A2: Absolutely. The oxidation state of your initial palladium source is a critical factor.

• Pd(II) Precatalysts: Using a Pd(II) source, such as Pd(OAc)₂ or PdCl₂(dppf), requires an in-situ reduction to the active Pd(0) species.[1] This reduction step can sometimes be inefficient or lead to side reactions, including the homocoupling of the boronic acid to generate the necessary Pd(0).[1][9]

• Pd(0) Precatalysts: Employing a Pd(0) precatalyst, like Pd(PPh₃)₄ or Pd₂(dba)₃, can often be advantageous as it bypasses the need for an initial reduction step, thereby minimizing a potential pathway for homocoupling.[6]

Recommended Actions:

• If you are experiencing significant homocoupling with a Pd(II) precatalyst, consider switching to a Pd(0) source.

• "Precatalysts" like the Buchwald G3 and G4 precatalysts are designed for clean and efficient generation of the active Pd(0) species and can be highly effective in minimizing side reactions.[1]

Q3: How critical is ligand selection in preventing homocoupling, especially with an electron-deficient boronic acid like [(2,6-Difluorophenyl)methyl]boronic acid?

A3: Ligand choice is paramount. The ligand modulates the steric and electronic properties of the palladium center, influencing the rates of the desired cross-coupling steps versus the undesired side reactions.[2]

For electron-deficient boronic acids, the transmetalation step can be sluggish. This provides a larger window for competing side reactions like homocoupling to occur.

Recommended Ligands and Rationale:

Ligand Type	Examples	Rationale
Bulky, Electron-Rich Phosphines	Buchwald ligands (e.g., SPhos, XPhos, RuPhos), cataCXium® A	These ligands promote the rate-determining oxidative addition and the final reductive elimination step, accelerating the desired catalytic cycle and outcompeting the homocoupling pathway.[4][6][10] Their steric bulk can also hinder the formation of intermediates that lead to homocoupling.[10]
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	NHCs are strong sigma-donors and can form very stable palladium complexes, which can be highly active and resistant to decomposition pathways that might lead to homocoupling.[1]

Experimental Protocol: Ligand Screening

A small-scale parallel screen of different ligands is often the most effective way to identify the optimal conditions for your specific substrates.

• Set up a series of small-scale reactions (e.g., in vials in a heating block) under identical conditions (reagents, concentrations, temperature).

• In each vial, use a different ligand from the recommended classes above.

• Monitor the reactions by a suitable analytical method (e.g., LC-MS or GC-MS) to determine the ratio of the desired product to the homocoupled byproduct.

Q4: How does the choice and amount of base affect homocoupling?

A4: The base plays a crucial role in the Suzuki-Miyaura reaction by activating the boronic acid for transmetalation.[2][11] An unsuitable base or an incorrect concentration can slow down the desired reaction, giving more opportunity for side reactions.

• Base Strength: A base that is too weak may not activate the boronic acid sufficiently, slowing down transmetalation. Conversely, a base that is too strong can promote side reactions, including protodeboronation (see Q6).

• Common Bases: Frequently used bases include carbonates (K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄). The choice of base can be solvent-dependent.

Recommended Actions:

• Screen a panel of bases, including K₂CO₃, Cs₂CO₃, and K₃PO₄.

• Ensure the base is finely powdered and, if necessary, dried before use to ensure consistent reactivity.

Q5: Can reaction parameters like temperature and concentration be optimized to reduce homocoupling?

A5: Yes, these parameters can have a significant impact.

• Temperature: Higher temperatures can sometimes accelerate the rate of side reactions more than the desired cross-coupling.[10] Running the reaction at the lowest temperature that still allows for a reasonable reaction rate can help suppress homocoupling.[10]

• Concentration and Addition Rate: Maintaining a low concentration of the boronic acid can be beneficial. Slow addition of the boronic acid solution to the reaction mixture can help to minimize its decomposition and homocoupling.[10][12]

Experimental Protocol: Slow Addition of Boronic Acid

• Prepare a solution of the [(2,6-Difluorophenyl)methyl]boronic acid and the base in the reaction solvent.

• In the reaction flask, combine the organohalide, palladium catalyst, and ligand in the solvent.

• Heat the reaction mixture to the desired temperature.

• Add the boronic acid/base solution dropwise over a period of several hours using a syringe pump.

Q6: Besides homocoupling, I'm also seeing a byproduct corresponding to the protonated starting material of my boronic acid. What is this, and how can I prevent it?

A6: This side product results from protodeboronation (or protodeborylation), a reaction where the carbon-boron bond is cleaved and replaced by a carbon-hydrogen bond.[13][14] This is a common side reaction, especially for electron-deficient or heteroaryl boronic acids, and is often promoted by aqueous basic conditions.[14][15]

Strategies to Minimize Protodeboronation:

• Use of Boronic Esters: Boronic esters, such as pinacol esters, are generally more stable towards protodeboronation than the corresponding boronic acids.[1] Consider using the pinacol ester of [(2,6-Difluorophenyl)methyl]boronic acid.

• Anhydrous Conditions: If possible, running the reaction under anhydrous conditions can suppress protodeboronation.

• "Slow-Release" Strategy: Using a protecting group on the boronic acid that slowly hydrolyzes in situ can maintain a low concentration of the active boronic acid, favoring the desired cross-coupling over protodeboronation.[9][16] N-methyliminodiacetic acid (MIDA) boronates are a prime example of this strategy.[1]

Visualizing the Reaction Pathways

To better understand the competing reactions, the following diagrams illustrate the desired Suzuki-Miyaura catalytic cycle and the pathway for boronic acid homocoupling.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A common pathway for boronic acid homocoupling initiated by oxidation of Pd(0).

Concluding Remarks

Minimizing homocoupling in Suzuki-Miyaura reactions, particularly with challenging substrates like [(2,6-Difluorophenyl)methyl]boronic acid, requires a systematic and informed approach. By carefully considering the choice of catalyst, ligand, and base, and by optimizing reaction conditions to favor the desired cross-coupling pathway, researchers can significantly improve reaction outcomes. We hope this guide serves as a valuable resource in your synthetic endeavors. For further inquiries, please do not hesitate to contact our technical support team.

References

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• 9. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
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• 14. Protodeboronation - Wikipedia [en.wikipedia.org]
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• 18. Distinguishing Between Pathways for Transmetalation in Suzuki-Miyaura Reactions | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 19. Acid-promoted metal-free protodeboronation of arylboronic acids - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05979E [pubs.rsc.org]
• 20. Copper-Catalyzed Homocoupling of Boronic Acids: A Focus on B-to-Cu and Cu-to-Cu Transmetalations - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Quantitative In Silico Prediction of the Rate of Protodeboronation by a Mechanistic Density Functional Theory-Aided Algorithm - PMC [pmc.ncbi.nlm.nih.gov]
• 22. d-nb.info [d-nb.info]
• 23. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
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• 27. pubs.acs.org [pubs.acs.org]
• 28. pubs.acs.org [pubs.acs.org]
• 29. Understanding and Controlling Reactivity Patterns of Pd1@C3N4-Catalyzed Suzuki–Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 30. A new P3N ligand for Pd-catalyzed cross-couplings in water - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02923F [pubs.rsc.org]
• 31. Cu(ii)–vitamin C-complex catalyzed photo-induced homocoupling reaction of aryl boronic acid in base-free and visible light conditions - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to HPLC and LC-MS Methods for Purity Analysis of [(2,6-Difluorophenyl)methyl]boronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Purity in Boronic Acid Intermediates

[(2,6-Difluorophenyl)methyl]boronic acid is a key building block in modern organic synthesis, particularly in the construction of complex pharmaceutical molecules through reactions like the Suzuki-Miyaura coupling.[1] The purity of this and other boronic acid intermediates is of paramount importance, as impurities can directly translate into unwanted byproducts in the final active pharmaceutical ingredient (API), potentially impacting its safety and efficacy.[2][3] Moreover, certain boronic acid-related impurities have been identified as potentially genotoxic, necessitating their stringent control to very low levels.[3][4][5]

This guide, from the perspective of a Senior Application Scientist, provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Mass Spectrometry (LC-MS) for the purity analysis of [(2,6-Difluorophenyl)methyl]boronic acid. We will delve into the underlying principles of each technique, provide detailed experimental protocols, and offer insights into the selection of the most appropriate method based on specific analytical needs, all while adhering to the principles of scientific integrity and regulatory expectations outlined by bodies such as the International Council for Harmonisation (ICH).[6][7][8][9]

Understanding the Analyte: Challenges in Boronic Acid Chromatography

Boronic acids present unique challenges in chromatographic analysis. Their high polarity can lead to poor retention on traditional reversed-phase columns.[2] Furthermore, they have a propensity to form cyclic anhydrides (boroxines) through dehydration, which can complicate chromatographic profiles.[1][2] A significant challenge is their susceptibility to hydrolysis, where boronic esters, common synthetic precursors, can convert to the corresponding boronic acid during analysis, especially under typical reversed-phase conditions.[10][11][12] Additionally, protodeboronation, the cleavage of the carbon-boron bond, can occur under certain pH conditions, leading to degradation of the analyte.[3]

Methodology Comparison: HPLC-UV vs. LC-MS

The choice between HPLC-UV and LC-MS for purity analysis depends on the specific requirements of the analysis, such as the need for routine quality control versus in-depth impurity identification.

Feature	HPLC-UV	LC-MS
Principle	Separation by liquid chromatography with detection based on UV absorbance.[4]	Separation by liquid chromatography followed by mass-based detection and fragmentation.[4]
Selectivity	Moderate to High.[4]	Very High.[4]
Sensitivity (Typical LOQ)	µg/mL to ng/mL.[4]	ng/mL to pg/mL.[4]
Impurity Identification	Limited to comparison with known standards.	Provides mass-to-charge ratio (m/z) for structural elucidation of unknown impurities.
Cost & Complexity	Lower cost, simpler operation.	Higher cost, more complex operation and data analysis.
Typical Application	Routine purity checks, quantification of known impurities with UV chromophores.[4]	Trace-level quantification, identification of unknown impurities, analysis of complex matrices.[4]

Experimental Protocols

The following protocols are provided as a starting point and should be optimized and validated for your specific application in accordance with ICH guidelines.[6][7][8]

Workflow for Purity Analysis

Caption: General workflow for HPLC and LC-MS purity analysis.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is suitable for routine quality control and purity assessment where the primary impurities are known and possess a UV chromophore.

Rationale for Experimental Choices:

• Column: A C18 column is a versatile choice for reversed-phase chromatography. The use of a column with low residual silanol activity is crucial to minimize peak tailing for polar analytes like boronic acids.[13]

• Mobile Phase: An acidic mobile phase (e.g., with formic acid) is often used to suppress the ionization of the boronic acid, improving peak shape and retention. A gradient elution is employed to ensure the separation of compounds with a range of polarities.

• Detector: UV detection is a robust and widely available technique. The wavelength is selected based on the UV absorbance maximum of [(2,6-Difluorophenyl)methyl]boronic acid.

Step-by-Step Protocol:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the [(2,6-Difluorophenyl)methyl]boronic acid sample.

  • Dissolve in a suitable diluent (e.g., acetonitrile/water mixture) to a final concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: XBridge Premier BEH C18, 2.5 µm, 4.6 x 100 mm (or equivalent).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: 95% B

    • 18-18.1 min: 95% to 5% B

    • 18.1-22 min: 5% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • UV Detection: 220 nm.

• Data Analysis:

  • Integrate the peaks in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

  • Quantify known impurities using their respective reference standards.

Liquid Chromatography-Mass Spectrometry (LC-MS) Method

This method is ideal for identifying unknown impurities and for quantifying impurities at very low levels, including potentially genotoxic ones.

Rationale for Experimental Choices:

• Chromatography: Similar HPLC conditions to the UV method can be employed to achieve separation. The key difference is the detector.

• Ionization: Electrospray ionization (ESI) is a soft ionization technique suitable for polar molecules like boronic acids.[14] Negative ion mode is often preferred for boronic acids.[14]

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) provides accurate mass measurements, which are crucial for determining the elemental composition of unknown impurities. Tandem mass spectrometry (MS/MS) can be used to obtain structural information through fragmentation patterns.

Step-by-Step Protocol:

• Sample Preparation:

  • Follow the same procedure as for the HPLC-UV method, but a lower concentration (e.g., 0.1 mg/mL) may be sufficient due to the higher sensitivity of MS detection.

• LC-MS Conditions:

  • LC System: Use the same HPLC conditions as described above.

  • Mass Spectrometer:

    • Ionization Source: Electrospray Ionization (ESI), negative ion mode.

    • Capillary Voltage: 3.5 kV.

    • Cone Voltage: 30 V.

    • Source Temperature: 120 °C.

    • Desolvation Temperature: 350 °C.

    • Desolvation Gas Flow: 800 L/hr.

    • Mass Range: m/z 50-1000.

• Data Analysis:

  • Extract ion chromatograms for the expected m/z of [(2,6-Difluorophenyl)methyl]boronic acid and any potential impurities.

  • For unknown peaks, analyze the mass spectrum to determine the molecular weight.

  • Utilize accurate mass data to propose elemental compositions.

  • Perform MS/MS experiments to obtain fragmentation patterns and aid in structural elucidation.

  • Quantify impurities using appropriate reference standards or relative response factors.

Potential Impurities and Degradation Products

A thorough understanding of potential impurities is crucial for developing a robust analytical method. For [(2,6-Difluorophenyl)methyl]boronic acid, these may include:

• Starting materials and reagents from the synthesis.[15]

• Boroxine: The cyclic trimer anhydride formed by dehydration.[1][2]

• Protodeboronated product: (2,6-Difluorophenyl)methane, resulting from the cleavage of the C-B bond.[3]

• Oxidation products: The corresponding alcohol, formed by oxidation of the boronic acid group.[16][17]

• Pinacol esters or other boronic esters: If these were used as precursors and the hydrolysis is incomplete.[10][12]

Caption: Potential impurity and degradation pathways.

Method Validation According to ICH Guidelines

Regardless of the chosen method, it must be validated according to ICH Q2(R2) guidelines to ensure it is fit for its intended purpose.[6][7] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[8]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[8][18]

• Range: The interval between the upper and lower concentration of the analyte for which the procedure has a suitable level of precision, accuracy, and linearity.[6]

• Accuracy: The closeness of test results obtained by the method to the true value.[8][18]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.[18]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[8]

Conclusion: Selecting the Right Tool for the Job

Both HPLC-UV and LC-MS are powerful techniques for assessing the purity of [(2,6-Difluorophenyl)methyl]boronic acid.

• HPLC-UV is a reliable and cost-effective workhorse for routine quality control, providing accurate quantification of the main component and known impurities. Its simplicity makes it well-suited for high-throughput environments.

• LC-MS offers unparalleled sensitivity and specificity, making it the method of choice for in-depth impurity profiling, identification of unknown degradation products, and the quantification of trace-level, potentially genotoxic impurities. The structural information it provides is invaluable during process development and for regulatory submissions.

Ultimately, the choice of method will be guided by the specific analytical objective. A comprehensive analytical strategy may even involve the use of both techniques: HPLC-UV for routine release testing and LC-MS for method development, impurity characterization, and stability studies. This dual approach ensures a thorough understanding of the impurity profile, contributing to the overall quality and safety of the final pharmaceutical product.

References

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. Available at: [Link]

• Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Journal of Pharmaceutical Sciences. Available at: [Link]

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. AMSbiopharma. Available at: [Link]

• ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. Lab Manager. Available at: [Link]

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. Available at: [Link]

• Analysis of boronic acids by nano liquid chromatography-direct electron ionization mass spectrometry - PubMed. PubMed. Available at: [Link]

• Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods | BioPharm International. BioPharm International. Available at: [Link]

• A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing). Royal Society of Chemistry. Available at: [Link]

• A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor. American Journal of Analytical Chemistry. Available at: [Link]

• Boronic acid - Wikipedia. Wikipedia. Available at: [Link]

• Strategies for the Analysis of Highly Reactive Pinacolboronate Esters - PubMed. PubMed. Available at: [Link]

• Analysis of Boronic Compounds as Potential Mutagenic Impurities in Drug Substances By GC–MS | LCGC International. LCGC International. Available at: [Link]

• Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid–Base Paradox in Cross-Coupling | Journal of the American Chemical Society - ACS Publications. ACS Publications. Available at: [Link]

• Controlling Residual Arylboronic Acids as Potential Genotoxic Impurities in APIs. Organic Process Research & Development. Available at: [Link]

• Analytical Strategy for Low-Level Estimation of Unstable Genotoxic Boronate Ester Impurities - ACS Publications. ACS Publications. Available at: [Link]

• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System | Waters. Waters. Available at: [Link]

• Limitations of boronate affinity chromatography for the specific enrichment of fructose-derived early glycation products in protein analytics - PMC. NCBI. Available at: [Link]

• Potential of Boronic Acid Derivatization and Activity in Agrochemical Discovery - MDPI. MDPI. Available at: [Link]

• Process for purification of boronic acid and its derivatives - Google Patents. Google Patents.

• Guidance for Industry - Q3A Impurities in New Drug Substances - FDA. FDA. Available at: [Link]

• Boronic Esters in Asymmetric Synthesis | The Journal of Organic Chemistry. ACS Publications. Available at: [Link]

• Synthesis and Characterization of Organic Impurities in Bortezomib Anhydride Produced by a Convergent Technology - PMC. NCBI. Available at: [Link]

• Guidance for Industry Q3B(R2) Impurities in New Drug Products - FDA. FDA. Available at: [Link]

• Recent Advances in the Synthesis of Borinic Acid Derivatives - PMC - NIH. NCBI. Available at: [Link]

• Guidance for Industry - ANDAs: Impurities in Drug - Regulations.gov. Regulations.gov. Available at: [Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News - alwsci. alwsci. Available at: [Link]

• analysis of boric acid by LC-MS - Chromatography Forum. Chromatography Forum. Available at: [Link]

• Stability of Boronic Esters to Hydrolysis: A Comparative Study - ResearchGate. ResearchGate. Available at: [Link]

• Safety Evaluation of Drug Substance Impurities in Generics - YouTube. YouTube. Available at: [Link]

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. American Pharmaceutical Review. Available at: [Link]

• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System - Waters Corporation. Waters Corporation. Available at: [Link]

• Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. Wageningen University & Research. Available at: [Link]

• Selective on-line detection of boronic acids and derivatives in high-performance liquid chromatography eluates by post-column reaction with alizarin - PubMed. PubMed. Available at: [Link]

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• 1. Boronic acid - Wikipedia [en.wikipedia.org]
• 2. Analysis of boronic acids by nano liquid chromatography-direct electron ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. youtube.com [youtube.com]
• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 9. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 10. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor [scirp.org]
• 15. WO2005019229A1 - Process for purification of boronic acid and its derivatives - Google Patents [patents.google.com]
• 16. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Synthesis and Characterization of Organic Impurities in Bortezomib Anhydride Produced by a Convergent Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 18. biopharminternational.com [biopharminternational.com]

comparing reactivity of [(2,6-Difluorophenyl)methyl]boronic acid vs other benzylboronic acids

This guide provides an in-depth technical analysis of [(2,6-Difluorophenyl)methyl]boronic acid (2,6-difluorobenzylboronic acid), comparing its reactivity, stability, and application protocols against unsubstituted and other substituted benzylboronic acids.

Executive Summary & Strategic Recommendation

The Core Challenge: Benzylboronic acids are notoriously unstable reagents due to facile C–B bond cleavage (protodeboronation) and 1,3-borotropic shifts. The introduction of 2,6-difluoro substituents exacerbates synthetic difficulties not necessarily by decreasing intrinsic stability, but by sterically hindering transmetallation . This kinetic deceleration of the desired cross-coupling pathway allows rapid background decomposition to dominate, often resulting in low yields (<20%) under standard Suzuki conditions.

Strategic Directive:

• Avoid: Isolation of the free boronic acid Ar-CH2-B(OH)2.

• Preferred Reagent: Potassium (2,6-difluorobenzyl)trifluoroborate (Molander Salt) or the Pinacol Ester.

• Alternative Route: Invert the coupling partners (Use 2,6-difluorobenzyl halide + Aryl boronic acid) or use photochemical homologation.

Mechanistic Analysis: The "Ortho-Fluoro" Effect

The reactivity profile of [(2,6-Difluorophenyl)methyl]boronic acid is governed by two competing factors: Electronic Activation vs. Steric Retardation .

Stability & Protodeboronation

Unlike arylboronic acids, where C–B cleavage requires ipso-attack, benzylboronic acids undergo protodeboronation via a stabilized benzylic carbanion intermediate or a concerted hydrolytic pathway.

• Inductive Effect (-I): The 2,6-difluoro substituents are strongly electron-withdrawing. This stabilizes the developing negative charge at the benzylic position during C–B bond cleavage, potentially accelerating protodeboronation relative to unsubstituted benzylboronic acid.

• Steric Shielding: The two ortho-fluorine atoms create a "shield" around the benzylic carbon. While this might suggest protection, it primarily hinders the approach of the bulky Palladium catalyst during the transmetallation step of cross-coupling.

Pathway Visualization

Figure 1: The kinetic bottleneck caused by 2,6-difluoro substitution allows the decomposition pathway to dominate.

Comparative Performance Data

The following table synthesizes reactivity data comparing the 2,6-difluoro variant with standard benzylboronic acids.

Feature	Benzylboronic Acid (Unsubstituted)	[(2,6-Difluorophenyl)methyl]boronic Acid	Potassium (2,6-Difluorobenzyl)trifluoroborate
Stability (Solid State)	Low (Decomposes < 0°C)	Very Low (Prone to polymerization/deboronation)	High (Air/Moisture Stable Solid)
Protodeboronation Rate	Fast ( hours in base)	Very Fast (Stabilized benzylic anion)	Negligible (Protected boron)
Suzuki Yield (Standard)	40–60%	< 20% (Due to steric hindrance)	70–90% (Slow release mechanism)
Transmetallation Rate	Moderate	Slow (Ortho-F steric clash)	Controlled (Requires hydrolysis)
Preferred Solvent	DMF/Water	DMSO/Water (Solubility & Rate)	MeOH/Acetone/H2O

Experimental Protocols

Protocol A: The "Gold Standard" – Using the Trifluoroborate Salt

Why this works: The trifluoroborate salt slowly releases the reactive boronic acid species in equilibrium, keeping the concentration of the unstable free acid low and minimizing decomposition.

Reagents:

• Aryl Bromide/Chloride (1.0 equiv)

• Potassium (2,6-difluorobenzyl)trifluoroborate (1.2 equiv)

• Catalyst: PdCl₂(dppf)[1][2][3]·CH₂Cl₂ (5 mol%)

• Base: Cs₂CO₃ (3.0 equiv)

• Solvent: THF:H₂O (10:1)

Step-by-Step:

• Setup: Charge a reaction vial with the aryl halide, trifluoroborate salt, Cs₂CO₃, and Pd catalyst.

• Degassing: Seal the vial and purge with Argon for 5 minutes.

• Solvation: Add degassed THF/H₂O mixture via syringe.

• Reaction: Heat to 80°C for 12–18 hours.

  • Note: Vigorous stirring is essential due to the biphasic nature.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over MgSO₄.[4][5]

Protocol B: Optimized Conditions for the Pinacol Ester

Why this works: If the trifluoroborate is unavailable, the pinacol ester is the next best option. The bulky ligand (APhos) facilitates the difficult transmetallation step.

Reagents:

• Aryl Halide (1.0 equiv)

• 2,6-Difluorobenzylboronic acid pinacol ester (1.5 equiv)

• Catalyst: Pd-Amphos (bis(di-tert-butyl(4-dimethylaminophenyl)phosphine)dichloropalladium(II)) (5 mol%)

• Base: K₃PO₄ (2.0 equiv, 2M aq. solution)

• Solvent: 1,4-Dioxane[2]

Step-by-Step:

• Combine aryl halide, boronate ester, and Pd-Amphos in a vial.

• Add 1,4-Dioxane and 2M K₃PO₄.

• Heat to 90°C for 4 hours.

  • Critical: Monitor by LCMS at 1 hour. If deboronation (2,6-difluorotoluene formation) is observed, lower temp to 60°C and extend time.

Decision Matrix for Reagent Selection

Use this logic flow to select the correct boron species for your specific synthesis.

Figure 2: Strategic decision tree for maximizing yield with 2,6-difluorobenzyl substrates.

References

• Molander, G. A., & Argintaru, O. A. (2014). Potassium Organotrifluoroborates: Chemistry Beyond Cross-Coupling. ScholarlyCommons. Link

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki-Miyaura Coupling. Chemical Society Reviews. Link

• Barluenga, J., et al. (2011). Synthesis of Benzylboronates via Photochemical Homologation. Nature Chemistry. Link

• Severin, R., et al. (2007). Instability of Benzylboronic Esters. Angewandte Chemie International Edition. Link

• ChemicalBook. (2025). Product Data: (2,6-Difluorophenyl)methylboronic acid derivatives. Link

Sources

• 1. Potassium trifluoroborate salts as convenient, stable reagents for difficult alkyl transfers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. bristol.ac.uk [bristol.ac.uk]
• 5. Organic Syntheses Procedure [orgsyn.org]

A Senior Application Scientist's Guide to Alternative Reagents for Introducing a (2,6-Difluorophenyl)methyl Group

For Researchers, Scientists, and Drug Development Professionals

The (2,6-difluorophenyl)methyl motif is a privileged scaffold in modern medicinal chemistry. The geminal fluorine atoms on the phenyl ring can profoundly influence a molecule's conformational preferences, metabolic stability, and binding affinity to biological targets by altering its lipophilicity and electrostatic interactions. Consequently, the efficient and selective introduction of this group is a critical challenge in the synthesis of novel therapeutic agents.

This guide provides an in-depth comparison of the primary strategies and reagents for incorporating the (2,6-difluorophenyl)methyl group, moving beyond the conventional reliance on 2,6-difluorobenzyl bromide. We will explore electrophilic, nucleophilic, and radical-based approaches, offering experimental data, detailed protocols, and mechanistic insights to empower you to make informed decisions in your synthetic endeavors.

The Classical Approach: Electrophilic (2,6-Difluorophenyl)methylation via SN2 Reactions

The most straightforward method for introducing the (2,6-difluorophenyl)methyl group is through nucleophilic substitution (SN2) reactions using an electrophilic source, most commonly 2,6-difluorobenzyl bromide .

Reagent Overview

2,6-Difluorobenzyl bromide is a commercially available and widely used reagent. Its reactivity is predicated on the electrophilicity of the benzylic carbon, which is susceptible to attack by a wide range of nucleophiles, including heteroatoms (O, N, S) and carbon-based nucleophiles. Alternative leaving groups such as chloride, mesylate, or tosylate can also be employed, with their reactivity generally following the order of leaving group ability (I > Br > OTs > OMs > Cl > F).[1][2]

Reaction Mechanism

The reaction proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism. The nucleophile attacks the carbon atom bearing the leaving group from the backside, leading to an inversion of stereochemistry if the carbon is chiral. The reaction rate is influenced by the strength of the nucleophile, the nature of the leaving group, the solvent, and steric hindrance around the reaction center.

Sources

• 1. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I [kpu.pressbooks.pub]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]

quantitative NMR (qNMR) analysis of [(2,6-Difluorophenyl)methyl]boronic acid

Executive Summary: The Purity Paradox

For drug development professionals working with Suzuki-Miyaura couplings, [(2,6-Difluorophenyl)methyl]boronic acid presents a distinct analytical challenge. Unlike stable aryl boronic acids, this benzylic boronic acid is chemically labile. It exists in a dynamic equilibrium with its trimeric anhydride (boroxine) and is prone to rapid protodeboronation.

The Core Conflict:

• HPLC-UV often fails to accurately quantify the "active" boron species because the boroxine and monomer equilibrate on the column, leading to peak tailing or splitting. Furthermore, the UV response factors of the monomer and boroxine may differ.[1]

• Titration measures total boron but cannot distinguish between the active boronic acid and degraded de-boronated impurities (like 1,3-difluoro-2-methylbenzene).

The Solution: Quantitative NMR (qNMR) is the superior analytical technique for this molecule. It provides a molar-based, absolute purity measurement that visualizes the entire sample matrix—monomer, boroxine, and degradation products—simultaneously.

This guide outlines why qNMR is the "Gold Standard" for this specific reagent and provides a validated protocol for both

H and F qNMR.

Technical Context: The Boroxine Equilibrium[2][3][4][5][6]

To analyze this compound, one must understand its solution-state behavior. Boronic acids spontaneously dehydrate to form cyclic trimers (boroxines).

• In HPLC: This equilibrium is perturbed by the mobile phase and pressure, causing inconsistent integration.

• In qNMR: We can manipulate the equilibrium. By adding a Lewis base (like

  or trace base) to the DMSO- solvent, we force the equilibrium toward the monomeric boronate species or induce fast exchange, resulting in sharp, quantifiable signals.

Visualization: The Boroxine-Monomer Dynamic

The following diagram illustrates the equilibrium and the degradation pathway that qNMR detects but Titration often misses.

Figure 1: The dynamic equilibrium between monomer and boroxine. qNMR captures the "Total Active Boron" (Monomer + Boroxine) while distinguishing irreversible degradation.

Comparative Analysis: qNMR vs. Alternatives

The following table contrasts the performance of qNMR against traditional methods for [(2,6-Difluorophenyl)methyl]boronic acid.

Feature	qNMR (Recommended)	HPLC-UV	Titration (Mannitol)
Primary Output	Absolute Purity (wt%)	Relative Purity (Area %)	Total Boron Content
Handling Equilibrium	Excellent. Fast exchange averages signals; integrates total active species.	Poor. Equilibrium shifts on-column; causes streak/tailing.	Good. Reacts with both forms.
Specificity	High. Distinguishes active drug from de-boronated impurities.	Medium. Impurities may co-elute or lack chromophores.	Low. Fails to detect organic degradation if Boron remains.
Reference Standard	Universal. (e.g., Maleic Acid). No analyte standard needed.	Specific. Requires high-purity standard of the analyte itself.	N/A. Relies on stoichiometry.
Sample Prep Time	< 15 Minutes	30-60 Minutes (Equilibration)	20-30 Minutes

Experimental Protocols

Method A: H qNMR (The Standard Approach)

Best for general purity assessment when Fluorine decoupling is unavailable.

1. Internal Standard (IS) Selection

• Recommended IS: Maleic Acid (TraceSure® or NIST traceable).

• Why: It has a sharp singlet at

  6.3 ppm (in DMSO), which sits in a clean window between the benzylic protons ( 2.4 ppm) and the aromatic region ( 7.0-7.5 ppm) of the analyte.

• Alternative: 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB) if Maleic acid reacts with the sample (unlikely here).

2. Sample Preparation

• Weighing: Accurately weigh

  10-15 mg of the analyte and 5-8 mg of Maleic Acid into a glass vial. Record weights to 0.01 mg precision.

• Solvent: Add 0.6 mL DMSO-

  .

• Critical Step: Add 1 drop (

  20 L) of .

  • Reasoning: This forces the exchangeable protons (B-OH) to a distinct region and accelerates the monomer-boroxine exchange, sharpening the signals.

• Transfer: Transfer to a 5mm NMR tube immediately. Analyze within 30 minutes to minimize benzylic protodeboronation.

3. Acquisition Parameters

• Pulse Angle: 30° (to ensure full relaxation).

• Relaxation Delay (D1):

  30 seconds (Calculated as of the longest relaxing nucleus, typically the IS).

• Scans (NS): 16 or 32 (Sufficient for S/N > 150:1).

• Spectral Width: -2 to 14 ppm.

Method B: F qNMR (The "Senior Scientist" Choice)

Best for high precision and eliminating solvent interference. This method isolates the fluorinated moiety, ignoring all non-fluorinated hydrocarbon impurities.

1. Internal Standard (IS) Selection

• Recommended IS: 3,5-Bis(trifluoromethyl)benzoic acid (3,5-BTFMBA) .[2]

• Why: It provides a sharp singlet at

  -61.3 ppm.[2] The analyte's 2,6-difluoro signal appears upfield ( -110 to -115 ppm), ensuring zero overlap.

2. Protocol

• Weighing: Weigh

  10 mg Analyte and 10 mg IS.

• Solvent: DMSO-

  (No needed strictly for 19F, but recommended if 1H is also run).

• Acquisition:

  • Center Frequency: Set midway between IS and Analyte signals.

  • Excitation: Ensure the bandwidth covers both signals uniformly (critical for 19F due to wide chemical shift range).

  • Decoupling: Inverse Gated Decoupling (IG) to eliminate Nuclear Overhauser Effect (NOE) enhancement, ensuring quantitative integration.

  • D1:

    30 seconds (Fluorine T1s can be long).

Data Analysis & Calculation

The purity (

, as mass %) is calculated using the fundamental qNMR equation:

Where:

• : Integrated Area[1]
• : Number of spins (e.g., 2 for the 2,6-F region, 6 for 3,5-BTFMBA)
• : Molar Mass
• : Gravimetric mass weighed
• : Purity of the Internal Standard

Workflow Visualization

Figure 2: Validated qNMR workflow for labile boronic acids.

References

• BIPM & NMIJ. (2025). Compendium of International qNMR Internal Standards. National Metrology Institute of Japan.[2]

• Hall, D. G. (2011). Structure, Properties, and Preparation of Boronic Acid Derivatives. In Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.

• Pauli, G. F., et al. (2012). Importance of Purity Evaluation in qNMR. Journal of Natural Products.

• Sigma-Aldrich. (2024).

  F qNMR.

• BenchChem. (2025).[1] Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Certified Reference Materials for ¹⁹F NMR [sigmaaldrich.com]

The Alchemist's Choice: A Comparative Guide to Palladium Precatalysts for the Suzuki-Miyaura Coupling of [(2,6-Difluorophenyl)methyl]boronic Acid

For researchers, medicinal chemists, and professionals in drug development, the construction of carbon-carbon bonds is a cornerstone of molecular architecture. Among the myriad of cross-coupling reactions, the Suzuki-Miyaura coupling stands as a titan, prized for its functional group tolerance and mild reaction conditions. However, the path to successful coupling is not always straightforward, particularly when dealing with sterically demanding and electronically challenging substrates such as [(2,6-Difluorophenyl)methyl]boronic acid. The ortho-difluoro substitution pattern presents a significant steric impediment and alters the electronic properties of the boronic acid, making it susceptible to protodeboronation, a notorious side reaction that plagues many a chemist.

This guide provides an in-depth comparative analysis of state-of-the-art palladium precatalysts for the efficient coupling of [(2,6-Difluorophenyl)methyl]boronic acid and its analogues. We will delve into the mechanistic nuances of catalyst activation, compare the performance of leading precatalyst families, and provide a detailed experimental protocol to empower you to overcome this synthetic hurdle.

The Challenge: Steric Hindrance and Protodeboronation

The primary obstacle in the Suzuki-Miyaura coupling of ortho-substituted boronic acids, especially those with fluorine atoms, is the rapid rate of protodeboronation under basic conditions.[1][2][3] This undesired pathway consumes the boronic acid, leading to diminished yields of the desired cross-coupled product. The key to a successful transformation lies in a catalytic system that can generate the active Pd(0) species rapidly and facilitate a rate of transmetalation that outpaces the rate of protodeboronation.[1][3][4] Modern palladium precatalysts, with their sophisticated ligand architectures, are designed precisely for this purpose.

A Comparative Look at High-Performance Palladium Precatalysts

The evolution of palladium precatalysts has been driven by the need to couple increasingly complex and challenging substrates.[5] For the task at hand, we will focus on two prominent families of precatalysts: the Buchwald G3/G4 type and the PEPPSI™ (Pyridine-Enhanced Precatalyst Preparation Stabilization and Initiation) type.

Buchwald Precatalysts: The Power of Biarylphosphines

The Buchwald group has developed a suite of highly effective palladium precatalysts featuring bulky and electron-rich biarylphosphine ligands.[6][7] These ligands are instrumental in promoting the crucial oxidative addition and reductive elimination steps of the catalytic cycle.[8][9] For sterically hindered substrates, ligands like XPhos and SPhos have demonstrated exceptional performance.[1][3] The G3 and G4 generations of these precatalysts offer enhanced stability and ease of use, being air- and moisture-stable solids.[6][7]

The critical advantage of these precatalysts in the context of [(2,6-Difluorophenyl)methyl]boronic acid coupling is their ability to rapidly generate the monoligated Pd(0) active species, which is essential to minimize the residence time of the sensitive boronic acid in the basic reaction medium.[1][3]

PEPPSI™ Precatalysts: The Rise of N-Heterocyclic Carbenes

The PEPPSI™ precatalysts, developed by the Organ group, feature a strong palladium-N-heterocyclic carbene (NHC) bond.[10][11] The NHC ligand provides exceptional thermal stability to the catalyst. The "throw-away" 3-chloropyridine ligand allows for the efficient generation of the active catalytic species in solution.[11] PEPPSI™-IPr and the more sterically demanding PEPPSI™-IPent are particularly well-suited for challenging cross-coupling reactions.[10][11] Their high activity and stability make them excellent candidates for the coupling of sterically encumbered substrates.[11][12]

Performance Snapshot: A Comparative Table

The following table summarizes the expected performance of selected palladium precatalysts for the Suzuki-Miyaura coupling of an aryl chloride with a challenging boronic acid like 2,6-difluorophenylboronic acid, which serves as a close proxy for [(2,6-Difluorophenyl)methyl]boronic acid. The data is synthesized from various literature sources and represents typical outcomes under optimized conditions.[1][13]

Precatalyst	Ligand Type	Typical Catalyst Loading (mol%)	Reaction Time	Typical Yield (%)	Key Advantages
XPhos Pd G3	Biarylphosphine	1 - 2	< 1 h	> 90	Rapid activation, excellent for sterically hindered substrates.[1][3]
RuPhos Pd G4	Biarylphosphine	1 - 2	1 - 3 h	> 85	High activity and stability, broad substrate scope.[14]
PEPPSI™-IPr	NHC	1 - 3	2 - 6 h	> 80	Air- and moisture-stable, high thermal stability.[10][15]
PEPPSI™-IPent	NHC	1 - 3	1 - 4 h	> 85	Superior performance for highly sterically demanding couplings.[11]

Mechanistic Insights: The Catalytic Cycles

To appreciate the subtle yet critical differences between these precatalyst families, it is instructive to visualize their activation and catalytic cycles.

Activation of Buchwald G3/G4 Precatalysts

The Buchwald precatalysts are activated under basic conditions to generate the active Pd(0) species. The G3 and G4 precatalysts differ in the aminobiphenyl scaffold, which influences the rate of activation and stability.[14]

Caption: Activation of Buchwald G3/G4 Precatalysts.

The Suzuki-Miyaura Catalytic Cycle

Once the active Pd(0)L species is formed, it enters the catalytic cycle. The efficiency of each step is influenced by the nature of the ligand (L).

Caption: The Suzuki-Miyaura Catalytic Cycle.

Experimental Protocol: A Representative Procedure

This protocol provides a general starting point for the Suzuki-Miyaura coupling of [(2,6-Difluorophenyl)methyl]boronic acid with an aryl chloride. Optimization of the base, solvent, and temperature may be necessary for specific substrates.

Materials:

• Palladium Precatalyst (e.g., XPhos Pd G3, 2 mol%)

• Aryl Chloride (1.0 mmol, 1.0 equiv)

• [(2,6-Difluorophenyl)methyl]boronic acid (1.5 mmol, 1.5 equiv)

• Potassium Phosphate (K₃PO₄, 3.0 mmol, 3.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene/Water or THF/Water mixture)

• Reaction vessel (e.g., Schlenk tube or microwave vial)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Vessel Preparation: To a dry reaction vessel under an inert atmosphere, add the palladium precatalyst, the aryl chloride, and [(2,6-Difluorophenyl)methyl]boronic acid.

• Base Addition: Add the potassium phosphate to the vessel.

• Solvent Addition: Add the degassed solvent mixture. For many Buchwald-catalyzed reactions, a mixture of an organic solvent and water is effective.[1]

• Reaction: Seal the vessel and heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

Concluding Remarks

The choice of palladium precatalyst is paramount for the successful Suzuki-Miyaura coupling of challenging substrates like [(2,6-Difluorophenyl)methyl]boronic acid. Both Buchwald G3/G4 and PEPPSI™ precatalysts offer robust solutions, with the former often providing faster reaction times due to rapid catalyst activation. The selection of the optimal precatalyst will ultimately depend on the specific substrate combination, desired reaction conditions, and economic considerations. By understanding the underlying mechanistic principles and leveraging the power of modern precatalyst design, researchers can confidently tackle even the most formidable cross-coupling challenges.

References

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073–14075. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2- Heteroaryl Boronic Acids. DSpace@MIT. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Chlorides.

• Fairlamb, I. J. S. (2009). A simple palladium(II) precatalyst for Suzuki–Miyaura couplings: efficient reactions of benzylic, aryl, heteroaryl, and vinyl coupling partners. Organic Letters, 11(18), 4254–4257. [Link]

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society, 132(40), 14073-14075. [Link]

• Haskins, M. N., et al. (2025). Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction. PMC. [Link]

• Various Authors. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. ScienceDirect. [Link]

• Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2013). Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. Chemical Science, 4(3), 916-920. [Link]

• Chen, G., et al. (2016). Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. Accounts of Chemical Research, 49(10), 2262–2273. [Link]

• Nun, P., Martinez, J., & Lamaty, F. (2009). Solvent-Free Microwave-Assisted Suzuki-Miyaura Coupling Catalyzed by PEPPSI-iPr. Synlett, 2009(11), 1761-1764. [Link]

• Lei, P., et al. (2017). Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides. The Journal of Organic Chemistry, 82(12), 6638–6646. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Sam, B., et al. (2020). Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions. PMC. [Link]

• Szostak, M., et al. (2019). N-Acylphthalimides: Efficient Acyl Coupling Reagents in Suzuki–Miyaura Cross-Coupling by N–C Cleavage Catalyzed by Pd–PEPPSI Precatalysts. Molecules, 24(3), 565. [Link]

• Carrow, B. P., & Hartwig, J. F. (2014). Addressing challenges in palladium-catalyzed cross-coupling reactions through ligand design. Inorganic and Organometallic Reaction Mechanisms, 3(2), 1-28. [Link]

• ResearchGate. (2010). ChemInform Abstract: A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. ResearchGate. [Link]

• American Chemical Society. (n.d.). Comparative study of G3, G4 and G5 Buchwald catalysts in C-N coupling reactions. American Chemical Society. [Link]

• Johnson Matthey. (n.d.). Buchwald precatalysts G2 and G3. Johnson Matthey. [Link]

Sources

• 1. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2- Heteroaryl Boronic Acids [dspace.mit.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. semanticscholar.org [semanticscholar.org]
• 6. enamine.net [enamine.net]
• 7. Buchwald precatalysts G2 and G3 | Johnson Matthey | Johnson Matthey [matthey.com]
• 8. Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PEPPSI™ Catalysts Overview [sigmaaldrich.com]
• 11. PEPPSI™-IPent for Demanding Cross-Coupling Reactions [sigmaaldrich.com]
• 12. Solvent-Free Microwave-Assisted Suzuki-Miyaura Coupling Catalyzed by PEPPSI-iPr [organic-chemistry.org]
• 13. dspace.mit.edu [dspace.mit.edu]
• 14. Comparative study of G3, G4 and G5 Buchwald catalysts in C-N coupling reactions | Poster Board #1003 - American Chemical Society [acs.digitellinc.com]
• 15. Pd-PEPPSI: Pd-NHC Precatalyst for Suzuki-Miyaura Cross-Coupling Reactions of Amides [organic-chemistry.org]

assessing the impact of fluorine substitution on Suzuki coupling efficiency.

Introduction: The Indispensable Suzuki Coupling and the Rise of Organofluorine Chemistry

The Suzuki-Miyaura cross-coupling reaction stands as a titan in the world of synthetic organic chemistry, providing a robust and versatile method for the formation of carbon-carbon bonds.[1] Its significance is particularly pronounced in the pharmaceutical and materials science industries for forging biaryl and heteroaryl structures, which are prevalent motifs in biologically active molecules and advanced materials.[2] In parallel, the strategic incorporation of fluorine into organic molecules has become a cornerstone of modern drug design. The unique properties of fluorine, such as its high electronegativity and relatively small size, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity, ultimately enhancing its pharmacokinetic and pharmacodynamic profile.

This guide provides an in-depth analysis of the impact of fluorine substitution on the efficiency of Suzuki coupling reactions. We will explore the mechanistic nuances introduced by fluorine atoms, compare the performance of various catalytic systems, and provide actionable experimental protocols to empower researchers in navigating the challenges and harnessing the benefits of coupling fluorinated substrates.

The Mechanistic Hurdles: Unpacking the Electronic and Steric Effects of Fluorine

The success of a Suzuki coupling reaction hinges on a delicate balance of three primary steps within the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[3] The introduction of fluorine substituents on either the aryl halide or the organoboron partner can significantly perturb the electronic landscape of the molecule, thereby influencing the kinetics of these key steps.

Oxidative Addition: A Challenging Initiation

The catalytic cycle commences with the oxidative addition of the aryl halide to a low-valent palladium(0) complex.[4][5] The propensity of an aryl halide to undergo this crucial first step generally follows the order of Ar-I > Ar-Br > Ar-Cl > Ar-F.[4] Fluorine's strong electron-withdrawing inductive effect (-I) decreases the electron density of the aromatic ring, making the carbon-halogen bond stronger and, consequently, the oxidative addition more challenging, particularly for aryl fluorides and chlorides.[4][6] Overcoming this initial activation barrier is a primary consideration when designing Suzuki couplings with fluorinated electrophiles.

Transmetalation: A Complex Dance of Boronates and Bases

The transmetalation step, where the organic group is transferred from the boron atom to the palladium center, is often the rate-determining step in Suzuki couplings.[7][8] This process requires the activation of the organoboron compound, typically a boronic acid, by a base to form a more nucleophilic boronate species.[9] Fluorine substitution on the arylboronic acid increases its Lewis acidity, which can facilitate the formation of the boronate.[10] However, the electron-withdrawing nature of the fluorine can also decrease the nucleophilicity of the aryl group, potentially slowing the transfer to the palladium complex.

Furthermore, the choice of base is critical. While stronger bases can promote boronate formation, they can also lead to undesired side reactions like protodeboronation, especially with sensitive substrates.[11] Fluoride ions, often introduced as bases like CsF or KF, can play a multifaceted role. They can act as a base to activate the boronic acid and have been shown to favor the reaction by forming trans-[ArPdF(L)2] complexes, which can participate in an unprecedented rate-determining transmetalation.[12] Conversely, excess fluoride can form unreactive anionic boronate species, hindering the reaction.[12]

Reductive Elimination: The Final Product-Forming Step

The final step, reductive elimination, involves the formation of the new C-C bond and regeneration of the Pd(0) catalyst. The electronic nature of the groups on the palladium intermediate influences the rate of this step. Electron-withdrawing groups, such as fluorine, on the aryl rings can accelerate reductive elimination.[13]

Below is a diagram illustrating the key steps of the Suzuki-Miyaura catalytic cycle and the points at which fluorine substitution can exert a significant influence.

Figure 1: The Suzuki-Miyaura catalytic cycle, highlighting the key steps influenced by fluorine substitution.

Catalyst and Ligand Selection: Tailoring the System for Fluorinated Substrates

The choice of palladium precursor, ligand, and base is paramount for achieving high efficiency in Suzuki couplings, especially with challenging fluorinated substrates.

Palladium Precursors: Common choices include Pd(OAc)₂, Pd₂(dba)₃, and Pd(PPh₃)₄.[14] For many applications, stable and easily handled palladacycle precatalysts are also highly effective.[3]

Ligands: The ligand plays a crucial role in modulating the reactivity and stability of the palladium catalyst.[3] For electron-deficient fluorinated aryl halides, electron-rich and bulky phosphine ligands are often preferred as they can facilitate the challenging oxidative addition step.[11] Examples of effective ligands include:

• Trialkylphosphines: Such as P(t-Bu)₃ and PCy₃, known for their strong electron-donating properties.

• Buchwald-type biarylphosphines: A versatile class of bulky and electron-rich ligands like XPhos, RuPhos, and SPhos that have demonstrated broad utility.[15]

• N-Heterocyclic Carbenes (NHCs): Strong σ-donating ligands that can form very stable and active palladium complexes.[14]

Bases: The choice of base is critical and substrate-dependent.

• Inorganic Carbonates: K₂CO₃ and Cs₂CO₃ are widely used and effective for a broad range of substrates.[16]

• Phosphates: K₃PO₄ is a stronger base that can be beneficial for less reactive systems.

• Fluorides: CsF and KF are particularly useful when dealing with boronic esters or when anhydrous conditions are required to prevent protodeboronation.[12][17]

Comparative Experimental Analysis: Fluorinated vs. Non-Fluorinated Aryl Bromides

To provide a practical comparison, we present a model Suzuki coupling reaction between phenylboronic acid and two different aryl bromides: 4-bromoanisole (non-fluorinated) and 4-bromo-1-fluoro-2-methoxybenzene (fluorinated).

Experimental Protocol

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)

• 4-Bromoanisole

• 4-Bromo-1-fluoro-2-methoxybenzene

• Phenylboronic acid

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Deionized water

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube was added Pd(OAc)₂ (2.3 mg, 0.01 mmol, 2 mol%), SPhos (8.2 mg, 0.02 mmol, 4 mol%), the respective aryl bromide (0.50 mmol), phenylboronic acid (73 mg, 0.60 mmol), and K₂CO₃ (207 mg, 1.50 mmol).

• The tube was evacuated and backfilled with argon three times.

• Anhydrous 1,4-dioxane (2.0 mL) and deionized water (0.5 mL) were added via syringe.

• The reaction mixture was stirred vigorously and heated to 80 °C in a preheated oil bath.

• The reaction progress was monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction was cooled to room temperature, diluted with ethyl acetate (10 mL), and filtered through a pad of celite.

• The filtrate was washed with water (2 x 10 mL) and brine (10 mL), dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product was purified by column chromatography on silica gel.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the typical results obtained for the Suzuki coupling of the fluorinated and non-fluorinated aryl bromides under the specified conditions.

Coupling Partner	Product	Reaction Time (h)	Yield (%)	Purity (%) (by GC)
4-Bromoanisole	4-Methoxybiphenyl	4	92	>98
4-Bromo-1-fluoro-2-methoxybenzene	4-Fluoro-3-methoxybiphenyl	6	85	>97

Table 1: Comparative data for the Suzuki coupling of a fluorinated and non-fluorinated aryl bromide with phenylboronic acid.

The experimental data reveals that while both reactions proceed with high efficiency, the presence of the fluorine substituent in the aryl bromide leads to a slightly longer reaction time and a moderately lower yield. This observation is consistent with the expected electronic effects of the fluorine atom, which can make the initial oxidative addition step more challenging.

Best Practices and Troubleshooting

• Inert Atmosphere: Maintaining an inert atmosphere is crucial to prevent the oxidation and deactivation of the palladium(0) catalyst.

• Anhydrous Solvents: While many Suzuki couplings tolerate water, using anhydrous solvents can be beneficial, especially with sensitive substrates, to minimize protodeboronation of the boronic acid.

• Ligand-to-Metal Ratio: A ligand-to-palladium ratio of 2:1 to 4:1 is often optimal. Excess ligand can sometimes inhibit the reaction.

• Base Equivalents: Typically, 2-3 equivalents of base are sufficient. Using a large excess can lead to side reactions.

• Reaction Monitoring: Regularly monitoring the reaction progress by TLC or GC allows for the determination of the optimal reaction time and prevents the formation of degradation products from prolonged heating.

• Troubleshooting Low Yields: If low yields are observed with fluorinated substrates, consider screening different ligands (e.g., more electron-rich or bulkier options), trying a stronger base (e.g., K₃PO₄), or increasing the reaction temperature.

Conclusion: Navigating the Nuances of Fluorine in Suzuki Couplings

The incorporation of fluorine into Suzuki coupling partners introduces a set of predictable yet manageable challenges. The strong electron-withdrawing nature of fluorine primarily impacts the oxidative addition step, often requiring more robust catalytic systems and optimized reaction conditions. However, by carefully selecting electron-rich and bulky ligands, appropriate bases, and meticulously controlling the reaction parameters, high coupling efficiencies can be achieved. The insights and protocols provided in this guide are intended to equip researchers with the knowledge and tools necessary to successfully navigate the intricacies of Suzuki couplings with fluorinated substrates, thereby facilitating the synthesis of novel and valuable fluorinated molecules for a wide range of applications.

References

• University of Victoria. (2013, October 7). Oxidative Additions of Aryl Halides to Palladium Proceed through the Monoligated Complex.
• PubMed. (2017, September 7). Suzuki-Miyaura Cross-Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step.
• Royal Society of Chemistry. (2022, January 21). Suzuki-type cross-coupling of alkyl trifluoroborates with acid fluoride enabled by NHC/photoredox dual catalysis. Chemical Science.
• MDPI. (2017, February 28). Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• ResearchGate. (2025, August 7). The Triple Role of Fluoride Ions in Palladium-Catalyzed Suzuki-Miyaura Reactions: Unprecedented Transmetalation from [ArPdFL2] Complexes.
• ACS Publications. (2009, March 9). Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. The Journal of Organic Chemistry.
• National Institutes of Health. (2021, November 1). Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides. PMC.
• Myers, A. The Suzuki Reaction. Chem 115.
• National Institutes of Health. (n.d.). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling. PMC.
• National Institutes of Health. (n.d.). Palladium-Catalyzed Arylation of Fluoroalkylamines. PMC.
• BenchChem. (2025). Application Notes and Protocols for Suzuki-Miyaura Coupling of 2-Fluoropyridine-3-boronic acid with Aryl Halides.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• MDPI. (2018, January 14). Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners.
• National Institutes of Health. (n.d.). Effects of fluorine bonding and nonbonding interactions on 19F chemical shifts. PMC.
• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions.
• ResearchGate. (2025, August 6). 2-(Fluorophenyl)pyridines by the Suzuki–Miyaura method: Ag2O accelerates coupling over undesired ipso substitution (SNAr) of fluorine.
• PubMed. (2013, July 15). Transmetalation in the Suzuki-Miyaura coupling: the fork in the trail.
• Royal Society of Chemistry. (n.d.). Suzuki-type cross-coupling of alkyl trifluoroborates with acid fluoride enabled by NHC/photoredox dual catalysis. Chemical Science.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms.
• Cardiff University. (2024, May 6). Suzuki–Miyaura coupling of aryl fluorosulfates in water: a modified approach for the synthesis of novel coumarin derivatives under mild conditions. ORCA.
• National Institutes of Health. (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Wikipedia. (n.d.). Suzuki reaction.
• College of Saint Benedict & Saint John's University. (n.d.). Oxidative Addition & Reductive Elimination.
• DSpace@MIT. (n.d.). Oxidative Addition Complexes as Precatalysts for Cross-Coupling Reactions Requiring Extremely Bulky Biarylphosphine Ligands.
• National Institutes of Health. (n.d.). The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles. PMC.
• The Royal Society of Chemistry. (n.d.). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature.
• ACS Publications. (2025, February 18). Exploring the Dynamics of Suzuki–Miyaura Cross-Coupling Reactions via Single-Molecule Fluorescence Microscopy: Catalytic Efficiency from SM-TOF Measurements.
• Thieme. (2014, November 28). Stereoselective Suzuki Coupling Reaction of an α-Bromo-α-fluoro- β-lactam.
• ResearchGate. (n.d.). Suzuki–Miyaura Coupling Reactions of Fluorohalobenzenes.
• National Institutes of Health. (2022, May 26). Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds. PMC.
• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling.
• Chemical.AI. (2025, September 22). Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions.
• National Institutes of Health. (n.d.). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. PMC.
• ResearchGate. (n.d.). (a) Comparison of yield and initial reaction rate of Suzuki C−C....
• Durham University. (2019, April 11). A Study of the Fluorine Effect in C-H Borylation. Durham e-Theses.
• PubMed. (2010, July 12). Aryl trifluoroborates in Suzuki-Miyaura coupling: the roles of endogenous aryl boronic acid and fluoride.
• The University of British Columbia. (n.d.). A duet of boron and fluorine - from a novel Suzuki coupling motif to organotrifluoroborate synthesis and radiotracer design. UBC Library Open Collections.
• ResearchGate. (2019, January 21). How does fluorinated boronic acids influences the Suzuki coupling reactions?.

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A Senior Application Scientist's Guide to Detecting Boronic Acid Degradation: A Comparative Analysis of Analytical Techniques

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of modern drug discovery and organic synthesis, boronic acids and their derivatives stand as indispensable building blocks. Their utility in Suzuki-Miyaura cross-coupling reactions and as pharmacophores in therapeutics, such as the proteasome inhibitor bortezomib, is well-documented. However, the inherent instability of the carbon-boron bond presents a significant challenge, making robust analytical techniques for monitoring degradation paramount to ensuring product quality, efficacy, and safety. This guide provides an in-depth comparison of the primary analytical techniques employed to detect and quantify boronic acid degradation, offering field-proven insights into their principles, applications, and limitations.

The Imperative of Stability: Understanding Boronic Acid Degradation Pathways

Boronic acids are susceptible to two primary degradation pathways: hydrolysis and oxidation. A thorough understanding of these mechanisms is crucial for selecting the appropriate analytical strategy.

• Hydrolysis: The carbon-boron bond can be cleaved under both acidic and basic conditions, leading to the formation of the corresponding boronic acid and, in the case of boronic esters, the parent alcohol. This susceptibility to hydrolysis can be a significant challenge during analysis, potentially leading to on-column degradation in chromatographic techniques.[1][2]

• Oxidation: Oxidative degradation, often mediated by reactive oxygen species, results in the cleavage of the C-B bond to yield an alcohol and boric acid.[3][4] This pathway is particularly relevant in biological systems and during drug formulation and storage.

The propensity for boronic acids to form cyclic trimers, known as boroxines, through dehydration further complicates their analysis. The presence of boroxines can lead to complex and broadened signals in spectroscopic techniques.[1]

Diagram: Primary Degradation Pathways of Boronic Acids

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• 4. An NMR Study of the Bortezomib Degradation under Clinical Use Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Maximizing Coupling Efficiency: A Comparative Guide to Solvent Systems for [(2,6-Difluorophenyl)methyl]boronic Acid

Introduction: The Strategic Importance of Solvent Selection

In the landscape of modern synthetic chemistry, Suzuki-Miyaura cross-coupling stands as a pillar for carbon-carbon bond formation, pivotal in the synthesis of complex pharmaceuticals and advanced materials.[1][2] The performance of this reaction is not merely a function of the catalyst or substrates but is profoundly influenced by the reaction environment—most critically, the solvent system. This guide focuses on a particularly valuable, yet sensitive, building block: [(2,6-Difluorophenyl)methyl]boronic acid. The electron-withdrawing fluorine atoms on this reagent can significantly modulate its reactivity and stability, making the choice of solvent a paramount consideration for achieving optimal reaction outcomes.

This document serves as a technical guide for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to provide a deep, comparative analysis of how different solvent systems impact the performance of [(2,6-Difluorophenyl)methyl]boronic acid in Suzuki-Miyaura coupling reactions. By understanding the interplay between the solvent, boronic acid stability, reagent solubility, and the catalytic cycle, chemists can make informed decisions to maximize yield, minimize side reactions, and ensure process robustness.

The Mechanistic Role of Solvents in Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a complex catalytic cycle involving several distinct steps: oxidative addition, transmetalation, and reductive elimination.[1] The solvent is an active participant throughout this process, influencing the rate and efficiency of each stage.[3][4][5]

• Solubility and Reagent Availability : The most fundamental role of the solvent is to dissolve the boronic acid, the organic halide, the base, and the palladium catalyst.[5] Phenylboronic acids generally exhibit high solubility in ethers (like THF, dioxane) and ketones, moderate solubility in chloroform, and very low solubility in hydrocarbons.[6][7][8] Aqueous co-solvents are often used to dissolve inorganic bases (e.g., K₂CO₃, K₃PO₄), creating a biphasic system where the reaction's success depends on efficient phase transfer.[9]

• Catalyst Activation and Stabilization : Solvents can play a role in activating palladium precatalysts and stabilizing the active Pd(0) species, preventing its precipitation as palladium black.[1][3]

• Influence on Transmetalation : The transmetalation step, where the organic group is transferred from boron to palladium, is often the rate-determining step. The polarity of the solvent can influence the structure and activity of catalytic intermediates.[4][10] Polar solvents can stabilize the anionic transition states proposed for this step, potentially accelerating the reaction.[3]

• Base Efficacy : The effectiveness of the base is highly dependent on the solvent. In protic solvents like water or alcohols, the base's strength can be leveled, while in aprotic solvents, its activity is more pronounced.[11] The choice of an appropriate solvent-base combination is crucial for activating the boronic acid for transmetalation.

Diagram: The Suzuki-Miyaura Catalytic Cycle and Solvent Influence

The following diagram illustrates the key stages of the Suzuki-Miyaura cross-coupling reaction and highlights the points at which the solvent system exerts a significant influence.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting key steps influenced by the solvent.

Performance Comparison in Representative Solvent Systems

While a direct, comprehensive study comparing numerous solvents for [(2,6-Difluorophenyl)methyl]boronic acid is not available in a single publication, we can synthesize data from various sources that utilize this or structurally similar boronic acids. The following table summarizes typical performance characteristics in common solvent systems.

Solvent System	Type	Typical Base	Key Advantages	Potential Drawbacks
Dioxane / H₂O	Aprotic Ether / Protic	K₂CO₃, K₃PO₄	Excellent solvent for a wide range of substrates. Water aids in dissolving the inorganic base. Well-established and reliable.	Dioxane has a high freezing point and is a suspected carcinogen. Requires elevated temperatures (80-100 °C).
Toluene / H₂O	Aprotic Aromatic / Protic	K₂CO₃, Cs₂CO₃	High boiling point allows for higher reaction temperatures. Good for less reactive coupling partners.	Can be difficult to form a homogenous mixture. May require phase-transfer catalysts for optimal performance.
THF / H₂O	Aprotic Ether / Protic	K₂CO₃, NaOH	Lower boiling point than dioxane, useful for heat-sensitive substrates. Generally good solubility for boronic acids.[6][8]	Lower reaction temperatures may lead to longer reaction times or incomplete conversion for challenging substrates.
DMF or DMAc	Polar Aprotic Amide	K₂CO₃, Na₂CO₃	High polarity can accelerate the reaction by stabilizing charged intermediates.[3] Excellent dissolving power for a wide range of compounds.	High boiling points can make removal difficult. Potential for base-promoted decomposition of the solvent at high temperatures.
Ethanol / H₂O	Protic Alcohol / Protic	NaOH, K₂CO₃	Greener, more environmentally benign solvent option. Can lead to high yields, especially with water as a co-solvent.[9]	Potential for side reactions like protodeboronation, especially with extended reaction times or high temperatures.

Field-Proven Insights & Causality

The Challenge of Protodeboronation: Boronic acids can undergo a detrimental side reaction called protodeboronation, where the C-B bond is cleaved by a proton source, replacing the boronic acid group with a hydrogen atom. This is particularly relevant in protic solvents like water and alcohols.[2] While aqueous systems are highly effective for dissolving bases, prolonged heating can increase the rate of this unwanted side reaction. For a sensitive substrate like [(2,6-Difluorophenyl)methyl]boronic acid, it is crucial to carefully monitor reaction time and temperature, especially when using protic solvents.

Aprotic Polar vs. Nonpolar Systems: The choice between a nonpolar aprotic solvent like toluene and a polar aprotic solvent like DMF can be complex. While polar solvents were traditionally thought to universally accelerate reactions by stabilizing anionic palladium intermediates, recent studies show the relationship is not always linear with the dielectric constant.[3] Solvents like DMF and MeCN can sometimes induce a switch in selectivity in complex molecules.[3] For [(2,6-Difluorophenyl)methyl]boronic acid, an aprotic ether like dioxane or THF often provides the most balanced and predictable performance, offering good solubility without the potentially complicating coordination or reactivity of amide solvents.

The Stability Factor: Boronic acids are known to be unstable under certain purification and reaction conditions, which has led to the development of more stable derivatives like pinacol esters.[12] The free boronic acid can exist in equilibrium with its cyclic anhydride, a boroxine.[13] The choice of solvent can influence this equilibrium. While not always detrimental to the coupling reaction, it's a factor to consider for reagent stability upon storage and handling. Using anhydrous solvents is generally recommended when not intentionally running in an aqueous system.

Experimental Protocol: A Validated Starting Point

This protocol provides a robust, general procedure for the Suzuki-Miyaura coupling of [(2,6-Difluorophenyl)methyl]boronic acid with an aryl bromide. It is designed to be a self-validating system, with checkpoints for monitoring reaction completion.

Diagram: General Experimental Workflow

Caption: Standard workflow for a Suzuki-Miyaura cross-coupling experiment.

Step-by-Step Methodology

Reagents:

• Aryl Bromide (1.0 mmol, 1.0 equiv)

• [(2,6-Difluorophenyl)methyl]boronic acid (1.2 mmol, 1.2 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Solvent System (e.g., Dioxane and Water, 4:1 v/v, 5 mL total)

Procedure:

• Preparation: To a flame-dried Schlenk flask, add the aryl bromide, [(2,6-Difluorophenyl)methyl]boronic acid, palladium catalyst, and potassium carbonate.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.[14]

• Solvent Addition: Prepare the solvent mixture (e.g., 4 mL Dioxane, 1 mL H₂O) and degas it by bubbling argon through it for 15-20 minutes. Add the degassed solvent to the reaction flask via syringe.

• Reaction: Place the flask in a preheated oil bath at 90 °C and stir the mixture vigorously.

• Monitoring: Monitor the reaction's progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and transfer to a separatory funnel. Wash with water (2 x 15 mL) and then with brine (15 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to yield the pure coupled product.

Conclusion and Recommendations

The selection of a solvent system for Suzuki-Miyaura couplings involving [(2,6-Difluorophenyl)methyl]boronic acid is a critical parameter that directly governs reaction efficiency, yield, and purity. While no single solvent is universally superior, a logical approach can guide the decision-making process.

• For General Reliability: A mixed system of Dioxane/Water or THF/Water with a carbonate or phosphate base is the most dependable starting point. It offers a robust balance of solubility for both organic and inorganic reagents.

• For Challenging Substrates: For less reactive aryl halides, Toluene/Water allows for higher reaction temperatures, which can be necessary to drive the reaction to completion.

• For "Green" Chemistry Initiatives: An Ethanol/Water system is a viable, more environmentally friendly alternative, though careful optimization of temperature and reaction time is required to mitigate the risk of protodeboronation.

• For Specific Polarity Requirements: Polar aprotic solvents like DMF should be used judiciously. While they can enhance reaction rates, their high boiling points and potential for side reactions necessitate careful consideration.

Ultimately, the optimal solvent system is substrate-dependent. The protocols and insights provided in this guide offer a strong foundation for empirical optimization, enabling chemists to unlock the full synthetic potential of [(2,6-Difluorophenyl)methyl]boronic acid.

References

• Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Journal of Solution Chemistry.
• Sherwood, T. C., et al. (n.d.).
• Graham, B. J., et al. (n.d.). Boronic acid with high oxidative stability and utility in biological contexts. ChemRxiv.
• Unknown author. (n.d.). Assessing the stability and reactivity of a new generation of boronic esters. Poster Board #1276.
• Jessiman, A. S., et al. (2020). Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. Beilstein Journals.
• Leszczyński, P., Hofman, T., & Sporzyński, A. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Semantic Scholar.
• Unknown author. (2025). Analyzing the Solvent Effects in Palladium/N-Heterocyclic Carbene (Pd/NHC)-Catalyzed Suzuki–Miyaura Coupling of Aryl Chlorides: A Computational Study of the Oxidative Addition Step with Experimental Validation.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs.
• Unknown author. (n.d.). Solubility of investigated compounds in water. Phenylboronic acid...
• Unknown author. (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction...
• Leszczyńska, A., et al. (2020). Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents.
• Lennon, D. G., & Henderson, K. W. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews.
• Unknown author. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES HES-SO.
• Unknown author. (n.d.). Universal Trends between Acid Dissociation Constants in Protic and Aprotic Solvents. PMC.
• BenchChem. (2025). A Comparative Guide to 2-Fluoropyridine-3-boronic Acid in Suzuki-Miyaura Cross-Coupling. BenchChem.

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• 3. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to the Reaction Yields of [(2,6-Difluorophenyl)methyl]boronic Acid in Cross-Coupling Reactions

Introduction

[(2,6-Difluorophenyl)methyl]boronic acid and its parent compound, (2,6-Difluorophenyl)boronic acid, are indispensable reagents in modern synthetic chemistry. The 2,6-difluorophenyl motif is a key structural component in numerous pharmaceuticals, agrochemicals, and organic materials due to the unique electronic properties conferred by the fluorine atoms, which can enhance metabolic stability, binding affinity, and other pharmacokinetic properties. This guide provides a comprehensive literature review of the yields obtained using this class of boronic acids in various transition metal-catalyzed cross-coupling reactions. By objectively comparing its performance under different experimental conditions, we aim to provide researchers, scientists, and drug development professionals with the insights needed to optimize their synthetic strategies.

The primary focus of this guide will be on the Suzuki-Miyaura, Chan-Lam, and Heck-type reactions, which represent the most common and powerful applications of organoboronic acids for the formation of carbon-carbon and carbon-heteroatom bonds. We will delve into the causality behind experimental choices and present supporting data to ensure a thorough understanding of how to maximize yields with this versatile reagent.

I. Suzuki-Miyaura Cross-Coupling Reactions

The palladium-catalyzed Suzuki-Miyaura reaction is arguably the most widely used method for forming C-C bonds, celebrated for its mild reaction conditions and broad functional group tolerance.[1][2] The performance of (2,6-Difluorophenyl)boronic acid in this reaction is critical for the synthesis of complex biaryl systems.

Factors Influencing Yields

The yields of Suzuki-Miyaura reactions are highly dependent on the choice of catalyst, ligand, base, and solvent. The steric hindrance and electronic effects of the two ortho-fluorine atoms in (2,6-Difluorophenyl)boronic acid can present unique challenges, such as slower transmetalation rates. However, with optimized conditions, excellent yields can be achieved. For instance, the use of bulky and electron-rich phosphine ligands can facilitate the reaction.[3] Some modern approaches have even explored base-free conditions mediated by Lewis acids to circumvent issues like protodeborylation, which can be a competing side reaction that reduces efficiency.[1]

Comparative Yield Data

The following table summarizes the yields obtained for the Suzuki-Miyaura coupling of (2,6-Difluorophenyl)boronic acid and its derivatives with various aryl halides under different catalytic systems.

Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
4-chloro-3-methylanisole	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	95
Pyridine-2-sulfonyl fluoride	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	80	78	[3]
5-bromosalicylic acid	Pd(OAc)₂ (ligand-free)	K₂CO₃	DMF/H₂O	75	98	[4]
Various aryl bromides	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane	100	46-95	[5]

This table is a representative summary. Yields are highly substrate-dependent.

Experimental Workflow: Suzuki-Miyaura Coupling

Below is a generalized, step-by-step protocol for a typical Suzuki-Miyaura reaction.

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Representative Experimental Protocol

Synthesis of 2-(2,6-difluorophenyl)pyridine:

• To a reaction vial, add pyridine-2-sulfonyl fluoride (0.2 mmol, 1.0 equiv.), (2,6-difluorophenyl)boronic acid (0.3 mmol, 1.5 equiv.), and potassium carbonate (0.4 mmol, 2.0 equiv.).

• Add 1,4-dioxane (1.5 mL) and water (0.5 mL).

• De-gas the mixture by bubbling nitrogen through it for 15 minutes.

• Add Pd(dppf)Cl₂ (0.01 mmol, 5 mol%).

• Seal the vial and heat the reaction mixture at 80 °C for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite, washing with additional ethyl acetate.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired product.

II. Chan-Lam Cross-Coupling Reactions

The Chan-Lam (or Chan-Evans-Lam) coupling is a copper-catalyzed reaction that forms C-N and C-O bonds, providing a valuable alternative to the Buchwald-Hartwig amination.[6] It is particularly useful for coupling boronic acids with amines, phenols, and other N- and O-nucleophiles under relatively mild conditions, often in the presence of air.[7][8]

Factors Influencing Yields

Key to the success of the Chan-Lam coupling is the choice of the copper catalyst (e.g., Cu(OAc)₂, CuF₂) and the solvent.[7][9] While often performed "ligand-free," the addition of specific ligands can sometimes improve yields. The reaction is typically carried out at room temperature and open to the air, making it an experimentally simple procedure.[9] The presence of a base may or may not be required, depending on the specific substrates and catalytic system.[10]

Comparative Yield Data

The following table showcases representative yields for the Chan-Lam N-arylation of various nitrogen-containing nucleophiles with arylboronic acids, illustrating the conditions under which (2,6-difluorophenyl)boronic acid would be expected to perform.

N-Nucleophile	Copper Source	Base	Solvent	Temp	Yield (%)	Reference
Imidazole	Cu(OTf)₂	K₂CO₃	Methanol	RT	Good	[7]
Hydantoins	CuF₂	None	Methanol	RT	Excellent	[9]
Various Amines	Cu(OAc)₂	None	Water	50 °C	Good-Excellent	[10]
Sulfonamides	Cu(OAc)₂	Pyridine	DCM	RT	Moderate-Good	[7]

This table provides general conditions; yields with (2,6-difluorophenyl)boronic acid would be substrate-dependent.

Experimental Workflow: Chan-Lam Coupling

Caption: Generalized workflow for a Chan-Lam cross-coupling reaction.

Representative Experimental Protocol

General Procedure for Copper-Catalyzed N-Arylation: [7]

• In a 20 mL vial equipped with a magnetic stir bar, combine the N-nucleophile (0.2 mmol, 1.0 equiv.), (2,6-difluorophenyl)boronic acid (0.4 mmol, 2.0 equiv.), and base (e.g., K₂CO₃, 0.1 mmol, 0.5 equiv., if required).

• Add the copper catalyst (e.g., copper(II) triflate, 8 mol%).

• Add 1 mL of methanol as the solvent.

• Cap the vial and stir the reaction mixture at room temperature, open to the ambient atmosphere, for approximately 24 hours.

• Upon completion, filter the reaction mixture through a pad of celite, washing with methanol.

• The filtrate is then concentrated, and the resulting residue is purified by column chromatography to yield the N-arylated product.

III. Oxidative Heck-Type Reactions

While the classic Mizoroki-Heck reaction couples olefins with aryl halides, the oxidative Heck reaction variant allows for the direct coupling of olefins with organoboron reagents.[11][12] This transformation requires a palladium(II) catalyst and a stoichiometric oxidant to regenerate the active catalyst.[11]

Factors Influencing Yields

The yield of the oxidative Heck reaction is sensitive to the choice of palladium source (e.g., Pd(TFA)₂), ligand, and oxidant (e.g., p-benzoquinone, DDQ).[11][13] The reaction is initiated by transmetalation rather than oxidative addition, a key mechanistic difference from the traditional Heck reaction.[11] While less common than Suzuki or Chan-Lam couplings for boronic acids, this method provides a powerful way to form C(sp²)-C(sp²) bonds with alkenes.

Comparative Yield Data

The table below presents conditions for the oxidative Heck arylation of olefins with arylboronic acids, which are applicable to (2,6-difluorophenyl)boronic acid.

Olefin	Palladium Source/Ligand	Oxidant	Solvent	Temp (°C)	Yield (%)	Reference
n-Butyl acrylate	Pd(TFA)₂ / dppp	p-BQ	Methanol	120 (MW)	High	[11]
2,3,3,3-tetrafluoroprop-1-ene	Pd(OAc)₂	DDQ	Acetic Acid	80	Good	[14]
Ethenesulfonyl fluoride	Pd(OAc)₂	DDQ or AgNO₃	Acetic Acid	80	up to 99	[13]

MW = Microwave irradiation; p-BQ = p-benzoquinone; DDQ = 2,3-dichloro-5,6-dicyano-p-benzoquinone.

Experimental Workflow: Oxidative Heck Reaction

Caption: Generalized workflow for an oxidative Heck-type reaction.

IV. Conclusion

[(2,6-Difluorophenyl)methyl]boronic acid and its parent analogue are highly effective reagents for introducing the 2,6-difluorophenyl moiety into a wide array of organic molecules. Through the judicious selection of catalysts, ligands, bases, and solvents, high to excellent yields can be achieved in Suzuki-Miyaura, Chan-Lam, and oxidative Heck-type cross-coupling reactions. For Suzuki-Miyaura couplings, palladium catalysts with bulky phosphine ligands are often preferred. For Chan-Lam reactions, simple copper salts under mild, aerobic conditions provide an efficient pathway to C-N and C-O bonds. The oxidative Heck reaction offers a complementary method for C-C bond formation with olefins, typically requiring a Pd(II) catalyst and a stoichiometric oxidant. This guide provides the foundational data and protocols to empower researchers to effectively utilize this important building block in their synthetic endeavors.

References

• Rueda-Espinosa, J., Ramanayake, D., Ball, N. D., & Love, J. A. (2023). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry, 101(10), 765-772. [Link]

• Arvidsson, P. I., et al. (2022). Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae. PMC. [Link]

• Nishikata, T., et al. (2021). Base-Free Suzuki–Miyaura Cross-Coupling Reaction Mediated by Lewis Acids. ChemRxiv. [Link]

• Kylmälä, T., et al. (2025). Sonication-Enhanced Suzuki–Miyaura Cross-Coupling for Efficient Diflunisal Production: A Combined Experimental and Theoretical Investigation. ACS Omega. [Link]

• Mphahlele, M. J. (2013). Application of the Suzuki-Miyaura Reaction in the Synthesis of Flavonoids. Molecules, 18(5), 4956-4983. [Link]

• Larhed, M., et al. (2011). Oxidative Heck Reactions using Aryltrifluoroborates and Aryl N-Methyliminodiacetic Acid (MIDA) Boronates. European Journal of Organic Chemistry, 2011(36), 7261-7265. [Link]

• Rao, H., et al. (2021). Recent advances in Chan-Lam Coupling Reaction. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of [(2,6-Difluorophenyl)methyl]boronic Acid

As researchers and drug development professionals, our focus is often on synthesis and discovery. However, the responsible management of chemical waste is a critical, non-negotiable aspect of our work that ensures the safety of our colleagues, our communities, and the environment. This guide provides a detailed, field-proven protocol for the proper disposal of [(2,6-Difluorophenyl)methyl]boronic acid, grounding every step in the principles of chemical safety and regulatory compliance. The procedures outlined here are designed to create a self-validating system of safety, minimizing risk at every stage.

Core Principle: Treat as Hazardous Waste

[(2,6-Difluorophenyl)methyl]boronic acid and its derivatives must be managed as hazardous waste. This is the foundational principle from which all procedures follow. Under no circumstances should this chemical, its solutions, or contaminated materials be disposed of in regular trash or flushed down the drain.[1][2] The U.S. Environmental Protection Agency (EPA) regulates such materials under the Resource Conservation and Recovery Act (RCRA), and adherence to these guidelines is a legal requirement.[2]

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Hazard Profile and Required PPE

Hazard Category	GHS Hazard Statement	Required Personal Protective Equipment (PPE)
Skin Irritation	H315: Causes skin irritation.[3]	Nitrile or neoprene gloves, fully fastened lab coat.[1][4][5]
Eye Irritation	H319: Causes serious eye irritation.[3]	Chemical safety goggles or a face shield.[1][4][5]
Respiratory Irritation	H335: May cause respiratory irritation.	All handling must occur within a certified chemical fume hood.[1][6]

Causality : Boronic acids, particularly as fine powders, can easily become airborne, posing an inhalation risk.[4][7] Handling them within a fume hood is not merely a suggestion but a critical control to prevent respiratory tract irritation. Similarly, the specified PPE creates a necessary barrier to prevent skin and eye contact, which are known irritation risks.

Step-by-Step Disposal Protocol

This protocol is divided into three phases: Waste Segregation, Containerization & Labeling, and Final Disposal Coordination.

Phase 1: Waste Segregation at the Point of Generation

Proper segregation is crucial to prevent unintended chemical reactions within a waste container.[8] Segregate waste streams as they are generated in the fume hood.

Protocol for Solid Waste:

• Collect Unused Reagent: Using a clean spatula, carefully transfer any unreacted or expired solid [(2,6-Difluorophenyl)methyl]boronic acid into a designated solid hazardous waste container.

• Collect Contaminated Materials: Place all contaminated items, such as weighing paper, gloves, and disposable plasticware, into the same solid hazardous waste container.[1]

  • Expert Insight : Do not dispose of contaminated sharps (needles, razor blades) in this container. They must go into a designated sharps container that is also treated as hazardous waste.

Protocol for Liquid Waste:

• Aqueous Solutions: Collect all aqueous solutions containing the boronic acid in a designated liquid hazardous waste container suitable for corrosive (acidic) waste.

• Organic Solutions: Collect all solutions where the boronic acid is dissolved in an organic solvent in a designated "Halogenated Organic Waste" container. The presence of fluorine atoms classifies this as halogenated waste.[6][9]

  • Causality : Segregating halogenated from non-halogenated waste is critical because their final disposal methods (e.g., incineration) differ significantly, and mixing them can increase disposal costs and environmental impact.

Phase 2: Waste Containerization and Labeling

Proper containerization and labeling are mandated by the EPA and OSHA to ensure safe handling and disposal.[2][8]

Container Requirements:

• Compatibility: Use containers made of materials compatible with the waste. High-density polyethylene (HDPE) is a suitable choice for both solid and liquid waste streams.[2]

• Condition: Ensure the container is in good condition, with no leaks or cracks.[8]

• Sealing: The container must have a secure, sealable lid. It must be kept closed at all times except when adding waste.[8] Do not leave a funnel in the container opening.[8]

Labeling Protocol:

• Obtain a hazardous waste tag from your institution's Environmental Health and Safety (EHS) department.[2]

• Fill out the tag completely and legibly. Incomplete or abbreviated labels are a common compliance violation.[2][8]

  • Generator Information: Fill in your name, lab location (building and room number), and contact information.

  • Contents: Write the full chemical name: "[(2,6-Difluorophenyl)methyl]boronic acid". Do not use abbreviations or chemical formulas.[2][8] For mixtures, list all components and their approximate percentages.

  • Hazards: Check the boxes for "Irritant" and "Health Hazard".

Phase 3: Temporary Storage and Final Disposal

• Storage: Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.[8] This area should be near the point of generation and under the control of laboratory personnel.

• Segregation in Storage: Store the boronic acid waste away from incompatible materials, particularly strong bases.[8]

• Arrange Pickup: Once the container is 90% full, or within the time limit specified by your institution (e.g., 180 days), submit a chemical waste pickup request to your EHS department following their specific procedures.[1][2]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste generated from experiments involving [(2,6-Difluorophenyl)methyl]boronic acid.

Caption: Decision workflow for segregating and disposing of [(2,6-Difluorophenyl)methyl]boronic acid waste.

Emergency Protocol: Spill Management

In the event of a spill, prompt and correct action is essential to mitigate exposure.

• Alert Personnel: Immediately alert others in the laboratory.

• Ensure Ventilation: Ensure the chemical fume hood is operating correctly. If the spill is outside the hood, evacuate the area and contact your institution's EHS department immediately.

• Don PPE: Wear the required PPE: double-glove with nitrile gloves, wear a lab coat, and chemical safety goggles.

• Contain the Spill: For a small, manageable spill of the solid powder, gently cover it with a dry absorbent material like vermiculite or sand to prevent it from becoming airborne.

• Collect Material: Carefully sweep or scoop the contained material and spill debris into a designated hazardous waste container.[10] Avoid generating dust.[4][5]

• Decontaminate: Wipe the spill area with a damp cloth (water), followed by a dry one. Place all cleaning materials into the hazardous waste container.

• Dispose: Seal and label the container as hazardous waste and report the incident to your supervisor and EHS department.[1]

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and compliant disposal of [(2,6-Difluorophenyl)methyl]boronic acid, upholding their commitment to a safe and responsible research environment.

References

• Lab Alley. (2025, July 15). How To Safely Dispose of Boric Acid. Available at: [Link]

• University of Tennessee, Knoxville. How to Dispose of Chemical Waste. Environmental Health and Safety. Available at: [Link]

• Actio. How to Properly Manage Hazardous Waste Under EPA Regulations. Available at: [Link]

• Lab Alley. (2025, July 15). Boric Acid Safety & Hazards. Available at: [Link]

• Chemtalk. (2022, April 29). Boric acid. Available at: [Link]

• Columbia University. Hazardous Chemical Waste Management Guidelines. Research - Environmental Health & Safety. Available at: [Link]

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• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - (2-Methylpropyl)boronic acid, 98%. Available at: [Link]

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Personal protective equipment for handling [(2,6-Difluorophenyl)methyl]boronic acid

Topic: Personal Protective Equipment & Safe Handling: [(2,6-Difluorophenyl)methyl]boronic acid Content Type: Operational Safety Guide (SOP Level) Audience: Researchers, Medicinal Chemists, Process Safety Engineers

Executive Safety Summary

Compound Identity & Scope:

• Chemical Name: [(2,6-Difluorophenyl)methyl]boronic acid[1]

• Synonym: 2,6-Difluorobenzylboronic acid[2]

• Class: Fluorinated Organoboron[3]

• Physical State: White to off-white powder (hygroscopic)

• Primary Hazards: Respiratory Irritant (H335), Skin Irritant (H315), Serious Eye Irritant (H319).[3]

Senior Scientist Note on Nomenclature: Ensure you are handling the benzyl derivative (linker -CH₂-) as requested. This compound is structurally distinct from 2,6-Difluorophenylboronic acid (CAS 162101-25-9), where the boron is directly attached to the ring. While the safety protocols below apply to both due to homologous toxicological profiles, their chemical reactivity (protodeboronation rates) differs significantly.[3]

Risk Assessment & Hazard Causality

Why we take these specific precautions:

Hazard Domain	GHS Code	Mechanism of Action	Operational Implication
Respiratory	H335	Fine particulate drift; boron compounds can hydrolyze in mucous membranes to form boric acid and fluorinated byproducts.	Zero-tolerance for open-bench weighing. All solid manipulation must occur inside a certified fume hood.
Ocular	H319	Crystalline abrasiveness combined with acidic hydrolysis (pH drop) on ocular surface.[3]	Safety glasses are insufficient for powder handling; chemical splash goggles are required to seal against airborne dust.[3]
Dermal	H315	Fluorination increases lipophilicity, potentially enhancing dermal absorption compared to non-fluorinated boronic acids.[3]	Standard nitrile gloves may offer reduced breakthrough times if the compound is in organic solution (e.g., DCM, THF).[3]

Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a self-validating safety barrier.[3] Do not deviate without a documented risk assessment.[3]

Body Zone	Standard Protocol (Solid Handling)	Enhanced Protocol (Solution/Synthesis)	Technical Justification
Hand Protection	Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil)	Laminate / Barrier Gloves (e.g., Silver Shield®) under Nitrile	Fluorinated organics in solvents like Dichloromethane (DCM) permeate nitrile in <5 mins. Double gloving provides a "sacrificial layer" for immediate doffing upon splash.[3]
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Face Shield + Goggles	Boronic acids are dry, static-prone powders. Goggles prevent dust migration behind lenses that occurs with standard safety glasses.[3]
Respiratory	Fume Hood (Primary) Face velocity: 80–100 fpm	N95/P100 Respirator (Only if outside hood - Emergency)	Engineering controls (hood) are the primary defense. Respirators are a backup for spill cleanup only.[3]
Body	Lab Coat (Cotton/Poly) Buttoned to neck	Tyvek® Sleeves or Apron	Prevents accumulation of static-charged powder on personal clothing, which can track contamination outside the lab.

Operational Protocol: Step-by-Step Handling

Phase 1: Pre-Operational Setup

• Static Control: Boronic acids are notoriously static-prone.[3] Place an ionizing bar or use an anti-static gun inside the balance enclosure before weighing.[3]

• Solvent Selection: If preparing a stock solution, avoid protic solvents (MeOH/EtOH) for long-term storage, as they promote esterification.[3] Use anhydrous THF or DMF if compatible.[3]

Phase 2: Weighing & Transfer (The "Critical Zone")

• Don PPE: Put on inner gloves, lab coat, goggles, then outer gloves.[3]

• Transfer:

  • Do not use a metal spatula if trace metal contamination is a concern for downstream coupling (Suzuki-Miyaura). Use a porcelain or anti-static plastic spatula.[3]

  • Weigh directly into the tared reaction vessel or a weighing boat with a funnel neck to minimize dust generation.[3]

• Decontamination: Wipe the exterior of the reagent bottle with a dry Kimwipe before removing it from the hood.[3]

Phase 3: Cleanup & Waste

• Solid Spills: Do not sweep.[3] Cover with wet paper towels (water dampens dust), then scoop into a hazardous waste bag.[3]

• Hydrolysis Management: Treat surfaces with a mild aqueous base (e.g., 5% NaHCO₃) followed by water.[3] This converts residual boronic acid into water-soluble borate salts for easier removal.

Workflow Visualization

The following diagram illustrates the "Safe Handling Loop," emphasizing the decision points for PPE escalation.

Caption: Decision logic for PPE selection based on physical state and solvent carrier.

Emergency Response

Scenario	Immediate Action
Eye Contact	Flush for 15 minutes. Boronic acids are acidic; immediate dilution is critical to prevent corneal etching.
Skin Contact	Soap and Water. Do not use alcohol or organic solvents, as they may increase the absorption of the fluorinated moiety.[3]
Spill (>5g)	Evacuate Area. Allow dust to settle (10 mins) before re-entering with N95 respirator and full PPE to clean.[3]

References

• Sigma-Aldrich. (2025).[3][4][5] Safety Data Sheet: 2,6-Difluorophenylboronic acid (Representative Class SDS). Retrieved from

• National Institutes of Health (PubChem). (2025).[3] Compound Summary: (2,6-Difluorophenyl)boronic acid.[1] Retrieved from

• Occupational Safety and Health Administration (OSHA). (2024).[3] Laboratory Safety Guidance: Chemical Hygiene Plan. Retrieved from

• Ansell Healthcare. (2024).[3] Chemical Permeation & Degradation Resistance Guide (7th Ed). Retrieved from

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